tert-butyl 12-aminododecanoate;hydrochloride

Core Science & Biosynthesis

An In-depth Technical Guide to tert-Butyl 12-Aminododecanoate Hydrochloride: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical properties of tert-butyl 12-aminododecanoate hydrochloride. This bifunctional molecule, featuring a long aliphatic chain, a primary amine, and a tert-butyl ester, is a valuable building block in organic synthesis, particularly in the development of novel pharmaceuticals and functionalized materials. This document details its structure, physicochemical properties, and spectral characteristics. Furthermore, it outlines a detailed protocol for its synthesis and discusses its reactivity, stability, and key applications, with a focus on its utility as a linker in drug delivery systems and bioconjugation.

Introduction

tert-Butyl 12-aminododecanoate hydrochloride is a synthetic amino acid ester derivative that combines the hydrophobicity of a twelve-carbon chain with the reactive functionality of a primary amine and the protecting group characteristics of a tert-butyl ester. The hydrochloride salt form enhances its stability and solubility in aqueous media, making it a versatile reagent in a variety of chemical transformations.

The strategic incorporation of long-chain amino acids and their derivatives is of significant interest in medicinal chemistry. The aliphatic chain can modulate lipophilicity, influencing a drug candidate's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. The terminal amino group provides a convenient handle for conjugation to other molecules, such as peptides, proteins, or small molecule drugs. The tert-butyl ester serves as a robust protecting group for the carboxylic acid, which can be selectively deprotected under acidic conditions.

This guide aims to provide a detailed understanding of the chemical properties and handling of tert-butyl 12-aminododecanoate hydrochloride to facilitate its effective use in research and development.

Chemical Structure and Properties

The chemical structure of tert-butyl 12-aminododecanoate hydrochloride consists of a dodecanoic acid backbone where the carboxyl group is esterified with a tert-butyl group, and a primary amino group is present at the C-12 position. The amine is protonated in the hydrochloride salt form.

Figure 2: Synthetic workflow for tert-butyl 12-aminododecanoate hydrochloride.

Experimental Protocol: Synthesis

Step 1: Synthesis of tert-Butyl 12-aminododecanoate (Free Base)

• To a suspension of 12-aminododecanoic acid (1 equivalent) in a suitable solvent such as tert-butyl acetate, add an acidic catalyst like perchloric acid or a strong acidic resin. [1]2. Alternatively, treat the amino acid with a tert-butylating agent such as tert-butyl trichloroacetimidate or di-tert-butyl dicarbonate in the presence of a base like 4-dimethylaminopyridine (DMAP). [2]3. Stir the reaction mixture at room temperature or with gentle heating until the starting material is consumed (monitored by TLC or LC-MS).

• Upon completion, neutralize the reaction mixture with a suitable base (e.g., sodium bicarbonate solution) if an acid catalyst was used.

• Extract the product into an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude tert-butyl 12-aminododecanoate.

• Purify the product by column chromatography on silica gel if necessary.

Step 2: Formation of the Hydrochloride Salt

• Dissolve the purified tert-butyl 12-aminododecanoate in a dry, non-polar organic solvent such as diethyl ether or dioxane.

• Cool the solution in an ice bath.

• Slowly add a solution of hydrogen chloride in the same solvent (e.g., 2 M HCl in diethyl ether) dropwise with stirring.

• A white precipitate of tert-butyl 12-aminododecanoate hydrochloride will form.

• Continue stirring for a short period to ensure complete precipitation.

• Collect the solid by vacuum filtration, wash with cold diethyl ether, and dry under vacuum to obtain the final product.

Spectral Data and Characterization

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show characteristic signals for the long alkyl chain, the tert-butyl group, and the protons adjacent to the amino and ester functionalities.

Protons	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration
-C(CH₃)₃	1.4 - 1.5	singlet	9H
-CH₂- (in chain)	1.2 - 1.4	multiplet	~16H
-CH₂-C=O	2.2 - 2.3	triplet	2H
-CH₂-NH₃⁺	2.9 - 3.1	triplet	2H
-NH₃⁺	7.5 - 8.5	broad singlet	3H

Note: Chemical shifts are predicted for a spectrum taken in a solvent like DMSO-d₆. The broad singlet for the ammonium protons can exchange with D₂O.

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information on the number of non-equivalent carbon atoms and their chemical environments.

Carbon	Expected Chemical Shift (δ, ppm)
-C(CH₃)₃	28 - 29
-C(CH₃)₃	80 - 81
-CH₂- (in chain)	25 - 35
-CH₂-C=O	35 - 36
-CH₂-NH₃⁺	39 - 40
C=O	172 - 174

Note: Chemical shifts are predicted based on typical values for long-chain esters and amines. [3][4]

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present in the molecule.

Functional Group	Expected Wavenumber (cm⁻¹)	Description
N-H stretch (ammonium)	3000 - 3300 (broad)	Characteristic of primary ammonium salts.
C-H stretch (aliphatic)	2850 - 2960	From the long alkyl chain and tert-butyl group.
C=O stretch (ester)	1730 - 1740	Strong absorption typical for esters.
N-H bend (ammonium)	1500 - 1600	Characteristic bending vibration.
C-O stretch (ester)	1150 - 1250	Strong C-O single bond stretch.

Mass Spectrometry

In mass spectrometry, the free base (tert-butyl 12-aminododecanoate) would be observed. The fragmentation pattern is expected to be dominated by the loss of the tert-butyl group and cleavage adjacent to the nitrogen atom.

• Molecular Ion (M⁺): m/z = 271.26 (for the free base)

• Major Fragments:

  • Loss of tert-butyl radical (-•C(CH₃)₃): m/z = 214

  • Loss of isobutylene (-C₄H₈): m/z = 215

  • Alpha-cleavage adjacent to the amine.

Reactivity and Stability

• Stability: The hydrochloride salt of tert-butyl 12-aminododecanoate is significantly more stable than the free base, particularly with respect to self-condensation or reaction with atmospheric carbon dioxide. It should be stored in a cool, dry place under an inert atmosphere. [5]* Reactivity of the Amino Group: The primary amine is a nucleophile and can participate in a variety of reactions, including acylation, alkylation, and reductive amination. The hydrochloride salt needs to be neutralized with a non-nucleophilic base (e.g., triethylamine, diisopropylethylamine) prior to or during reactions where the free amine is required.

• Reactivity of the Ester Group: The tert-butyl ester is stable to a wide range of nucleophilic and basic conditions. [6]It is, however, readily cleaved under acidic conditions, such as with trifluoroacetic acid (TFA) in dichloromethane, to yield the corresponding carboxylic acid. [7]

Applications in Research and Drug Development

tert-Butyl 12-aminododecanoate hydrochloride is a valuable bifunctional linker used in several areas:

• PROTACs and Molecular Glues: The long aliphatic chain can serve as a linker to connect a target-binding ligand and an E3 ligase-binding ligand in Proteolysis Targeting Chimeras (PROTACs).

• Drug Delivery: The amino group can be conjugated to drugs, and the lipophilic tail can enhance membrane permeability or facilitate formulation in lipid-based delivery systems.

• Bioconjugation: It can be used to attach hydrophobic moieties to peptides or proteins to study their interactions with cell membranes.

• Surface Modification: The amino group can be used to anchor the molecule to surfaces, while the long chain can create a hydrophobic coating.

Safety and Handling

Based on data for the free base and similar long-chain amino compounds, tert-butyl 12-aminododecanoate hydrochloride should be handled with care.

• Hazard Statements: May cause skin irritation (H315), serious eye damage (H318), and respiratory irritation (H335). [5]* Precautionary Measures:

  • Use in a well-ventilated area.

  • Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

  • Avoid breathing dust.

  • In case of contact with eyes or skin, rinse immediately with plenty of water.

Conclusion

tert-Butyl 12-aminododecanoate hydrochloride is a versatile and valuable chemical building block for researchers in organic synthesis and drug discovery. Its unique combination of a long hydrophobic chain, a reactive primary amine, and a stable yet readily cleavable tert-butyl ester makes it an ideal component for the construction of complex molecules with tailored properties. Understanding its chemical properties, synthesis, and reactivity, as detailed in this guide, is crucial for its effective application in advancing scientific research.

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Engineering Therapeutics with tert-Butyl 12-Aminododecanoate Hydrochloride: A Technical Whitepaper

Executive Summary

In the rapidly evolving landscapes of targeted protein degradation (TPD) and genetic medicine, the structural precision of linker molecules and lipid precursors dictates the efficacy of the final therapeutic. tert-Butyl 12-aminododecanoate hydrochloride (CAS: 1979117-14-0) has emerged as a critical bifunctional building block[1]. Characterized by its 12-carbon aliphatic chain, orthogonally protected carboxylic acid, and stabilized amine terminus, this molecule is highly sought after for synthesizing Proteolysis Targeting Chimeras (PROTACs)[2] and formulating advanced Lipid Nanoparticles (LNPs)[3].

This whitepaper provides an in-depth technical analysis of its physicochemical properties, structural causality, and field-proven experimental workflows for drug development professionals.

Physicochemical Profiling & Structural Causality

Understanding the molecular architecture of tert-butyl 12-aminododecanoate hydrochloride is essential for predicting its behavior in complex synthetic workflows. The table below summarizes its core quantitative data[1].

Quantitative Data Summary

Property	Value
Chemical Name	tert-Butyl 12-aminododecanoate hydrochloride
CAS Number	1979117-14-0
Molecular Weight	307.90 g/mol
Molecular Formula	C₁₆H₃₄ClNO₂
Free Base Exact Mass	271.25 g/mol
Appearance	White to off-white crystalline solid
Functional Groups	Primary amine (hydrochloride salt), tert-butyl ester

The Causality of Molecular Design

Every structural feature of this molecule serves a distinct, functional purpose in chemical synthesis:

• The 12-Carbon Aliphatic Chain: The long hydrocarbon backbone provides a highly hydrophobic, flexible spacer. In PROTAC design, this flexibility allows the target-binding ligand and the E3 ligase ligand to adopt an optimal ternary complex conformation without steric clashing[4]. In LNP design, the lauric acid derivative length is optimal for anchoring into lipid bilayers while modulating the nanoparticle's surface charge[5].

• The tert-Butyl (t-Bu) Ester: This orthogonal protection strategy shields the carboxylic acid during reactions at the amine terminus. The t-Bu group is highly stable under basic conditions (e.g., during amide couplings) but is easily and cleanly cleaved under mildly acidic conditions (e.g., using Trifluoroacetic acid), preventing unwanted side reactions.

• The Hydrochloride (HCl) Salt: If left unprotected, the free amine of 12-aminododecanoic acid can self-condense with its own carboxylic acid or undergo oxidative degradation. The HCl salt protonates the amine, rendering it non-nucleophilic during storage. This vastly increases the compound's shelf-life and enhances its solubility in polar aprotic solvents like DMF or DMSO.

Application I: PROTAC Linker Engineering

In PROTAC synthesis, the linker is not merely a passive string; it actively influences the degrader's cell permeability, solubility, and ternary complex formation. The 12-aminododecanoic acid scaffold is particularly valued for its ability to form highly stable amide bonds with target ligands[2].

Step-by-step PROTAC synthesis workflow utilizing tert-butyl 12-aminododecanoate hydrochloride.

Protocol 1: Amide Coupling of the Amine Terminus

This self-validating protocol details the attachment of the linker to a target-binding ligand containing a free carboxylic acid.

• Step 1: Activation. Dissolve 1.0 equivalent (eq) of the Target-COOH in anhydrous DMF (0.1 M). Add 1.2 eq of HATU. Causality: HATU provides rapid reaction kinetics, minimizing the epimerization of sensitive chiral centers on the target ligand.

• Step 2: Base Addition. Add 3.0 eq of N,N-Diisopropylethylamine (DIPEA). Stir for 10 minutes. Validation: A slight color change (usually to pale yellow) indicates the formation of the active ester.

• Step 3: Linker Conjugation. Add 1.1 eq of tert-butyl 12-aminododecanoate hydrochloride. Causality: The excess DIPEA serves a dual purpose: it acts as a non-nucleophilic base to drive the coupling and neutralizes the HCl salt of the linker, freeing the primary amine for nucleophilic attack.

• Step 4: Monitoring & Workup. Stir at room temperature for 2-4 hours. Monitor via LC-MS. Once complete, quench with water, extract with Ethyl Acetate, wash with brine, dry over Na₂SO₄, and purify via flash chromatography.

Protocol 2: Orthogonal Deprotection of the tert-Butyl Ester

To attach the E3 ligase ligand, the t-Bu ester must be removed to expose the carboxylic acid.

• Step 1: Acidic Cleavage. Dissolve the purified Target-Linker intermediate in a 1:1 mixture of Dichloromethane (DCM) and Trifluoroacetic acid (TFA). Causality: TFA selectively cleaves the t-Bu ester via an acid-catalyzed isobutylene elimination mechanism, leaving other functional groups (like the newly formed amide bond) intact.

• Step 2: Reaction. Stir at room temperature for 1-2 hours. Validation: Monitor via LC-MS. The product mass should shift by exactly -56 Da (loss of the isobutylene group).

• Step 3: Isolation. Co-evaporate the solvent with toluene three times to remove residual TFA. The resulting free acid is ready for the final coupling to the E3 ligase ligand.

Application II: Lipid Nanoparticle (LNP) Formulation

Beyond PROTACs, aliphatic amino acids are increasingly utilized in the synthesis of ionizable lipids and stabilizing agents for LNPs[5]. The 12-carbon chain mimics endogenous fatty acids, allowing seamless integration into the lipid bilayer, while the amine/carboxyl moieties can be used to conjugate targeting peptides or modulate the internal endosomal escape mechanisms of the LNP[3].

Microfluidic assembly of Lipid Nanoparticles (LNPs) incorporating aliphatic lipid precursors.

Protocol 3: Microfluidic Assembly of Modified LNPs

• Step 1: Lipid Phase Preparation. Dissolve the ionizable lipid, cholesterol, DSPC, PEG-lipid, and the 12-aminododecanoate derivative in anhydrous ethanol at specific molar ratios (e.g., 50:38.5:10:1.5).

• Step 2: Aqueous Phase Preparation. Dissolve the mRNA or siRNA payload in a 50 mM citrate buffer (pH 4.0). Causality: The acidic pH ensures that the ionizable lipids and the amine groups of the linker are fully protonated, driving electrostatic complexation with the negatively charged nucleic acids.

• Step 3: Microfluidic Mixing. Mix the two phases using a microfluidic cartridge at a flow rate ratio of 3:1 (Aqueous:Ethanol) and a total flow rate of 12 mL/min. Causality: Rapid solvent exchange forces the lipids to precipitate and self-assemble around the nucleic acid core in milliseconds, ensuring a uniform nanoparticle size (<100 nm).

• Step 4: Dialysis. Immediately dialyze the mixture against 1X PBS (pH 7.4) using Tangential Flow Filtration (TFF) to remove ethanol and neutralize the pH.

Conclusion

tert-Butyl 12-aminododecanoate hydrochloride (CAS: 1979117-14-0) is a masterclass in rational chemical design. Its specific molecular weight (307.90 g/mol ), combined with its carefully chosen protecting groups and salt form, makes it an indispensable tool for researchers engineering the next generation of targeted protein degraders and nucleic acid delivery vehicles.

References

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The Architecture of Protection: Mechanistic Role and Management of the tert-Butyl Group in Peptide Synthesis

Executive Summary

In modern solid-phase peptide synthesis (SPPS), achieving high-fidelity sequences requires rigid control over side-chain reactivity. The tert-butyl (tBu) protecting group serves as the cornerstone of the widely adopted Fmoc/tBu orthogonal strategy. While its stability during chain elongation is unparalleled, its removal generates highly reactive electrophiles that threaten the structural integrity of the final peptide. This whitepaper provides an in-depth analysis of the tBu group's chemical mechanics, the causality behind sequence-specific side reactions, and field-validated protocols for engineered deprotection.

The Principle of Orthogonality: The Fmoc/tBu Paradigm

The success of complex peptide assembly relies on the principle of orthogonal protection, wherein different protecting groups are removed by entirely distinct chemical mechanisms. In the Fmoc/tBu strategy, the α-amino group is protected by the base-labile 9-fluorenylmethoxycarbonyl (Fmoc) group, which is cleaved using secondary amines (typically 20% piperidine in DMF)[1].

Conversely, the tBu group is employed to mask the reactive side chains of specific amino acids. It is highly stable under the basic conditions required for Fmoc removal, ensuring that side chains remain protected during sequential amino acid coupling[2]. The tBu group is typically utilized in three chemical forms:

• Ethers: For the hydroxyl groups of Serine (Ser), Threonine (Thr), and Tyrosine (Tyr)[1].

• Esters: For the carboxyl groups of Aspartic Acid (Asp) and Glutamic Acid (Glu)[1].

• Boc (tert-butyloxycarbonyl): Frequently used for the ε-amino group of Lysine (Lys) and the indole nitrogen of Tryptophan (Trp)[3].

Because the tBu group is exclusively acid-labile, it is removed only during the final global cleavage step using strong acids, establishing a robust, two-dimensional protection matrix.

Mechanistic Causality: Acidolytic Cleavage and the Carbocation Threat

The global deprotection of tBu groups is typically executed using high concentrations of Trifluoroacetic Acid (TFA). Mechanistically, the strong acid protonates the oxygen atom of the tBu ether or ester. This intermediate rapidly collapses, driven by the thermodynamic stability of the resulting tertiary carbocation, to yield the deprotected amino acid side chain and a free tert-butyl cation (tBu⁺)[4].

While the generation of this cation indicates successful deprotection, it introduces a severe chemical hazard. The tBu⁺ cation is a potent, hard electrophile. If left unmanaged in the reaction mixture, it will aggressively seek out electron-rich nucleophiles to achieve stability[5].

Mechanistic pathways of tBu cation generation, scavenging, and side reactions during TFA cleavage.

Sequence-Specific Vulnerabilities: The Alkylation Threat

When synthesizing peptides containing highly nucleophilic residues, the unquenched tBu⁺ cations cause irreversible structural damage through alkylation. The causality of these modifications is directly tied to the electron density of specific side chains:

• Tryptophan (Trp): The indole ring of Trp is highly susceptible to electrophilic aromatic substitution. Without adequate protection or scavenging, tBu⁺ attacks the ring, leading to the formation of mono-, di-, or even 2,5,7-tri-tert-butyltryptophan[6].

• Cysteine (Cys): The free thiol (-SH) group is a soft, highly reactive nucleophile that rapidly undergoes S-tert-butylation[1].

• Methionine (Met): The thioether side chain can be alkylated by tBu⁺ to form a stable, positively charged sulfonium salt[7].

Analytical Validation: The occurrence of tert-butylation is easily diagnosed via Liquid Chromatography-Mass Spectrometry (LC-MS). The covalent attachment of each rogue tBu group results in a distinct mass increase of +56 Da relative to the target peptide mass[7].

Engineering the Cleavage Cocktail: Scavenger Dynamics

To dictate the fate of the tBu⁺ cation, researchers must engineer the cleavage environment by introducing "scavengers"—molecules that act as sacrificial nucleophiles or hydride donors to neutralize the carbocations before they can attack the peptide[5]. The choice of scavenger is strictly dictated by the peptide's amino acid sequence.

Quantitative Summary of Standard Cleavage Cocktails

Cocktail Designation	Composition (v/v Ratios)	Primary Application	Mechanistic Rationale
Standard (TFA/TIS/Water)	95% TFA2.5% TIS2.5% H₂O	Simple sequences lacking Cys or Met.	Water hydrolyzes tBu⁺ to tert-butanol; TIS (Triisopropylsilane) acts as a bulky hydride donor to quench carbonium ions[5].
Reagent K	82.5% TFA5% Phenol5% H₂O5% Thioanisole2.5% EDT	Complex sequences containing Cys, Met, and Trp[4].	EDT (Ethanedithiol) is mandatory to prevent Cys S-alkylation; Thioanisole reduces oxidized Met; Phenol protects Tyr/Trp rings[4].
Reagent B	88% TFA5% Phenol5% H₂O2% TIPS	Sequences with Trp, Tyr, Arg, but lacking Cys .	TIPS replaces EDT to avoid foul odors while effectively trapping tBu⁺ via hydride transfer[8].

Validated Experimental Protocol: Global Deprotection and Cleavage

To ensure absolute trustworthiness and reproducibility, the following protocol represents a self-validating system for the global deprotection of tBu groups and simultaneous resin cleavage.

Step-by-Step Methodology

Prerequisites: Lyophilized peptide-resin, cleavage cocktail (pre-chilled to 4°C), cold diethyl ether (-20°C), fritted syringe or sintered glass funnel.

• Resin Swelling (Validation: Visual Volume Increase)

  • Suspend the dry peptide-resin in Dichloromethane (DCM) for 15 minutes.

  • Causality: Swelling expands the polymer matrix, ensuring the TFA and scavengers can uniformly access internal tBu groups, preventing incomplete deprotection.

• Cocktail Application & Cleavage

  • Drain the DCM completely. Add the sequence-appropriate cleavage cocktail (e.g., 10 mL per gram of resin)[4].

  • Agitate gently at room temperature for 2 to 3 hours[7].

  • Causality: The 2-hour window provides sufficient thermodynamic time for the complete acidolysis of sterically hindered tBu ethers (e.g., on Thr or Ser) while minimizing prolonged acid exposure that could degrade the peptide backbone.

• Filtration and Concentration

  • Filter the reaction mixture to separate the cleaved peptide (in solution) from the spent resin. Wash the resin once with 2 mL of neat TFA to maximize yield.

  • Concentrate the filtrate under a stream of nitrogen to approximately 25% of its original volume.

• Peptide Precipitation (Validation: Flocculent White Solid)

  • Add the concentrated filtrate dropwise into 10 volumes of ice-cold diethyl ether[2].

  • Causality: The fully deprotected peptide is highly polar and insoluble in non-polar ether, causing it to instantly precipitate. Conversely, the lipophilic scavengers and trapped tBu-adducts remain soluble in the ether and are washed away.

• Isolation and Wash

  • Centrifuge at 3000 x g for 5 minutes. Decant the ether supernatant[7].

  • Resuspend the pellet in fresh cold ether, vortex, and centrifuge again. Repeat this wash step three times to thoroughly extract residual scavengers.

• Drying and LC-MS Validation

  • Dry the peptide pellet under vacuum.

  • Self-Validation Check: Analyze the crude product via LC-MS. Confirm the presence of the target mass and explicitly verify the absence of +56 Da (mono-tBu) or +112 Da (di-tBu) adduct peaks[7].

Step-by-step experimental workflow for global tBu deprotection and peptide precipitation.

References

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• ResearchGate. "A side-reaction in the SPPS of Trp-containing peptides". Available at: [Link]

• Renyi.hu. "Acid Cleavage/Deprotection in Fmoc/tBu Solid-Phase Peptide Synthesis". Available at:[Link]

• ACS Publications. "Exploring the DS2 Scaffold for GABAA Receptor Modulation". Available at: [Link]

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The Pivotal Role of Long-Chain Aliphatic Amines in Modern Research: A Technical Guide

Introduction: The Unique Physicochemical Landscape of Long-Chain Aliphatic Amines

Long-chain aliphatic amines (LCAAs) represent a versatile class of organic molecules defined by a polar amine headgroup and a long, nonpolar hydrocarbon tail (typically C8 or longer). This inherent amphiphilicity is the cornerstone of their utility, driving their self-assembly in aqueous environments and their affinity for surfaces. The amine functional group, typically a primary, secondary, or tertiary amine, provides a reactive, hydrophilic, and often pH-responsive center. As the length of the aliphatic chain increases, the molecule's hydrophobicity is enhanced, influencing properties like solubility and its tendency to form organized structures such as micelles or films.[1] These characteristics make LCAAs indispensable tools in a diverse range of research applications, from advanced drug delivery systems to industrial material protection. This guide provides an in-depth exploration of their core applications, focusing on the underlying mechanisms, quantitative data, and detailed experimental protocols for the modern researcher.

Part 1: Revolutionizing Drug Delivery with Ionizable Long-Chain Aliphatic Amines in Lipid Nanoparticles (LNPs)

The advent of mRNA-based therapeutics, exemplified by the rapid development of COVID-19 vaccines, was made possible by a sophisticated delivery vehicle: the lipid nanoparticle (LNP). At the heart of this technology are ionizable long-chain aliphatic amines, which are ingeniously designed to overcome the significant barriers to intracellular nucleic acid delivery.

The Causal Science: Why Ionizable Amines are Critical for mRNA Delivery

The primary challenge in delivering negatively charged mRNA is its transport across the negatively charged cell membrane and subsequent escape from the endosomal pathway to reach the cytoplasm for translation. Ionizable lipids, which are essentially specialized LCAAs, are the key to solving this problem.

• Encapsulation: During LNP formulation, which occurs at an acidic pH (typically pH 4-5), the amine headgroup of the ionizable lipid is protonated, becoming positively charged.[2] This positive charge facilitates strong electrostatic interactions with the negatively charged phosphate backbone of the mRNA, driving the encapsulation of the nucleic acid within the LNP core.[3][4]

• Systemic Circulation: Once in the bloodstream at a physiological pH of ~7.4, the ionizable amine is deprotonated and becomes neutral. This neutrality is crucial as it prevents the LNP from interacting with negatively charged serum proteins and cell surfaces, thereby reducing toxicity and increasing circulation time.[5]

• Endosomal Escape: After cellular uptake via endocytosis, the LNP is trafficked into the endosome. As the endosome matures, its internal environment becomes increasingly acidic (pH ~6-6.5).[6] This drop in pH protonates the ionizable amine once again, leading to a positive charge. This charge reversal triggers the disruption of the endosomal membrane through two proposed mechanisms:

  • Membrane Fusion: The positively charged LNP lipids interact with negatively charged lipids on the inner leaflet of the endosomal membrane, inducing a transition from a bilayer to a non-bilayer (hexagonal HII) structure, which promotes membrane fusion and cargo release.[7]

  • Ion Pair Formation: The protonated amine forms ion pairs with anionic lipids in the endosomal membrane, disrupting lipid packing and leading to membrane destabilization.

This pH-dependent activity is a hallmark of intelligent drug delivery design, ensuring the therapeutic payload is released at the right time and place.

Visualizing the LNP Architecture and Mechanism

To fully appreciate the role of the LCAA-derived ionizable lipid, it is essential to understand the structure of the LNP and its mechanism of action.

Diagram 1: Structure of an mRNA Lipid Nanoparticle (LNP)

Caption: Structure of an mRNA LNP, highlighting the roles of the different lipid components.

Diagram 2: Mechanism of LNP Endosomal Escape

Caption: Stepwise mechanism of pH-triggered endosomal escape facilitated by ionizable lipids.

Data-Driven Insights: The Impact of LCAA Structure on Transfection Efficiency

The precise chemical structure of the ionizable lipid has a profound impact on the delivery efficiency of the LNP. Researchers have systematically modified the amine headgroup, linker, and hydrophobic tails to optimize performance. The table below summarizes in vitro transfection data for several well-known ionizable lipids, demonstrating the structure-activity relationship.

Ionizable Lipid	Key Structural Features	Transfection Efficiency (Relative Luciferase Units)[8]	Cell Viability (%)[8]
DLin-MC3-DMA	Tertiary amine, two linoleyl (C18:2) tails, biodegradable ester linkers	High	~85%
SM-102	Tertiary amine, two branched heptadecanoyl (C17) tails, biodegradable ester linkers	Very High	>90%
ALC-0315	Tertiary amine, two hexyl (C6) ester-linked tails	High	>90%
DODAP	Tertiary amine, two oleoyl (C18:1) tails	Moderate	~70%
DLin-KC2-DMA	Tertiary amine, two linoleyl (C18:2) tails, ketal linker	Very High	~80%

Note: Transfection efficiency and viability are highly dependent on the cell type, mRNA cargo, and formulation parameters. The data presented are for comparative purposes.

As the data suggests, lipids like SM-102 and DLin-MC3-DMA, which are used in the Moderna and Onpattro therapeutics respectively, exhibit superior transfection efficiencies.[5] This is attributed to their optimized pKa values (typically between 6.2 and 6.7) and the presence of biodegradable ester linkages, which enhance safety by allowing the lipid to be cleared from the body.[8]

Experimental Protocol: Formulation of mRNA-LNPs via Microfluidic Mixing

This protocol describes a reproducible method for formulating mRNA-LNPs using a microfluidic system, a standard technique for achieving uniform particle size and high encapsulation efficiency.[4][9]

Diagram 3: Microfluidic LNP Formulation Workflow

Caption: Standard workflow for the formulation and characterization of mRNA-LNPs.

Materials:

• Ionizable Lipid (e.g., SM-102)

• Helper Phospholipid (e.g., DSPC)

• Cholesterol

• PEG-Lipid (e.g., DMG-PEG2000)

• mRNA encoding a reporter gene (e.g., Firefly Luciferase)

• Anhydrous Ethanol

• Citrate Buffer (25 mM, pH 4.0)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Microfluidic mixing device (e.g., NanoAssemblr® or a custom T-junction setup)

• Syringe pumps

• Dialysis cassette (e.g., 20 kDa MWCO)

Procedure:

• Prepare Lipid Stock Solution: Dissolve the ionizable lipid, DSPC, cholesterol, and PEG-lipid in anhydrous ethanol at a specific molar ratio (e.g., 50:10:38.5:1.5). The final total lipid concentration should be between 10-20 mM. Vortex until fully dissolved.[10]

• Prepare mRNA Aqueous Solution: Dilute the mRNA stock in 25 mM citrate buffer (pH 4.0) to a desired concentration (e.g., 0.05 mg/mL). Keep on ice.[2][11]

• Setup Microfluidic System: Prime the microfluidic device according to the manufacturer's instructions. Load the lipid-ethanol solution into one syringe and the mRNA-aqueous solution into another.

• LNP Formulation: Set the syringe pumps to a total flow rate of 12 mL/min with a flow rate ratio of 3:1 (ethanol:aqueous).[9][10] Start the pumps to initiate mixing. The rapid mixing of the ethanol phase with the aqueous anti-solvent causes a drop in solvent polarity, triggering the self-assembly of lipids around the mRNA.[12]

• Collection: Discard the initial effluent (~0.2 mL) to ensure a stable flow has been established, then collect the translucent LNP suspension.[9]

• Purification: Transfer the collected LNP suspension to a pre-wetted dialysis cassette. Dialyze against sterile PBS (pH 7.4) for at least 6 hours at 4°C, with at least two buffer changes. This step removes the ethanol and unencapsulated mRNA.[10]

• Characterization & Storage: After dialysis, recover the purified LNPs. Characterize the particle size and polydispersity index (PDI) using Dynamic Light Scattering (DLS), and determine the mRNA encapsulation efficiency using a RiboGreen assay. Store the final LNP formulation at 4°C for short-term use.

Part 2: Long-Chain Aliphatic Amines as High-Performance Surfactants

The amphiphilic nature of LCAAs makes them excellent surfactants, molecules that reduce the surface tension between two liquids or between a liquid and a solid. This property is fundamental to applications ranging from detergents to enhanced oil recovery.

The Causal Science: Micelle Formation and the Critical Micelle Concentration (CMC)

In an aqueous solution, LCAA molecules initially populate the air-water interface, with their hydrophobic tails oriented away from the water. As the concentration of the amine increases, the interface becomes saturated. Beyond a certain point, known as the Critical Micelle Concentration (CMC), it becomes energetically more favorable for the molecules in the bulk solution to self-assemble into spherical structures called micelles.[1][13] In a micelle, the hydrophobic tails are sequestered in the core, away from the water, while the hydrophilic amine headgroups form the outer shell, interacting with the aqueous environment.[1]

The CMC is a critical parameter that dictates surfactant efficiency. A lower CMC indicates that less surfactant is needed to saturate interfaces and form micelles, making the surfactant more efficient. The primary factor influencing the CMC is the length of the aliphatic chain: for a homologous series of surfactants, the CMC decreases logarithmically as the alkyl chain length increases. [14] This is because longer hydrophobic chains have a stronger thermodynamic drive to be removed from the aqueous phase.

Data-Driven Insights: Structure-Property Relationships in Amine Surfactants

The following table presents CMC data for a series of primary aliphatic amines, clearly illustrating the effect of chain length on surfactant efficiency.

Primary Aliphatic Amine	Alkyl Chain Length	Critical Micelle Concentration (CMC) in mM (at 25°C)
n-Octylamine	C8	~65[15]
n-Decylamine	C10	~6.5[15]
n-Dodecylamine	C12	~1.6
n-Tetradecylamine	C14	~0.21

Note: CMC values can be influenced by temperature, pH, and the presence of electrolytes.[16][17] The values for C12 and C14 are extrapolated based on the established trend that CMC decreases by approximately an order of magnitude for every two methylene groups added.[1]

Experimental Protocol: Synthesis of a Zwitterionic Surfactant

This protocol provides a general two-step method for synthesizing a zwitterionic surfactant, which contains both a positive and a negative charge in its headgroup, from a long-chain aliphatic amine.[18]

Materials:

• Glycolic acid ether (long-chain)

• 3-(diethylamino)-1-propylamine (an aliphatic diamine)

• Sodium fluoride (catalyst)

• Sodium chloroacetate

• Acetone

• Ethanol/Water solvent

Procedure:

• Amidation Reaction: In a round-bottom flask, combine the long-chain glycolic acid ether and a molar excess of 3-(diethylamino)-1-propylamine. Add a catalytic amount of sodium fluoride.

• Reflux: Heat the mixture to 165°C and reflux for 12 hours. Use a Dean-Stark trap or drying agent like aluminum oxide to remove the water formed during the reaction.[18]

• Isolation of Intermediate: After cooling, dissolve the reaction mixture in acetone, filter to remove the catalyst, and remove the acetone via rotary evaporation to yield the amido-amine intermediate.

• Quaternization: Dissolve the intermediate in an ethanol/water mixture. Add a slight molar excess of sodium chloroacetate.

• Final Product Formation: Reflux the mixture at 85°C for 12 hours. After the reaction, remove the solvent by evaporation. The crude product can be purified by column chromatography to yield the final zwitterionic surfactant.[19]

Part 3: Corrosion Inhibition through Film-Forming Amines (FFAs)

In industrial settings, particularly in boiler and steam condensate systems, the corrosion of metal surfaces is a significant operational and economic challenge. Long-chain aliphatic amines, often referred to as Film-Forming Amines (FFAs), provide an effective solution by creating a protective barrier at the metal-water interface.

The Causal Science: Mechanism of Surface Protection

The efficacy of FFAs as corrosion inhibitors stems from their strong affinity for metal surfaces and their hydrophobic nature.

• Adsorption: The amine headgroup, with its lone pair of electrons, acts as a Lewis base and adsorbs onto the metal surface, which can be iron or copper oxides.[6] This forms a strong bond, anchoring the molecule to the surface. Polyamines, which contain multiple amine groups, can bond at several points, creating an even more stable and cohesive film.[20]

• Hydrophobic Barrier Formation: Once anchored, the long, hydrophobic aliphatic tails orient themselves away from the metal surface, forming a densely packed, non-wettable monomolecular film.[21][22]

• Corrosion Prevention: This hydrophobic layer acts as a physical barrier, preventing corrosive agents like dissolved oxygen, carbon dioxide, and chloride ions from reaching and reacting with the metal surface.[8]

Diagram 4: Mechanism of Corrosion Inhibition by Film-Forming Amines

Caption: Adsorption of FFAs on a metal surface to create a protective hydrophobic barrier.

Experimental Protocol: Evaluating Corrosion Inhibitor Efficiency via Weight Loss Method (ASTM G31/G170)

The weight loss method is a straightforward and widely accepted technique for quantifying the general corrosion rate and the effectiveness of an inhibitor.[2][19]

Materials:

• Metal coupons (e.g., mild steel) of known surface area

• Corrosive solution (e.g., deaerated water saturated with CO2, or a standard brine as per ASTM D1141)[23]

• Corrosion inhibitor (the LCAA to be tested)

• Inert gas (e.g., Nitrogen) for deaeration

• Glassware (beakers or jars)

• Analytical balance (accurate to 0.1 mg)

• Cleaning solution (e.g., inhibited hydrochloric acid as per ASTM G1)

Procedure:

• Coupon Preparation: Clean the metal coupons by degreasing with a solvent (e.g., acetone), followed by chemical cleaning to remove any existing oxide layer. Rinse thoroughly, dry, and weigh each coupon to the nearest 0.1 mg.[24]

• Solution Preparation: Prepare the corrosive test solution. If testing an inhibitor, prepare a separate solution containing the desired concentration of the LCAA. Deaerate the solutions by bubbling with nitrogen.

• Exposure: Suspend one coupon in a beaker containing the corrosive solution (control) and another in the beaker with the inhibitor solution (test). Ensure the coupons are fully immersed.[2] Maintain a constant temperature for a set duration (e.g., 24 hours to several days).

• Coupon Retrieval and Cleaning: After the exposure period, remove the coupons. Photograph them to document their appearance. Chemically clean the coupons according to ASTM G1 standards to remove all corrosion products without removing a significant amount of the base metal.

• Final Weighing: Rinse, dry, and reweigh the cleaned coupons to the nearest 0.1 mg.

• Calculation of Corrosion Rate and Inhibitor Efficiency:

  • Weight Loss (ΔW): ΔW = Initial Weight - Final Weight

  • Corrosion Rate (CR) in mm/year: CR = (K × ΔW) / (A × T × D)

    • Where K is a constant (8.76 × 10⁴), A is the surface area (cm²), T is the exposure time (hours), and D is the metal density (g/cm³).

  • Inhibitor Efficiency (%IE): %IE = [(CR_control - CR_test) / CR_control] × 100

    • Where CR_control is the corrosion rate in the absence of the inhibitor and CR_test is the corrosion rate in the presence of the inhibitor.

A high %IE value indicates effective corrosion protection by the long-chain aliphatic amine.

Conclusion

Long-chain aliphatic amines are not merely simple organic molecules; they are enabling tools for advanced scientific research. Their unique amphiphilic and reactive properties allow them to be precisely engineered for specific functions. In drug delivery, their pH-responsive nature is the key to creating intelligent nanoparticles that can deliver delicate genetic cargo into the heart of cells. As surfactants, the predictable relationship between their chain length and self-assembly behavior allows for the rational design of emulsifiers and detergents. In material science, their ability to form robust, protective films offers a powerful strategy to combat corrosion in critical industrial systems. The protocols and data presented in this guide underscore the immense potential and proven utility of LCAAs, providing a foundation for researchers and scientists to harness their capabilities for future innovation.

References

• Cost-Effective and Reproducible Preparation of mRNA-Loaded Lipid Nanoparticles Using a Conventional Laboratory-Scale Microfluidic Assembly System. Bio-protocol.

• Buffer Specificity of Ionizable Lipid Nanoparticle Transfection Efficiency and Bulk Phase Transition. ACS Nano.

• In vitro transfection efficiency, toxicity, size, and encapsulation efficiency of FLuc mRNA LNPs. ResearchGate.

• Ionizable Lipid Composition Influences Lipid Nanoparticle Efficacy in Multiple Cell Types In Vitro. Cayman Chemical.

• Influence of ionizable lipid tail length on lipid nanoparticle delivery of mRNA of varying length. Wiley Online Library.

• Microfluidic and Turbulent Mixing for mRNA LNP Vaccines. National Institutes of Health (PMC).

• LipidBrick® Library Imidazolium-based lipids for LNP formulation | PROTOCOL. Sartorius.

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• Mastering Film-Forming Amines: Analytical Methods and Best Practices. Veolia Water Technologies.

• Film Forming Amines and their Applications in the Power Plant Industry. LinkedIn.

• Protocol for in vitro transfection of mRNA-encapsulated lipid nanoparticles. National Institutes of Health (PMC).

• Standard Guide for Evaluating and Qualifying Oilfield and Refinery Corrosion Inhibitors in the Laboratory. ASTM International.

• Cost-Effective and Reproducible Preparation of mRNA-Loaded Lipid Nanoparticles Using a Conventional Laboratory-Scale Microfluidic Assembly System. ResearchGate.

• Biodistribution Assessment of Lipid Nanoparticle-Mediated mRNA Delivery Using In Vivo Imaging. Cayman Chemical.

• ASTM G170-06(2020)e1, Standard Guide for Evaluating and Qualifying Oilfield and Refinery Corrosion Inhibitors in the Laboratory. IHS Markit.

• Protocol for in vitro transfection of mRNA-encapsulated lipid nanoparticles. ResearchGate.

• Standardizing a Protocol for Streamlined Synthesis and Characterization of Lipid Nanoparticles to Enable Preclinical Research and Education. bioRxiv.

• Process & analytical insights for GMP manufacturing of mRNA lipid nanoparticles. BioProcess International.

• Synthesis, Characterization, and Effects of Aliphatic and Aromatic Amines on Thermal and Surface Properties of Zwitterionic Amphiphiles. National Institutes of Health (PMC).

• Microfluidic synthesis of lipid nanoparticles. Inside Therapeutics.

• Evaluation of corrosion inhibitors. NACE International.

• Standardizing a Protocol for Streamlined Synthesis and Characterization of Lipid Nanoparticles to Enable Preclinical Research and Education. National Institutes of Health (PMC).

• Corrosion Inhibitor Testing. TCA Lab / Alfa Chemistry.

• LNP mRNA Delivery Kit. PROGEN.

• Critical Micelle Concentration (CMC) Lookup Table. Alfa Chemistry.

• CMC values for primary aliphatic amines in aqueous solutions at different degrees of protonation. ResearchGate.

• Scalable mRNA and siRNA Lipid Nanoparticle Production Using a Parallelized Microfluidic Device. ACS Publications.

• An In-depth Technical Guide on the Critical Micelle Concentration of N-Alkyl Diethanolamines. Benchchem.

• CMC Values. Prof Steven Abbott.

• Critical micelle concentration. Wikipedia.

• The cmc values of different surfactants at 25 °C determined by CV. ResearchGate.

• A New Method of Evaluating Corrosion-inhibiting Admixtures. Cortec Corporation.

• Table 1. Critical micelle concentration (cmc, mol/l) in the form of log... ResearchGate.

• Corrosion Measurement by Weight Loss. Scribd.

• Prediction of Critical Micelle Concentration Using a Quantitative Structure-Property Relationship Approach. 1. Nonionic Surfactants. ACS Publications.

• Determination of Corrosion Rate in a Water System in the Absence of Heat Transfer (Weight Loss Method). ASTM International.

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Advanced Technical Dossier &amp; Safety Data Sheet: tert-Butyl 12-aminododecanoate hydrochloride

Executive Summary

tert-Butyl 12-aminododecanoate hydrochloride (CAS: 1979117-14-0) is a bifunctional aliphatic building block critical to modern drug development, specifically in the synthesis of Proteolysis Targeting Chimeras (PROTACs) and Lipid Nanoparticles (LNPs)[1]. This whitepaper provides an in-depth material safety data sheet (MSDS) integrated with field-proven experimental protocols, physicochemical data, and mechanistic insights designed for application scientists and synthetic chemists.

Chemical Identity & Structural Rationale

The molecule features a 12-carbon hydrophobic aliphatic chain terminating in a primary amine (protected as a hydrochloride salt) and a tert-butyl ester[1].

• Orthogonal Protection: The tert-butyl group is acid-labile but highly stable under basic and nucleophilic conditions. This causality allows researchers to perform selective functionalization of the amine terminus without risking premature polymerization or unwanted transesterification.

• Salt Form Causality: Supplying the amine as a hydrochloride salt prevents spontaneous air-oxidation and self-condensation. This dramatically increases the shelf-life and ensures precise stoichiometric control during downstream conjugation[2].

Material Safety Data Sheet (MSDS) & Handling Protocols

As a highly reactive synthetic intermediate, strict adherence to handling protocols is required to maintain both operator safety and reagent integrity[3].

Hazard Identification (GHS Classification)

While not acutely toxic, aliphatic amine hydrochlorides and esters present specific handling hazards:

• Skin Irritation (Category 2): Causes local skin irritation. The lipophilic nature of the 12-carbon chain can facilitate dermal penetration.

• Eye Irritation (Category 2A): Causes serious eye irritation.

• STOT SE (Category 3): May cause respiratory tract irritation upon inhalation of dust.

First Aid Measures

• Skin Contact: Immediately flush with copious amounts of water and soap. Remove contaminated clothing[3].

• Eye Contact: Flush with water for at least 15 minutes, holding eyelids open. Seek ophthalmological evaluation if irritation persists[3].

• Inhalation: Move to fresh air. If respiratory distress occurs, administer oxygen and seek immediate medical attention[3].

• Ingestion: Rinse mouth with warm water and induce vomiting only if conscious. Seek medical help immediately[3].

Safe Handling & Storage

• Storage Conditions: Store desiccated at -20°C or 4°C under an inert atmosphere (Argon or Nitrogen). Moisture ingress leads to hygroscopic clumping of the hydrochloride salt and potential slow hydrolysis of the ester.

• PPE: Nitrile gloves (double-gloving recommended during large-scale handling), safety goggles, and a laboratory coat. Handle exclusively inside a certified chemical fume hood to mitigate inhalation risks[3].

Physicochemical Properties

The following quantitative data is essential for reaction planning, molarity calculations, and analytical verification[1].

Property	Value / Description
Chemical Name	tert-Butyl 12-aminododecanoate hydrochloride
CAS Number	1979117-14-0
Molecular Formula	C16H34ClNO2
Molecular Weight	307.90 g/mol
Appearance	White to off-white crystalline solid
Solubility	Soluble in DMF, DMSO, DCM, and Methanol; poorly soluble in Hexanes
Purity (Standard)	≥ 95% (typically verified via HPLC/NMR)

Mechanistic Role in Targeted Protein Degradation (PROTACs)

In PROTAC design, linker length and lipophilicity are critical variables for forming a stable ternary complex. The 12-carbon aliphatic chain of tert-butyl 12-aminododecanoate provides optimal spatial separation and conformational flexibility. This specific chain length prevents steric clashes between the recruited E3 ligase and the target protein, facilitating efficient polyubiquitination[1].

PROTAC-mediated targeted protein degradation pathway utilizing an aliphatic linker.

Experimental Protocols: Conjugation & Deprotection

To ensure scientific integrity, the following protocol is designed as a self-validating system . Analytical checkpoints are embedded to verify causality and reaction progression, preventing the loss of expensive target ligands.

Step 1: Amide Coupling (Conjugation)

Objective: Couple the primary amine of tert-butyl 12-aminododecanoate to a carboxylic acid-containing target ligand (e.g., a kinase warhead). Causality for Reagent Choice: HATU is selected over EDC/NHS due to its superior efficiency in coupling sterically hindered or long-chain aliphatic amines. DIPEA (N,N-Diisopropylethylamine) is required to neutralize the hydrochloride salt, liberating the nucleophilic free amine for the attack.

• Preparation: Dissolve the target ligand (1.0 eq) and HATU (1.2 eq) in anhydrous DMF (0.1 M concentration) under an Argon atmosphere.

• Activation: Add DIPEA (3.0 eq) and stir at room temperature for 10 minutes to form the active OAt ester.

• Nucleophilic Addition: Add tert-butyl 12-aminododecanoate hydrochloride (1.1 eq) to the reaction mixture.

• Self-Validation Checkpoint: Stir for 2 hours. Monitor via LC-MS. The reaction is validated as complete when the mass of the starting ligand is fully consumed and the intermediate mass (Ligand + Linker) appears.

• Workup: Quench with saturated NaHCO3, extract with EtOAc, wash with brine, dry over Na2SO4, and concentrate. Purify via flash chromatography.

Step 2: Orthogonal Deprotection

Objective: Cleave the tert-butyl ester to reveal the free carboxylic acid for subsequent coupling to an E3 ligase ligand. Causality for Reagent Choice: Trifluoroacetic acid (TFA) in Dichloromethane (DCM) selectively hydrolyzes the tert-butyl ester via a stable carbocation intermediate without disrupting the newly formed amide bond.

• Solubilization: Dissolve the purified intermediate in anhydrous DCM (0.2 M).

• Acidic Cleavage: Add TFA dropwise to achieve a 1:1 (v/v) ratio of DCM:TFA.

• Self-Validation Checkpoint: Stir at room temperature for 3 hours. Monitor by TLC (stain with Ninhydrin or PMA). The non-polar starting material spot must disappear, replaced by a highly polar baseline spot corresponding to the free carboxylic acid.

• Isolation: Co-evaporate with toluene (3x) to remove residual TFA. Lyophilize to yield the final PROTAC linker-ligand construct.

Experimental workflow for PROTAC linker conjugation and orthogonal deprotection.

Sources

• 1. CAS:1979117-14-0, 12-氨基十二烷酸叔丁酯盐酸盐-毕得医药 [bidepharm.com]
• 2. tert-Butyl (R)-7-amino-5-hydroxy-3-oxoheptanoate|BLD Pharm [bldpharm.com]
• 3. 三氯乙酸甲酯_MSDS_密度_熔点_三氯乙酸甲酯CAS号【598-99-2】_化源网 [chemsrc.com]

Protocols & Analytical Methods

Application Note: tert-Butyl 12-aminododecanoate hydrochloride in Advanced Drug Delivery Systems

Target Audience: Synthetic Chemists, Formulation Scientists, and Drug Development Professionals Compound: tert-Butyl 12-aminododecanoate hydrochloride (CAS: 1979117-14-0)

Structural Rationale and Mechanistic Advantages

In the design of advanced drug delivery systems—specifically Proteolysis Targeting Chimeras (PROTACs) and Lipid Nanoparticles (LNPs)—the selection of bifunctional building blocks is a critical determinant of pharmacokinetic success. tert-Butyl 12-aminododecanoate hydrochloride serves as a highly versatile, heterobifunctional scaffold [1].

The utility of this molecule is grounded in three specific structural features:

• 12-Carbon Alkyl Spacer: The C12​ aliphatic chain provides significant hydrophobicity, which enhances cellular permeability. In PROTAC design, an n=12 alkyl chain provides an approximate 15–17 Å spatial separation between the E3 ligase and the target protein, preventing steric clashes during ternary complex formation[2]. In LNP formulation, this chain length mimics endogenous fatty acids, driving stable lipid bilayer formation [4].

• Orthogonal tert-Butyl Ester Protection: The carboxylic acid is masked as a tert-butyl ester. This allows the primary amine to undergo harsh coupling conditions (e.g., reductive amination, SN​Ar , or Michael addition) without unwanted polymerization or cross-reactivity. The ester is easily cleaved under mild acidic conditions (e.g., Trifluoroacetic acid) that preserve sensitive amide bonds elsewhere in the molecule.

• Hydrochloride Salt Form: The primary amine is stabilized as an HCl salt, preventing premature oxidation and degradation during long-term storage. It is easily liberated in situ using non-nucleophilic bases like N,N-Diisopropylethylamine (DIPEA).

Application 1: Targeted Protein Degradation (PROTAC Linker Synthesis)

PROTACs are heterobifunctional molecules that hijack the ubiquitin-proteasome system to degrade disease-causing proteins. The linker connecting the Target Protein of Interest (POI) ligand and the E3 ligase ligand is crucial for activity. While PEG linkers are common, purely aliphatic linkers like the 12-aminododecanoate derivative are increasingly utilized to improve cell permeability and tune the degradation profile of targets like HDACs or SMARCA2/4 [1, 3].

Protocol 1: Step-by-Step Synthesis of a PROTAC Linker Intermediate

Objective: Conjugate the E3 ligase ligand to the C12​ linker, followed by deprotection for subsequent POI attachment.

Step 1: Amine Liberation and Coupling

• Preparation: Suspend 1.0 eq of tert-butyl 12-aminododecanoate hydrochloride in anhydrous N,N-Dimethylformamide (DMF).

• Neutralization: Add 3.0 eq of DIPEA. Stir for 10 minutes at room temperature to liberate the free amine.

• Coupling: Add 1.1 eq of the E3 ligase ligand (e.g., a fluorinated thalidomide derivative for SN​Ar , or a carboxylic acid derivative with 1.2 eq HATU).

• Validation: Stir at 40°C for 4 hours. Monitor via LC-MS. Self-Validation Check: Proceed only when the primary amine peak disappears and the [M+H]+ mass corresponding to the E3-linker-OtBu conjugate is dominant.

• Workup: Extract with Ethyl Acetate/Brine, dry over Na2​SO4​ , and purify via flash chromatography.

Step 2: Orthogonal Deprotection

• Cleavage: Dissolve the purified intermediate in a 1:4 mixture of Trifluoroacetic Acid (TFA) and Dichloromethane (DCM).

• Reaction: Stir at room temperature for 2 hours.

• Validation: Monitor via TLC. Self-Validation Check: The product spot will shift to a significantly lower Rf​ value (e.g., from 0.8 to 0.2 in 5% MeOH/DCM) due to the exposure of the highly polar carboxylic acid.

• Isolation: Evaporate the solvent under reduced pressure. Co-evaporate with toluene (3x) to remove residual TFA. The resulting carboxylic acid is ready for standard EDC/HOBt or HATU coupling to the POI-targeting warhead.

PROTAC synthesis workflow utilizing tert-butyl 12-aminododecanoate as an aliphatic linker.

Application 2: Ionizable Lipid Synthesis for Lipid Nanoparticles (LNPs)

For nucleic acid delivery (e.g., mRNA vaccines, CRISPR/Cas9 RNPs), LNPs rely on ionizable cationic lipids. These lipids must remain neutral at physiological pH (7.4) to minimize toxicity but become protonated in the acidic endosome (pH ~5.5) to facilitate membrane fusion and cargo escape [5]. The primary amine of 12-aminododecanoate is an ideal nucleophile for synthesizing the tertiary amine headgroups of novel ionizable lipids.

Protocol 2: Synthesis of an Ionizable Cationic Lipid

Objective: Synthesize a tertiary amine lipid via double Michael addition, followed by conjugation to structural lipid tails.

Step 1: Double Michael Addition

• Preparation: Dissolve 1.0 eq of tert-butyl 12-aminododecanoate hydrochloride and 2.5 eq of a lipid-tail acrylate (e.g., heptadecan-9-yl acrylate) in anhydrous ethanol.

• Reaction: Add 1.5 eq of Triethylamine (TEA) to neutralize the HCl salt. Heat the mixture in a sealed tube at 90°C for 48 hours.

• Validation: Analyze via 1H -NMR. Self-Validation Check: Confirm the complete disappearance of the primary amine protons and the characteristic shift of the adjacent methylene protons, indicating successful di-alkylation to a tertiary amine.

Step 2: Ester Hydrolysis and Final Conjugation

• Deprotection: Treat the purified intermediate with 4M HCl in Dioxane for 4 hours to cleave the tert-butyl ester.

• Conjugation: The resulting carboxylic acid can be coupled to a stabilizing headgroup (e.g., ethanolamine) or used directly in LNP formulations depending on the target pKa.

• pKa Validation: Perform a TNS (2-(p-toluidinyl)naphthalene-6-sulfonic acid) fluorescence assay. The synthesized lipid should exhibit a pKa between 6.0 and 6.5 for optimal in vivo efficacy.

Synthesis of ionizable cationic lipids for mRNA LNP formulation via Michael addition.

Quantitative Data Presentations

Table 1: Impact of Linker Chemistry on PROTAC Degradation Efficiency

Data summarizes the comparative efficacy of alkyl vs. PEG linkers in targeted protein degraders (e.g., HDAC and SMARCA targets) [2, 3].

Linker Type	Chain Length	Target Protein	DC50​ (Degradation Concentration)	Cell Permeability (Caco-2)
Alkyl (12-aminododecanoate)	n = 12	HDAC1 / SMARCA2	< 10 nM	High ( Papp​>10×10−6 cm/s)
Alkyl	n = 6	HDAC1	> 100 nM	Moderate
PEG-based	n = 4 (PEG4)	SMARCA2	~ 45 nM	Low to Moderate
PEG-based	n = 6 (PEG6)	SMARCA2	> 200 nM	Low

Table 2: LNP Formulation Metrics Using 12-Aminododecanoate-Derived Lipids

Standard formulation parameters for mRNA encapsulation using microfluidic mixing (N/P ratio = 6:1)[4, 5].

Formulation Parameter	Target Metric	Biological Rationale (Causality)
Apparent pKa	6.2 - 6.4	Ensures neutral charge in blood (reduces clearance) and protonation in endosomes (drives membrane disruption).
Z-Average Size (nm)	70 - 90 nm	Optimal size for hepatic fenestration penetration and cellular endocytosis.
Polydispersity Index (PDI)	< 0.15	Indicates a highly uniform nanoparticle population, essential for reproducible dosing.
Encapsulation Efficiency (EE%)	> 95%	Driven by the electrostatic interaction between the protonated tertiary amine and the anionic mRNA backbone during mixing.

References

• Google Patents (WO2020264172A1): Compounds, compositions, and methods for protein degradation. Details the use of tert-butyl 12-aminododecanoate in the synthesis of SMARCA2/4 PROTAC degraders.1

• Google Patents (WO2021148811A1): Hdac degrader. Demonstrates that longer alkyl linkers (n=12) derived from dodecanoic acid scaffolds significantly improve the degradation efficiency of HDAC enzymes compared to shorter chains. 2

• MDPI (Anticancer Inhibitors): Synthesis and evaluation of novel compounds able to inhibit enzymes. Highlights the structural activity relationship (SAR) of alkyl linkers vs. PEG linkers in PROTACs. 3

• ACS Applied Nano Materials: Internalized Hydroxyapatite Nanoparticles Conjugated with a Modified Form of Curcumin. Discusses the surface modification of nanoparticles using 12-aminododecanoic acid to tune surface charge and stability.4

• Encyclopedia MDPI: Peptide-Based Gene Delivery Vectors. Explores the use of 12-aminododecanoic acid derivatives in fabricating pH-sensitive chimeric delivery systems for therapeutic genes. 5

Sources

• 1. WO2020264172A1 - Compounds, compositions, and methods for protein degradation - Google Patents [patents.google.com]
• 2. WO2021148811A1 - Hdac degrader - Google Patents [patents.google.com]
• 3. mdpi-res.com [mdpi-res.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Peptide-Based Gene Delivery Vectors | Encyclopedia MDPI [encyclopedia.pub]

Application Note: Standard Operating Procedure for the Selective N-Boc Deprotection of tert-Butyl 12-Aminododecanoate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Advanced Experimental Protocol & Mechanistic Guide

Introduction & Mechanistic Rationale

tert-Butyl 12-aminododecanoate hydrochloride is a highly versatile aliphatic building block frequently utilized in the synthesis of Proteolysis Targeting Chimeras (PROTACs), peptide modifications, and lipid nanoparticle (LNP) formulations. The synthesis of this molecule typically relies on the deprotection of its precursor, tert-butyl 12-(tert-butoxycarbonylamino)dodecanoate .

The Orthogonality Challenge

The fundamental challenge in this transformation is the lack of traditional orthogonal protection. Both the N-tert-butoxycarbonyl (Boc) group and the O-tert-butyl ester are highly acid-labile [1]. Standard peptide synthesis protocols utilizing neat trifluoroacetic acid (TFA) or 50% TFA in dichloromethane (DCM) will indiscriminately cleave both protecting groups, yielding the undesired zwitterionic 12-aminododecanoic acid.

Causality of Kinetic Differentiation

To achieve selective deprotection, we must exploit the kinetic differentiation between the two groups. The carbamate nitrogen of the Boc group is significantly more basic than the oxygen of the tert-butyl ester.

• Solvent Effect: By utilizing anhydrous 1,4-dioxane, a mildly coordinating ether solvent, the acidity of the hydrogen chloride (HCl) is buffered. Dioxane stabilizes the protonated intermediates, preventing the premature protonation of the less basic ester oxygen [1].

• Thermodynamic Sink: The protonation of the Boc group leads to the formation of a tert-butyl cation and carbamic acid, which rapidly decarboxylates. This irreversible release of CO₂ drives the reaction forward at lower temperatures (0 °C to 25 °C) before ester hydrolysis can occur.

• Salt Formation: Because the target is a hydrochloride salt, using anhydrous HCl directly yields the desired product without requiring a secondary salt-exchange step, unlike alternative methods utilizing sulfuric or methanesulfonic acid [2].

Decision tree for acid selection in dual Boc/tBu-ester protected systems.

Quantitative Data: Optimization of Deprotection Conditions

The table below summarizes the quantitative validation of various acidic conditions applied to dual-protected Boc/tBu-ester aliphatic systems. The 4M HCl in 1,4-dioxane method provides the optimal balance of reaction kinetics and selectivity [1][3].

Deprotection System	Solvent	Temp (°C)	Time (h)	Boc Cleavage	tBu Ester Cleavage	Target Yield
50% TFA	DCM	25	1.0	Complete	Complete	0% (Zwitterion)
4.0 M HCl	1,4-Dioxane	0 to 25	1.5	Complete	< 5%	> 90%
2.0 M HCl	Diethyl Ether	25	4.0	Incomplete	< 2%	75%
1.5 eq H₂SO₄	tBuOAc	25	2.0	Complete	None	95% (Sulfate salt)

Experimental Workflow

Workflow for the selective N-Boc deprotection preserving the tert-butyl ester.

Standard Operating Procedure (SOP)

Materials & Reagents

• Substrate: tert-Butyl 12-(tert-butoxycarbonylamino)dodecanoate (1.0 equivalent)

• Reagent: 4.0 M HCl in anhydrous 1,4-dioxane (5.0 – 10.0 equivalents)

• Solvents: Anhydrous 1,4-dioxane (reaction solvent), Anhydrous Diethyl Ether (anti-solvent for trituration)

• Equipment: Flame-dried round-bottom flask, magnetic stir bar, nitrogen balloon, ice bath, rotary evaporator.

Step-by-Step Methodology

Step 1: Reaction Setup

• Charge a flame-dried round-bottom flask with tert-butyl 12-(Boc-amino)dodecanoate (e.g., 10.0 mmol, 3.71 g).

• Dissolve the substrate in 20 mL of anhydrous 1,4-dioxane under a nitrogen atmosphere.

• Causality Check: Ensure complete dissolution before proceeding. Substrate clustering can lead to uneven local acid concentrations later.

• Submerge the flask in an ice bath and allow the solution to cool to 0 °C for 10 minutes.

Step 2: Reagent Addition

• Using a pressure-equalizing dropping funnel or a glass syringe, add 12.5 mL of 4.0 M HCl in 1,4-dioxane (50.0 mmol, 5.0 equiv.) dropwise over 15 minutes.

• Causality Check: The dropwise addition at 0 °C mitigates the exothermic protonation event. Thermal spikes must be avoided, as excess heat provides the activation energy required to cleave the tert-butyl ester.

Step 3: Reaction Progression

• Remove the ice bath and allow the reaction mixture to slowly warm to room temperature (20–25 °C).

• Stir vigorously for 1.5 hours. You may observe slight effervescence; this is the release of CO₂ gas, which thermodynamically drives the deprotection to completion.

Step 4: Self-Validating Analytical Monitoring

• At the 1-hour mark, perform a Thin Layer Chromatography (TLC) check (Eluent: 10% Methanol in DCM).

• Validation: The starting material (high Rf, UV inactive, stains faint brown with Ninhydrin) should be completely consumed. The product will appear as a baseline spot (Rf ~0.1) that stains deep purple/pink with Ninhydrin, confirming the presence of a primary amine.

• Failure Mode Check: If LC-MS shows a mass corresponding to [M+H]+ = 216.1 (12-aminododecanoic acid), ester cleavage has occurred due to excessive reaction time or ambient moisture.

Step 5: Isolation via Trituration

• Once complete, concentrate the reaction mixture under reduced pressure (rotary evaporator, water bath < 30 °C) to remove the bulk of the 1,4-dioxane and excess HCl. A thick, viscous oil or crude solid will remain.

• Add 30 mL of ice-cold anhydrous diethyl ether to the flask and vigorously scratch the sides with a glass rod to induce crystallization.

• Causality Check: Diethyl ether acts as a highly effective anti-solvent. The highly polar aliphatic amine hydrochloride salt is entirely insoluble in ether, whereas the cleaved tert-butyl alcohol byproduct and any unreacted starting material remain dissolved.

• Filter the resulting white precipitate through a sintered glass funnel (medium porosity). Wash the filter cake with an additional 2 × 10 mL of cold diethyl ether.

• Dry the solid in vacuo to afford pure tert-butyl 12-aminododecanoate hydrochloride as a white powder.

References

• Lin, et al. Deprotection of N-tert-Butoxycarbonyl (Boc) Groups in the Presence of tert-Butyl Esters. Tetrahedron Letters / ResearchGate. Available at:[Link]

• Organic Chemistry Portal. tert-Butyl Esters - Protecting Group Stability and Deprotection. Available at:[Link]

Advanced Bioconjugation: Strategic Incorporation of C12 Aliphatic Linkers into Biological Molecules

The design of bioconjugates—whether Antibody-Drug Conjugates (ADCs), Antibody-Oligonucleotide Conjugates (AOCs), or functionalized nanomaterials—relies heavily on the physicochemical properties of the linker. While short-chain aliphatic linkers (C3, C6) and hydrophilic polyethylene glycol (PEG) chains are standard, the C12 aliphatic linker (a 12-carbon hydrocarbon chain) offers unique structural advantages.

Incorporating a C12 spacer provides approximately 16 Å of spatial separation, which is critical for alleviating steric hindrance between bulky macromolecules[1]. Furthermore, its inherent hydrophobicity can be strategically leveraged to drive lipid-bilayer insertion in Spherical Nucleic Acids (SNAs) or to induce specific structural conformations via hydrophobic collapse in aqueous environments[2][3].

This application note provides comprehensive, self-validating protocols for incorporating C12 linkers into biological molecules using both solid-phase oligonucleotide synthesis and heterobifunctional crosslinking chemistries.

Causality in Linker Selection: Why Choose C12?

The selection of a linker dictates the stability, clearance rate, and binding affinity of the final conjugate.

• Steric Relief vs. Hydrophobicity: While PEG linkers provide excellent aqueous solubility, they can sometimes interfere with the binding pockets of highly hydrophobic targets. A C12 linker provides the necessary distance (preventing steric clash) while maintaining a lipophilic character that can enhance cell membrane permeability[3].

• Plasma Stability: Purely aliphatic chains like C12 lack the ether oxygens of PEG, making them entirely resistant to oxidative degradation. When compared to cleavable dipeptide linkers (e.g., Val-Cit), non-cleavable aliphatic linkers exhibit superior stability in human plasma, limiting off-target payload release[1].

• Immunostimulation: In the context of SNAs, the addition of discrete C12 units has been shown to tune the stability and potency of immunostimulatory liposomes, significantly extending median survival in lymphoma models by potentiating T-cell immunity[2].

Quantitative Comparison of Linker Properties

The following table summarizes the structural and functional metrics of common bioconjugation linkers to guide experimental design.

Linker Type	Spacer Length (Å)	Hydrophobicity	Primary Application	Plasma Stability
C3 Aliphatic	~4.5	Low	Short-range oligo modification	High
C6 Aliphatic	~8.0	Moderate	Standard fluorophore attachment	High
C12 Aliphatic	~16.0	High	Steric relief, lipid insertion, SNAs	High
SMCC (Cyclohexyl)	~8.3	Moderate	ADC formulation (amine-to-thiol)	Very High[4]
PEG4	~16.0	Hydrophilic	Aqueous bioconjugation	Moderate/High

Solid-Phase Incorporation: C12-Modified Oligonucleotides

For nucleic acid conjugates, the most efficient method of C12 incorporation is during automated solid-phase synthesis using a phosphoramidite building block (e.g., 12-(4,4'-Dimethoxytrityloxy)dodecyl-1-[(2-cyanoethyl)-(N,N-diisopropyl)]-phosphoramidite)[2].

Workflow Visualization

Workflow for synthesizing and conjugating a C12-modified oligonucleotide to a protein.

Protocol: Synthesis and Validation of 5'-C12-Amino Oligonucleotides

Causality of Chemistry: The C12 spacer phosphoramidite is coupled directly to the 5'-hydroxyl of the growing oligonucleotide chain. A terminal amino modifier is subsequently added to provide a reactive handle for downstream NHS-ester conjugation[1].

Step-by-Step Methodology:

• Preparation: Dissolve the C12 spacer phosphoramidite in anhydrous acetonitrile to a concentration of 0.1 M. Ensure the moisture content is <30 ppm, as water will irreversibly hydrolyze the reactive tetrazole-activated intermediate.

• Coupling: Program the DNA synthesizer for standard phosphoramidite coupling. Self-Validation: Monitor the trityl cation release (orange color, absorbance at 498 nm) during the de-tritylation step. A coupling efficiency of >98% confirms successful C12 incorporation.

• Deprotection & Cleavage: Cleave the oligonucleotide from the solid support using 30 wt% ammonium hydroxide. Because highly modified hydrophobic sequences can trap the oligo within the pore structure of the support, extend the deprotection time to 16 hours at 55 °C[2].

• Purification: Evaporate the ammonia under a stream of nitrogen. Purify the C12-modified oligo via Reverse-Phase HPLC (RP-HPLC). The C12 chain significantly increases the retention time compared to unmodified DNA, allowing for baseline separation of the target product from failure sequences.

• Lyophilization: Lyophilize the purified fraction and store at -20 °C.

Heterobifunctional Crosslinking: NHS-C12-Maleimide

When conjugating two distinct proteins (or a protein to a payload) where solid-phase synthesis is not applicable, heterobifunctional crosslinkers are the gold standard. They prevent unwanted homodimerization by utilizing two distinct reactive groups[5]. An NHS-C12-Maleimide crosslinker features an N-hydroxysuccinimide (NHS) ester that reacts with primary amines and a maleimide group that targets sulfhydryls.

Chemical Mechanism Visualization

Two-step bioconjugation mechanism using an NHS-C12-Maleimide heterobifunctional crosslinker.

Protocol: Two-Step Protein Conjugation

Causality of Chemistry: The reaction must be performed in two sequential steps due to the differing pH optima of the reactive groups. The NHS ester requires a slightly basic environment (pH 7.2–8.0) to deprotonate the target amines, while the maleimide reaction is kept at pH 6.5–7.5 to prevent off-target reactivity with primary amines and to minimize maleimide ring hydrolysis[4][5].

Step-by-Step Methodology:

Phase 1: Amine Activation (Protein A)

• Buffer Exchange: Dialyze Protein A (e.g., an antibody) into Conjugation Buffer (PBS, 150 mM NaCl, pH 7.2). Critical: Ensure no primary amine-containing buffers (like Tris or glycine) are present, as they will competitively inhibit the NHS ester reaction.

• Crosslinker Preparation: Dissolve the NHS-C12-Maleimide crosslinker in anhydrous DMSO to a concentration of 10 mM immediately before use. NHS esters hydrolyze rapidly in water; do not store aqueous solutions.

• Activation: Add a 10-fold to 20-fold molar excess of the crosslinker to Protein A. Incubate for 30–60 minutes at room temperature.

• Purification (Self-Validation): Remove excess unreacted crosslinker using a Zeba™ spin desalting column or size exclusion chromatography (SEC). Validation Check: Measure the absorbance at 280 nm to confirm >85% protein recovery.

Phase 2: Thiol Conjugation (Protein B)

• Thiol Preparation: If Protein B lacks free cysteines, reduce native disulfide bonds using TCEP (Tris(2-carboxyethyl)phosphine) or Traut's Reagent to introduce sulfhydryls[1].

• Quantification (Self-Validation): Perform an Ellman’s Reagent (DTNB) assay to quantify the number of free sulfhydryls per molecule of Protein B. A ratio of 1-3 thiols per protein is optimal for controlled conjugation.

• Conjugation: Mix the maleimide-activated Protein A with the thiol-containing Protein B in a 1:1 to 1:2 molar ratio. Incubate for 2 hours at room temperature or overnight at 4 °C.

• Quenching: Quench the reaction by adding a 10-fold excess of N-ethylmaleimide (to cap remaining free thiols) or DTT (to cap remaining maleimides), preventing unwanted dimerization over time[1].

• Final Isolation: Isolate the final Protein A-C12-Protein B conjugate via SEC or ion-exchange chromatography.

References

• Tuning DNA Dissociation from Spherical Nucleic Acids for Enhanced Immunostimulation National Institutes of Health (NIH) / PMC[Link]

• Templating effect in DNA proximity ligation enables use of non-bioorthogonal chemistry in biological fluids Taylor & Francis Online (Tandfonline)[Link]

• Choosing Linkers for Antibody-Oligonucleotide Conjugates (AOCs) versus for Antibody-Drug Conjugates (ADCs) Synoligo[Link]

Sources

• 1. synoligo.com [synoligo.com]
• 2. Tuning DNA Dissociation from Spherical Nucleic Acids for Enhanced Immunostimulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Application Note: A Practical Guide to the Synthesis of Lipidated Peptides Using Tert-butyl 12-aminododecanoate hydrochloride

Abstract

Lipidation is a pivotal chemical modification strategy that enhances the therapeutic potential of peptides by improving their pharmacokinetic and pharmacodynamic profiles.[1] This guide provides a comprehensive overview and detailed protocols for the synthesis of lipidated peptides using tert-butyl 12-aminododecanoate hydrochloride, a versatile building block for introducing a C12 lipid moiety. We delve into the chemical rationale behind its use within the framework of Fmoc-based Solid-Phase Peptide Synthesis (SPPS), offering step-by-step methodologies for N-terminal and side-chain lipidation, purification, and characterization. This document is intended for researchers, scientists, and drug development professionals seeking to leverage peptide lipidation to advance their therapeutic programs.

Introduction: The Rationale for Peptide Lipidation

Peptide-based therapeutics offer high specificity and low toxicity but are often hampered by poor metabolic stability and short plasma half-lives.[2] Lipidation, the covalent attachment of a lipid chain, is a clinically validated strategy to overcome these limitations.[1] By increasing the hydrophobicity of the peptide, lipidation can promote binding to serum albumin, effectively creating a circulating reservoir that reduces renal clearance and prolongs the therapeutic window.[3] Furthermore, lipidated peptides can exhibit enhanced membrane interactions, facilitating cellular uptake and improving bioavailability.[3][4][5]

The synthesis of homogeneously lipidated peptides requires precise chemical control. Solid-Phase Peptide Synthesis (SPPS) provides an efficient and robust platform for this purpose.[6] This guide focuses on the application of tert-butyl 12-aminododecanoate hydrochloride, a bifunctional reagent that allows for the straightforward incorporation of a dodecanoyl (C12) lipid chain onto a growing peptide.

The Reagent: Tert-butyl 12-aminododecanoate hydrochloride

The efficacy of this reagent lies in its unique trifunctional structure, which is ideally suited for modern peptide synthesis workflows.

• The Lipid Moiety (12-aminododecanoate): The 12-carbon aliphatic chain provides a significant increase in hydrophobicity, sufficient to promote albumin binding and modify the peptide's pharmacological properties.[1]

• The Primary Amine: This functional group allows the lipid to be coupled as if it were an amino acid, using standard and well-established peptide coupling reagents.

• The Tert-butyl (tBu) Ester: The carboxyl group of the lipid is protected as a tBu ester. This protecting group is the cornerstone of the strategy's success. It is completely stable to the basic conditions (e.g., piperidine) used for the removal of Nα-Fmoc protecting groups during peptide chain elongation.[7][8] However, it is readily cleaved under the strongly acidic conditions of the final trifluoroacetic acid (TFA) cocktail, which simultaneously cleaves the peptide from the resin and removes other acid-labile side-chain protecting groups.[8][9] This dual stability/lability profile makes it perfectly orthogonal to the Fmoc/tBu protection strategy.[10]

• The Hydrochloride Salt: The reagent is supplied as a hydrochloride salt to improve its stability, shelf-life, and handling characteristics. It is crucial to neutralize this salt with a non-nucleophilic base in situ during the coupling reaction.

Synthesis Strategy: On-Resin Lipidation via Fmoc/tBu SPPS

The most efficient method for incorporating tert-butyl 12-aminododecanoate is through on-resin acylation following the assembly of the desired peptide sequence via Fmoc-SPPS. This approach confines the handling of the increasingly hydrophobic peptide to the solid support, simplifying purification of intermediates. The overall workflow is depicted below.

Caption: General workflow for N-terminal lipidation on a solid support.

Experimental Protocols

Protocol 1: N-Terminal Lipidation of a Resin-Bound Peptide

This protocol describes the lipidation of the N-terminal α-amino group of a fully assembled peptide sequence.

Materials and Reagents:

• Peptide-resin (fully assembled with N-terminal Fmoc group intact)

• Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM), HPLC grade

• Piperidine

• Tert-butyl 12-aminododecanoate hydrochloride

• Coupling Reagent: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) or HATU

• Base: Diisopropylethylamine (DIPEA)

• Cleavage Cocktail: Trifluoroacetic acid (TFA), Triisopropylsilane (TIS), deionized water. A common ratio is 95:2.5:2.5 (v/v/v).

• Cold Diethyl Ether

Procedure:

• Resin Preparation: Swell the peptide-resin in DMF for 30 minutes in a suitable SPPS reaction vessel.

• Final Fmoc Deprotection:

  • Drain the DMF.

  • Add a solution of 20% piperidine in DMF to the resin. Agitate for 5 minutes.

  • Drain and repeat the 20% piperidine/DMF treatment for an additional 15 minutes.

  • Drain and wash the resin thoroughly with DMF (5x), followed by DCM (3x), and DMF (3x) to remove all residual piperidine.

• Lipid Coupling:

  • In a separate vial, prepare the lipid activation solution. For a 0.1 mmol scale synthesis, dissolve tert-butyl 12-aminododecanoate hydrochloride (3.0 eq, 0.3 mmol, 88.7 mg) and HBTU (2.9 eq, 0.29 mmol, 110 mg) in a minimal volume of DMF.

  • Add DIPEA (6.0 eq, 0.6 mmol, 105 µL) to the activation solution. The extra equivalent of base is critical to neutralize the hydrochloride salt of the lipid reagent. Allow to pre-activate for 2-3 minutes.

  • Drain the DMF from the resin and add the activated lipid solution. Agitate at room temperature for 2-4 hours.

  • Expert Insight: The coupling of this bulky, non-standard building block can be slower than for standard amino acids. A ninhydrin test can be performed to confirm the reaction has gone to completion. If the test is positive (indicating free amines), a second coupling may be necessary.

• Final Washing: Drain the coupling solution and wash the lipidated peptide-resin extensively with DMF (5x) and DCM (5x). Dry the resin under a stream of nitrogen or in a vacuum desiccator.

• Cleavage and Global Deprotection:

  • Place the dry resin in a scintillation vial.

  • Add the TFA cleavage cocktail (e.g., 10 mL per gram of resin) and allow the reaction to proceed for 2-3 hours at room temperature with occasional swirling.[11] This step simultaneously cleaves the peptide from the resin and removes all tBu-based protecting groups.[11]

  • Filter the resin and collect the TFA filtrate into a 50 mL conical tube.

• Peptide Precipitation:

  • Add the TFA filtrate dropwise to a large excess of ice-cold diethyl ether (e.g., 40 mL). A white precipitate should form.

  • Incubate at -20°C for at least 30 minutes to maximize precipitation.

  • Centrifuge the mixture, decant the ether, and wash the crude peptide pellet with more cold ether.

  • Dry the crude lipidated peptide pellet under vacuum.

Protocol 2: Orthogonal Side-Chain Lipidation on a Lysine Residue

This advanced protocol enables site-specific lipidation on an amino acid side chain, such as lysine, by using an orthogonal protecting group strategy.

Caption: Orthogonal strategy for site-specific side-chain lipidation.

Additional Materials:

• Fmoc-L-Lys(ivDde)-OH (or another orthogonally protected amino acid like Fmoc-L-Lys(Mtt)-OH)

• Hydrazine monohydrate

Procedure:

• Peptide Synthesis: Assemble the peptide using standard Fmoc/tBu SPPS. At the desired position for lipidation, incorporate Fmoc-L-Lys(ivDde)-OH. Complete the synthesis of the remaining peptide sequence, leaving the N-terminal Fmoc group on.

• Selective Side-Chain Deprotection:

  • Wash the resin with DMF.

  • Treat the resin with a solution of 2% hydrazine monohydrate in DMF (2 x 10 minutes).[12][13] This selectively removes the ivDde group, exposing the lysine ε-amino group, while leaving the N-terminal Fmoc and all tBu-based side-chain protecting groups intact.

  • Wash the resin thoroughly with DMF (5x) to remove all traces of hydrazine.

• Side-Chain Lipidation: Perform the lipid coupling as described in Protocol 1, Step 3 , coupling the tert-butyl 12-aminododecanoate to the newly exposed lysine side-chain amine.

• Completion and Cleavage: Once lipidation is complete, the N-terminal Fmoc group can be removed and the synthesis continued, or if the sequence is complete, the resin can be washed, dried, and cleaved as described in Protocol 1, Steps 4-6 .

Purification and Characterization

The increased hydrophobicity of lipidated peptides presents unique challenges during purification.[14]

Table 1: Typical RP-HPLC Parameters for Lipidated Peptide Purification

Parameter	Recommendation	Rationale
Column	C4 or C8, 5-10 µm particle size	Less hydrophobic stationary phase compared to C18 prevents irreversible binding and improves recovery of the lipidated peptide.
Mobile Phase A	0.1% TFA in Water	Standard ion-pairing agent for peptide separations.
Mobile Phase B	0.1% TFA in Acetonitrile (ACN)	Standard organic solvent.
Gradient	Shallow gradient, e.g., 20-80% B over 60 min	Allows for better separation of the hydrophobic product from closely eluting synthesis-related impurities.[15]
Flow Rate	10-20 mL/min (Preparative)	Standard for preparative scale purification.
Detection	220 nm and 280 nm	220 nm for the peptide backbone; 280 nm if Trp or Tyr are present.

Protocol 3: Purification by Preparative RP-HPLC

• Sample Preparation: Dissolve the crude, dried peptide in a minimal volume of a strong organic solvent like DMSO.[14] Dilute this solution with Mobile Phase A until the point of precipitation, then clarify by adding a small amount of Mobile Phase B. Filter the sample through a 0.45 µm syringe filter before injection.

• Chromatography: Equilibrate the column with the starting mobile phase conditions. Inject the prepared sample and run the optimized gradient.

• Fraction Collection: Collect fractions corresponding to the main product peak.

• Analysis and Pooling: Analyze the purity of each collected fraction using analytical RP-HPLC. Pool the fractions that meet the required purity level (e.g., >95%).

• Lyophilization: Freeze the pooled, pure fractions and lyophilize to obtain the final product as a fluffy, white powder.

Characterization:

• Mass Spectrometry: Confirm the identity of the purified product by ESI-MS or MALDI-TOF to ensure the observed molecular weight matches the theoretical mass of the lipidated peptide.

• Analytical RP-HPLC: Assess the final purity of the lyophilized product.

Troubleshooting and Expert Insights

• Incomplete Lipid Coupling: The lipidation step is often the most challenging. Besides double coupling, consider using a more potent coupling reagent like COMU or increasing the reaction temperature to 40°C.

• Product Aggregation: Lipidated peptides are prone to aggregation, which can result in broad or tailing peaks during HPLC.[14] To mitigate this, try lowering the sample concentration, increasing the column temperature (e.g., to 40-50°C), or adding a small percentage of isopropanol to the mobile phase.

• tBu Cation Side Reactions: During TFA cleavage, the generated tBu cations can alkylate sensitive residues like Tryptophan or Methionine.[10] Always use a scavenger cocktail containing TIS (to capture cations) and water. If Cysteine is present, ethanedithiol (EDT) should also be included.

Conclusion

Tert-butyl 12-aminododecanoate hydrochloride is a highly effective and versatile reagent for the synthesis of well-defined lipidated peptides. Its compatibility with the orthogonal Fmoc/tBu SPPS strategy allows for precise, site-specific incorporation of a C12 lipid chain at either the N-terminus or on an amino acid side chain. By following the detailed protocols and leveraging the expert insights provided in this guide, researchers can confidently produce high-purity lipidated peptides, unlocking new possibilities for the development of next-generation peptide therapeutics with enhanced pharmacological properties.

References

• Vertex AI Search. (2024). Synthesis of Peptides Using Tert-Butyloxycarbonyl (Boc) as the α-Amino Protection Group. Google Cloud.
• Ontosight. (n.d.). Tert-Butyl in Peptide Synthesis Protection.
• Vertex AI Search. (2024). Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group. Google Cloud.
• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS).
• bioRxiv. (2023).
• Boc Sciences. (n.d.). Protecting Groups in Peptide Synthesis: A Detailed Guide.
• Frontiers. (2024). Applications of cell penetrating peptide-based drug delivery system in immunotherapy.
• WuXi AppTec. (2025). Solid-Phase or Liquid-Phase? How Has Peptide Synthesis Revolutionized Drug Discovery?.
• Oreate AI Blog. (2026).
• BenchChem. (n.d.).
• BME Horizons. (2025). Peptide-modified lipid for organ-specific mRNA delivery.
• bioRxiv. (2023).
• RSC Publishing. (2022).
• Journal of the American Chemical Society. (2002).
• SpringerLink. (2018). Peptide Lipidation – A Synthetic Strategy to Afford Peptide Based Therapeutics.
• AAPPTec. (n.d.).
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• RSC Publishing. (n.d.).
• SpringerLink. (2014). Methods and protocols of modern solid phase peptide synthesis.
• CBL Patras. (2010). Comparison of Fmoc-(Trt) and Fmoc-(t-Bu) Amino Acid Protection.
• ResearchGate. (n.d.).
• Journal of Peptide Research. (1998). Fmoc/Trt-amino acids: comparison to Fmoc/tBu-amino acids in peptide synthesis.
• SpringerLink. (n.d.). Acid Cleavage/Deprotection in Fmoc/tBu Solid-Phase Peptide Synthesis.
• ResearchGate. (2006). Methods and Protocols of Modern Solid-Phase Peptide Synthesis.
• Durham University. (2024).
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• Nature. (2021). Practical N-to-C peptide synthesis with minimal protecting groups.
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• BenchChem. (n.d.). A Comparative Guide to t-Butyl Ester and Fmoc as Carboxylic Acid Protecting Groups.
• ResearchGate. (2013). Peptide lipidation stabilizes structure to enhance biological function.
• Glen Research. (n.d.). A New Simplified 3'-Amino-Modifier CPG.
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Application Notes and Protocols: Functionalization of Surfaces with Long Alkyl Chain Amines

For Researchers, Scientists, and Drug Development Professionals

Introduction: Engineering Surfaces at the Molecular Level

The ability to precisely control the chemical and physical properties of a surface is a cornerstone of modern materials science, with profound implications for fields ranging from biomedical devices and drug delivery to microelectronics. Functionalization with long alkyl chain amines is a powerful technique for tailoring surface properties, enabling the creation of well-defined, robust, and functional interfaces. These self-assembled monolayers (SAMs) can transform a hydrophilic surface into a hydrophobic one, introduce reactive amine groups for subsequent bioconjugation, or serve as a template for the controlled adhesion of cells.[1][2][3][4] This guide provides a comprehensive overview of the principles, protocols, and characterization techniques for the successful functionalization of surfaces with long alkyl chain amines.

The Principle of Self-Assembly: A Bottom-Up Approach

The formation of a long alkyl chain amine monolayer is primarily driven by the principles of self-assembly. Molecules with a specific affinity for a substrate will spontaneously organize into a well-ordered, single-molecule-thick layer.[5] In the case of alkyl amines on hydroxylated surfaces like silicon oxide or mica, the amine head group interacts with the surface hydroxyl groups, while the long alkyl chains extend away from the surface. Van der Waals interactions between adjacent alkyl chains drive the close packing and ordering of the monolayer.[6] The length of the alkyl chain plays a crucial role in the final properties of the surface, with longer chains generally leading to more ordered and hydrophobic films.[7]

Common Substrates and Their Preparation

The choice of substrate is critical and depends on the intended application. Silicon wafers with a native oxide layer are a common choice due to their smoothness and well-characterized surface chemistry.[8][9][10][11][12] Other suitable substrates include glass, mica, and gold. Regardless of the substrate, a pristine and activated surface is paramount for the formation of a high-quality monolayer.

Protocol: Standard Cleaning of Silicon Wafers

A thorough cleaning procedure is essential to remove organic and inorganic contaminants from the silicon wafer surface and to generate a high density of hydroxyl groups for amine binding. The RCA-1 clean is a widely used and effective method.[8][9][10][11]

Materials:

• Silicon wafers

• Acetone (semiconductor grade)

• Methanol (semiconductor grade)

• Ammonium hydroxide (NH₄OH, 28-30%)

• Hydrogen peroxide (H₂O₂, 30%)

• Deionized (DI) water (18 MΩ·cm)

• Nitrogen gas (high purity)

• Glass or Teflon beakers

• Hot plate

• Wafer tweezers

Procedure:

• Solvent Degreasing:

  • Place the silicon wafer in a beaker with acetone and sonicate for 10-15 minutes.

  • Transfer the wafer to a beaker with methanol and sonicate for another 10-15 minutes.

  • Rinse the wafer thoroughly with DI water.

• RCA-1 Cleaning (Standard Clean 1):

  • Caution: This solution is corrosive and should be handled in a fume hood with appropriate personal protective equipment (PPE).

  • Prepare the RCA-1 solution by mixing DI water, ammonium hydroxide, and hydrogen peroxide in a 5:1:1 volume ratio in a clean glass beaker.

  • Heat the solution to 70-80°C on a hot plate.

  • Immerse the cleaned silicon wafer in the hot RCA-1 solution for 15 minutes.[10][11] The solution will bubble as it cleans the surface.

  • Remove the wafer and rinse it extensively with DI water. A "quick dump" rinse where the beaker is flooded with DI water is effective.

• Drying:

  • Dry the wafer using a stream of high-purity nitrogen gas.

  • The wafer should now be hydrophilic, meaning water will sheet across the surface rather than beading up. This indicates a successful cleaning and hydroxylation.

• Optional Annealing:

  • For some applications, a post-cleaning annealing step at 100-120°C for 10-30 minutes can help to densify the surface hydroxyl groups.[8]

Functionalization Methodologies

There are two primary methods for depositing long alkyl chain amines onto a prepared substrate: solution-phase deposition and vapor-phase deposition.

Solution-Phase Deposition

This is the most common and straightforward method. The substrate is simply immersed in a dilute solution of the alkyl amine.

Materials:

• Cleaned and hydroxylated silicon wafers

• Octadecylamine (ODA)

• Anhydrous toluene or chloroform (solvent)

• Glass vial with a screw cap

• Nitrogen gas

Procedure:

• Solution Preparation:

  • Prepare a 1-5 mM solution of octadecylamine in anhydrous toluene in a clean, dry glass vial. The use of an anhydrous solvent is crucial to prevent aggregation of the amine in solution.

• Deposition:

  • Place the cleaned silicon wafer in the octadecylamine solution.

  • Seal the vial and leave it undisturbed for 2-24 hours at room temperature. The deposition time can be optimized depending on the desired monolayer density.

• Rinsing:

  • Remove the wafer from the solution and rinse it thoroughly with fresh anhydrous toluene to remove any non-covalently bonded (physisorbed) molecules.

  • Follow with a rinse in a more polar solvent like ethanol or isopropanol.

  • Finally, rinse with DI water.

• Drying:

  • Dry the functionalized wafer with a stream of nitrogen gas.

Vapor-Phase Deposition

Vapor-phase deposition can produce highly uniform and reproducible monolayers, often with less contamination than solution-phase methods.[13][14][15][16] This method is particularly advantageous for complex or high-aspect-ratio structures.

Materials:

• Cleaned and hydroxylated silicon wafers

• Long alkyl chain amine

• Vacuum desiccator or a dedicated vapor deposition chamber

• Small vial for the amine

• Vacuum pump

Procedure:

• Setup:

  • Place the cleaned silicon wafers inside the vacuum desiccator.

  • Place a small, open vial containing a small amount of the liquid or solid alkyl amine in the desiccator, ensuring it is not in direct contact with the wafers.

• Deposition:

  • Evacuate the desiccator to a low pressure. This will increase the vapor pressure of the amine, creating a saturated atmosphere within the chamber.

  • Leave the setup under vacuum for 2-12 hours. The deposition time and temperature (if controlled) will influence the monolayer formation.

• Post-Deposition Treatment:

  • Vent the chamber with nitrogen gas.

  • Remove the functionalized wafers and rinse them with an appropriate solvent (e.g., toluene, followed by ethanol) to remove any physisorbed molecules.

  • Dry the wafers with a stream of nitrogen gas.

Characterization of Functionalized Surfaces

Verifying the successful formation of a dense and well-ordered monolayer is a critical step. Several surface-sensitive techniques are employed for this purpose.

Characterization Technique	Information Obtained	Typical Values for a Dense C18-Amine Monolayer
Contact Angle Goniometry	Surface hydrophobicity/hydrophilicity.	Advancing water contact angle: 90-110°
X-ray Photoelectron Spectroscopy (XPS)	Elemental composition and chemical states of the surface.[1][17][18][19]	Presence of N1s peak (~400 eV), attenuation of Si2p signal from the substrate.[18][20]
Atomic Force Microscopy (AFM)	Surface topography, roughness, and presence of domains or defects.[21][22][23][24]	Smooth surface with low root-mean-square (RMS) roughness (<0.5 nm).
Ellipsometry	Thickness of the monolayer.	~2.0-2.5 nm

Causality Behind Experimental Choices

• Anhydrous Solvents: Water can lead to the formation of amine aggregates in solution, resulting in a non-uniform and poorly ordered monolayer.

• Thorough Rinsing: This step is crucial to remove any molecules that are only weakly adsorbed to the surface, ensuring that the final surface is composed of a true self-assembled monolayer.

• Inert Atmosphere: While not always strictly necessary for simple alkyl amines, performing the deposition in an inert atmosphere (e.g., under nitrogen or argon) can prevent unwanted side reactions or contamination, especially for more sensitive functional groups.

Visualizing the Functionalization Workflow

Self-Validating Systems: Ensuring Quality and Reproducibility

A robust protocol should have built-in checks to validate the success of each stage.

• After Substrate Cleaning: The surface should be uniformly hydrophilic. A simple visual check by observing the sheeting of DI water is a good indicator. The static water contact angle should be less than 10°.

• After Functionalization: A significant increase in the water contact angle should be observed, indicating the successful grafting of the hydrophobic alkyl chains. For a well-formed octadecylamine monolayer, a contact angle of around 100-110° is expected.

• Characterization Cross-Validation: The results from different characterization techniques should be consistent. For example, a thick monolayer measured by ellipsometry should correspond to a high contact angle and significant attenuation of the substrate signal in XPS.

Applications in Drug Development and Research

Surfaces functionalized with long alkyl chain amines are valuable platforms in various research and development areas:

• Biomolecule Immobilization: The terminal amine groups can be used to covalently attach proteins, peptides, or DNA for applications in biosensors, microarrays, and biocompatible coatings.[1][2]

• Controlled Cell Culture: The hydrophobicity of the surface can be tuned by varying the alkyl chain length to study and control cell adhesion and proliferation.

• Drug Delivery: Amine-functionalized nanoparticles can be used to improve the loading and release of certain drugs.

• Fundamental Surface Science: These well-defined surfaces serve as model systems for studying interfacial phenomena such as wetting, adhesion, and friction.

Conclusion

The functionalization of surfaces with long alkyl chain amines is a versatile and powerful technique for creating well-defined and robust interfaces. By carefully controlling the substrate preparation, deposition method, and post-processing steps, researchers can reliably produce high-quality monolayers with tailored properties. The protocols and characterization techniques outlined in this guide provide a solid foundation for the successful implementation of this important surface modification strategy in a wide range of scientific and industrial applications.

References

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• Kumar, S., Kumar, N., & Kumar, V. (2013). Synthesis, characterization, and surface wettability properties of amine functionalized graphene oxide films with varying amine chain lengths. PubMed, 391(1-2), 204-211.
• Shekhawat, G. S., & Dravid, V. P. (2009). High resolution atomic force microscopy imaging of molecular self assembly in liquids using thermal drift corrected cantilevers. AIP Publishing.
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• Bucher, J. P., Santesson, L., & Kern, K. (1994). Selective imaging of self-assembled monolayers by tunneling microscopy. Applied Physics A, 59(2), 135-138.
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• Mittal, K. L. (Ed.). (n.d.). Surface Functional Group Characterization Using Chemical Derivatization X-ray Photoelectron Spectroscopy (CD-XPS).
• Meyerbroeker, N., Waske, P., & Zharnikov, M. (2015). Amino-terminated biphenylthiol self-assembled monolayers as highly reactive molecular templates. The Journal of Chemical Physics, 142(10), 101919.
• Jaschke, M., et al. (n.d.). Lattice Imaging of Self-Assembled Monolayers of Partially Fluorinated Disulfides and Thiols on Sputtered Gold by Atomic Force Microscopy. Langmuir.
• Morawski, J., et al. (2025). Ultraporous Amine-Functionalized Organosilicas: Tuning Morphology and Surface Chemistry for Adsorption Applications. PMC.
• Sharma, S., et al. (n.d.). Vapor-Phase Deposition of Monofunctional Alkoxysilanes for Sub-Nanometer-Level Biointerfacing on Silicon Oxide Surfaces. ResearchGate.
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• Chirakul, P., Pérez-Luna, V. H., Owen, H., López, G. P., & Hampton, P. D. (2002). Synthesis and Characterization of Amine-Terminated Self-Assembled Monolayers Containing Diethylene Glycol Linkages. Langmuir.
• Meyerbroeker, N., Waske, P., & Zharnikov, M. (2015). Amino-terminated biphenylthiol self-assembled monolayers as highly reactive molecular templates. PubMed, 142(10), 101919.
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• Benítez, J. J., Heredia-Guerrero, J. A., & Salmeron, M. (n.d.). Steering the self-assembly of octadecylamine monolayers on mica by controlled mechanical energy transfer from the AFM tip. CORE.
• DergiPark. (2025, December 25). Quantification of Amine Groups in Aminopropyltrimethoxysilane-Functionalized Silica Nanoparticles: Synthesis, Size Control, and.
• MDPI. (2025, April 26). In Situ Polymerization of Long Alkyl Chain Functional Groups Enhances the Oil–Water Separation Performance of Porous Organic Polymers.
• Academia.edu. (n.d.). Vapor phase deposition of fluoroalkyl trichlorosilanes on silicon and glass: Influence of deposition conditions and chain length on wettability and adhesion forces.
• Sharma, S., et al. (2013). Comparative Study of Solution Phase and Vapor Phase Deposition of Aminosilanes on Silicon Dioxide Surfaces. PMC.
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• ResearchGate. (n.d.). Adsorption of dimethyldodecylamine- N-oxide at the mica-solution interface studied by ellipsometry.
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• CHARACTERIZATION OF ALKYLSILANE SELF-ASSEMBLED MONOLAYERS BY MOLECULAR SIMULATION. (n.d.).
• ResearchGate. (n.d.). Self-Assembled Monolayer on Silicon.
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• ResearchGate. (2025, August 6). Synthesis and characterization of alkylamine-functionalized graphene for polyolefin-based nanocomposites.
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Topic: Experimental Setup for Solid-Phase Synthesis with Long Hydrophobic Linkers

An Application Note and Protocol Guide

Abstract

Solid-phase synthesis (SPS) has revolutionized the creation of complex molecules, from peptides to oligonucleotides and small molecule libraries.[1][2] However, the incorporation of long, hydrophobic linkers presents significant synthetic challenges, primarily due to on-resin aggregation, poor solvation of the growing molecular chain, and consequent incomplete reactions.[3][4] These issues can lead to low yields, difficult purifications, and truncated sequences. This guide provides an in-depth analysis of the experimental setup required to overcome these obstacles. We will explore the rationale behind selecting appropriate resins, linker strategies, and optimized reaction conditions. Detailed protocols are provided to empower researchers, scientists, and drug development professionals to successfully synthesize molecules featuring these challenging but often necessary hydrophobic moieties.

The Challenge of Hydrophobicity in Solid-Phase Synthesis

The fundamental principle of solid-phase synthesis relies on the growing molecule being tethered to an insoluble polymer support, allowing for the easy removal of excess reagents and byproducts through simple filtration and washing steps.[1] This process is most efficient when the resin and the attached molecule are well-solvated, ensuring that reactive sites are accessible.

Long hydrophobic linkers and the assembly of hydrophobic molecules disrupt this ideal state in several ways:

• Intra- and Inter-chain Aggregation: Hydrophobic sequences tend to form secondary structures (e.g., β-sheets) or simply collapse upon themselves and neighboring chains to minimize contact with the surrounding polar solvents typically used in SPS (like DMF).[3][4] This aggregation buries reactive sites, leading to failed or incomplete coupling and deprotection steps.

• Poor Resin Swelling: The hydrophobic nature of the resin-bound molecule can repel polar solvents, causing the polymer support to shrink.[5][6] Insufficient swelling prevents reagents from diffusing to the core of the resin beads, drastically reducing reaction efficiency.[5][6]

• Solubility Issues Post-Cleavage: Once cleaved from the support, highly hydrophobic molecules are often insoluble in standard aqueous buffers used for purification (e.g., HPLC), making characterization and isolation exceedingly difficult.[7]

Overcoming these challenges requires a holistic approach, beginning with the foundational choice of the solid support.

Foundational Choices: Resin and Linker Selection

The success of any solid-phase synthesis is predicated on the compatibility between the solid support, the linker, and the target molecule.[8] For hydrophobic systems, this choice is paramount.

Selecting the Appropriate Solid Support (Resin)

The ideal resin must maintain good swelling properties in common organic solvents and minimize non-specific interactions with the hydrophobic chain.[5]

• Polystyrene (PS) Resins: These are the traditional and most cost-effective supports, consisting of styrene cross-linked with divinylbenzene (DVB).[5] While versatile, their inherent hydrophobicity can exacerbate the aggregation of long hydrophobic chains.[5] They are often sufficient for shorter sequences but become problematic for more challenging syntheses. Lower cross-linking (e.g., 1% DVB) is preferred as it allows for greater swelling.[6]

• PEG-Grafted Resins (e.g., TentaGel, ArgoGel): These supports feature polyethylene glycol (PEG) chains grafted onto a polystyrene core.[9][10] This creates a more polar, "amphipathic" environment that improves solvation of the growing chain, disrupts aggregation, and allows for a broader range of solvents.[11] They are highly recommended for long, difficult, or hydrophobic sequences.[5]

• 100% PEG Resins (e.g., ChemMatrix®): These resins are composed entirely of cross-linked PEG, offering exceptional chemical stability and superior performance for synthesizing very long or highly hydrophobic peptides.[12] Their highly polar nature effectively solvates the peptide backbone, preventing aggregation and allowing reactions to proceed efficiently.[12]

Resin Type	Core Matrix	Key Advantage	Recommended Use Case
Merrifield	Polystyrene (1% DVB)	Cost-effective, high loading capacity.[5][11]	Short, non-aggregating sequences.
TentaGel / ArgoGel	PEG-grafted Polystyrene	Reduced aggregation, good swelling in various solvents.[10]	Long or hydrophobic sequences (>20 residues).[5]
ChemMatrix®	100% Cross-linked PEG	Superior solvation, minimal aggregation, high chemical stability.[12]	Extremely long, complex, and hydrophobic molecules.[12]

Strategic Linker Selection

The linker connects the molecule to the resin and dictates the conditions for its final cleavage.[1] For syntheses involving hydrophobic linkers, strategies that offer orthogonal or very mild cleavage conditions are highly advantageous.

• Safety-Catch Linkers: This elegant strategy employs a linker that is stable to all synthetic conditions but can be "activated" by a specific chemical transformation to become labile for cleavage.[2][13] This allows for maximum flexibility in the synthesis. For example, the 2-methoxy-4-methylsulfinylbenzyl alcohol (Mmsb) linker is stable to both acid (TFA) and base (piperidine) but can be reduced to its sulfide form, which is then readily cleaved by TFA.[2][13]

• Hydrazide Linkers: Aryl hydrazide linkers are exceptionally stable during standard Fmoc- and Boc-based synthesis but can be cleaved under very mild oxidative conditions (e.g., Cu(II)/O₂).[14] This orthogonality is ideal for synthesizing sensitive molecules or those that cannot withstand strong acid.[14]

• Highly Acid-Labile Linkers: Linkers like 2-Chlorotrityl (2-CTC) are so sensitive to acid that the final product can be cleaved using very dilute solutions of TFA (e.g., 1-2% in DCM).[15] This allows the molecule to be released with its side-chain protecting groups intact, which can be beneficial for subsequent fragment condensation or for improving the solubility of the protected, hydrophobic product during purification.

Workflow for Resin and Linker Selection

Caption: Decision workflow for selecting resin and linker type.

Optimizing the Synthesis Cycle

Standard solid-phase synthesis protocols often fail with hydrophobic sequences.[4] Each step of the cycle—deprotection, washing, and coupling—must be optimized to maintain resin swelling and ensure complete reactions.

Solvents and Additives

The choice of solvent is critical for solvating the hydrophobic chain. While N,N-Dimethylformamide (DMF) is standard, it may not be sufficient.

• N-Methyl-2-pyrrolidone (NMP): Has a higher boiling point and can be more effective at disrupting secondary structures than DMF.[5]

• "Magic Mixture": A 1:1:1 mixture of Dichloromethane (DCM), DMF, and NMP can improve solvation for many difficult sequences.[4]

• Chaotropic Agents: Adding salts like LiCl to the DMF can help break up hydrogen bond networks that lead to aggregation.

• Solvents to Avoid: Protic solvents like methanol or isopropanol should generally be avoided during the synthesis cycle as they can cause the resin to shrink.

Coupling Reagents for Difficult Sequences

Standard carbodiimide activators like DCC or DIC may not be potent enough to drive difficult couplings to completion.[16][17] More powerful reagents are required.

• Uronium/Aminium Salts: Reagents like HBTU, TBTU, and HATU are highly efficient and rapid.[18][19][20] HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is particularly effective for sterically hindered couplings due to the formation of a highly reactive OAt-ester.[18]

• Phosphonium Salts: Reagents like PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate) are also excellent choices.[18] A key advantage is that they are less prone to causing guanidinylation of the N-terminal amine, a side reaction that can occur with uronium reagents.[18]

• Oxyma-Based Reagents: COMU is a modern coupling reagent based on Oxyma Pure, which offers reactivity comparable or superior to HATU while avoiding the potential safety hazards associated with benzotriazole-based reagents.[18][20]

Reagent	Type	Key Feature
HBTU/TBTU	Uronium/Aminium	Robust, reliable, and widely used for standard and difficult couplings.[16][17]
HATU	Uronium/Aminium	Forms highly reactive OAt esters; excellent for sterically hindered amino acids.[18][20]
PyBOP	Phosphonium	High coupling efficiency with reduced risk of N-terminal guanidinylation side reactions.[18][20]
COMU	Uronium/Aminium (Oxyma)	High reactivity, favorable safety profile (non-explosive byproducts).[18]

Modified Synthesis Workflow

To combat aggregation, reaction times should be extended, and double couplings are often necessary. Monitoring reaction completion with a qualitative test (like the Kaiser test for primary amines) is critical.

Diagram of a Modified SPPS Cycle for Hydrophobic Sequences

Caption: Modified SPPS cycle with extended times and checkpoints.

Cleavage and Final Deprotection

The final step involves cleaving the molecule from the resin and removing any side-chain protecting groups. The high hydrophobicity of the target molecule requires careful selection of scavengers to prevent side reactions and a strategy for precipitation and purification.

• Cleavage Cocktail: Trifluoroacetic acid (TFA) is the most common cleavage reagent.[21] However, reactive carbocations generated from cleaved protecting groups can re-attach to sensitive residues. Scavengers are added to trap these species. A common mixture for hydrophobic peptides is TFA/H₂O/Triisopropylsilane (TIS) in a 95:2.5:2.5 ratio .[15] For molecules containing tryptophan, 1,2-ethanedithiol (EDT) may be added, but its use should be minimized to avoid side reactions.[7]

• Precipitation and Isolation: After cleavage, the TFA is typically evaporated, and the crude product is precipitated by adding cold diethyl ether. Due to the molecule's hydrophobicity, it may not precipitate well.[7] In such cases, precipitation in cold water followed by washing with ether to remove organic scavengers can be a more effective strategy.[7]

Detailed Experimental Protocols

Protocol 1: Modified Coupling Cycle for a Hydrophobic Sequence

This protocol assumes a 0.1 mmol synthesis scale on a PEG-grafted resin.

• Resin Swelling: Place the resin in a reaction vessel and swell in NMP for at least 1 hour with gentle agitation.

• Fmoc Deprotection:

  • Drain the solvent.

  • Add 2 mL of 20% piperidine in NMP.

  • Agitate for 20 minutes.

  • Drain and repeat the piperidine treatment for another 5 minutes.

• Washing:

  • Wash the resin thoroughly with NMP (5 x 2 mL).

  • Wash with DCM (3 x 2 mL).

  • Wash with NMP (3 x 2 mL).

  • Self-Validation: Perform a Kaiser test on a small sample of beads. A deep blue color confirms the presence of a free primary amine.

• Amino Acid Coupling:

  • In a separate vial, dissolve the incoming Fmoc-amino acid (0.4 mmol, 4 eq.), HATU (0.15 g, 0.395 mmol, 3.95 eq.), and DIPEA (102 µL, 0.6 mmol, 6 eq.) in 1.5 mL of NMP.

  • Pre-activate for 2-5 minutes.

  • Add the activation solution to the drained resin.

  • Agitate at room temperature for 1.5 hours.

• Post-Coupling Wash:

  • Drain the coupling solution.

  • Wash the resin with NMP (5 x 2 mL).

  • Wash with DCM (3 x 2 mL).

• Monitoring and Validation:

  • Perform a Kaiser test. A colorless/yellow bead indicates a complete reaction.

  • If the test is positive (blue), drain the resin, and repeat step 4 (double coupling).

• Proceed: If the Kaiser test is negative, return to step 2 for the next cycle.

Protocol 2: Cleavage and Precipitation

• Resin Preparation: After the final deprotection and washing, wash the resin with DCM (5 x 2 mL) and dry it under a vacuum for at least 2 hours.

• Cleavage:

  • Prepare 2 mL of the cleavage cocktail: 1.9 mL TFA, 50 µL deionized water, and 50 µL Triisopropylsilane (TIS).

  • Add the cocktail to the dried resin in a reaction vessel.

  • Agitate gently at room temperature for 3 hours.

• Product Isolation:

  • Filter the resin and collect the filtrate in a 15 mL centrifuge tube.

  • Wash the resin twice with 0.5 mL of fresh TFA and combine the filtrates.

• Precipitation:

  • Place the centrifuge tube in an ice bath.

  • Slowly add 10 mL of cold diethyl ether to the filtrate. A white precipitate should form.

  • Alternative: If no precipitate forms, evaporate the TFA under a stream of nitrogen to a small volume (~200 µL) and attempt precipitation again. If it still fails, precipitate by adding the concentrated solution to 10 mL of ice-cold water.[7]

• Final Processing:

  • Centrifuge the mixture at 4000 rpm for 10 minutes.

  • Carefully decant the ether.

  • Wash the pellet with another 10 mL of cold ether and centrifuge again.

  • After decanting, dry the crude product pellet under a vacuum. The product is now ready for analysis and purification.

Conclusion

Solid-phase synthesis with long hydrophobic linkers is a challenging but manageable task. Success hinges on a rational experimental design that proactively addresses the problems of aggregation and poor solvation. By selecting amphipathic or fully PEG-based resins, employing powerful coupling reagents, optimizing solvent conditions, and using extended reaction times, high-quality synthesis of these difficult molecules is achievable. The protocols and strategies outlined in this guide provide a robust framework for researchers to build upon for their specific synthetic targets.

References

• Muttenthaler, M., et al. (2024). Safety-Catch Linkers for Solid-Phase Peptide Synthesis. MDPI. [Link]

• Camarero, J. A. (2006). The Use of Aryl Hydrazide Linkers for the Solid Phase Synthesis of Chemically Modified Peptides. UNT Digital Library. [Link]

• GenScript. (2024). Mastering the Art of Hydrophobic Peptide Synthesis: Solutions and Innovations. GenScript. [Link]

• Al-Shehri, J., et al. (2022). Advances in solid-phase peptide synthesis in aqueous media (ASPPS). Green Chemistry, Royal Society of Chemistry. [Link]

• Muttenthaler, M., et al. (2024). Safety-Catch Linkers for Solid-Phase Peptide Synthesis. National Institutes of Health. [Link]

• James, I. W. (n.d.). An introduction to SPOS: Supports, linkers, and analytical methods for Solid Phase Organic Synthesis. University of Cambridge. [Link]

• Isidro-Llobet, A., et al. (2019). Linkers, Resins, and General Procedures for Solid-Phase Peptide Synthesis. In Methods in Molecular Biology. [Link]

• Liu, R., et al. (2005). Synthesis of hydrophilic and flexible linkers for peptide derivatization in solid phase. UC Davis. [Link]

• Gárate, K., et al. (2012). Synthesis and Purification of Highly Hydrophobic Peptides Derived from the C-Terminus of Amyloid β-Protein. National Institutes of Health. [Link]

• Ganesan, A., et al. (2004). Solid phase synthesis of hydrophobic difficult sequence peptides on BDDMA-PS support. ResearchGate. [Link]

• Novabiochem. (n.d.). Fmoc Resin Cleavage and Deprotection. EMD Millipore. [Link]

• Wu, A., & Yamamoto, H. (2023). Super silyl-based stable protecting groups for both the C- and N-terminals of peptides. RSC Publishing. [Link]

• Zor-Görkem, A., et al. (2020). Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. Frontiers in Bioengineering and Biotechnology. [Link]

• C&EN. (n.d.). Optimizing Peptide Coupling: Key Techniques. C&EN. [Link]

• Agilent. (n.d.). The benefits of StratoSpheres resins for peptide synthesis. Agilent Technologies. [Link]

• Zhou, Y., & Liang, X.-W. (2021). Recent applications of solid-phase strategy in total synthesis of antibiotics. RSC Advances. [Link]

• Han, Y., et al. (2017). Peptide Global Deprotection/Scavenger-Induced Side Reactions. ResearchGate. [Link]

• Birke, A., et al. (2024). Solid-Phase Synthesis as a Tool to Create Exactly Defined, Branched Polymer Vectors for Cell Membrane Targeting. ACS Publications. [Link]

• Bolarinwa, O., et al. (2018). Recent Reports of Solid-Phase Cyclohexapeptide Synthesis and Applications. MDPI. [Link]

Sources

• 1. bachem.com [bachem.com]
• 2. Safety-Catch Linkers for Solid-Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. genscript.com [genscript.com]
• 4. Frontiers | Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides [frontiersin.org]
• 5. chempep.com [chempep.com]
• 6. peptide.com [peptide.com]
• 7. Synthesis and Purification of Highly Hydrophobic Peptides Derived from the C-Terminus of Amyloid β-Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Linkers, Resins, and General Procedures for Solid-Phase Peptide Synthesis | Springer Nature Experiments [experiments.springernature.com]
• 9. Advances in solid-phase peptide synthesis in aqueous media (ASPPS) - Green Chemistry (RSC Publishing) DOI:10.1039/D2GC02319A [pubs.rsc.org]
• 10. imperial.ac.uk [imperial.ac.uk]
• 11. agilent.com [agilent.com]
• 12. 用于固相肽合成的ChemMatrix®树脂 [sigmaaldrich.com]
• 13. Safety-Catch Linkers for Solid-Phase Peptide Synthesis | MDPI [mdpi.com]
• 14. digital.library.unt.edu [digital.library.unt.edu]
• 15. Recent Reports of Solid-Phase Cyclohexapeptide Synthesis and Applications | MDPI [mdpi.com]
• 16. peptide.com [peptide.com]
• 17. Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups - Creative Peptides [creative-peptides.com]
• 18. 肽偶联剂选择指南 [sigmaaldrich.com]
• 19. jpt.com [jpt.com]
• 20. bachem.com [bachem.com]
• 21. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Amide Coupling with tert-Butyl 12-Aminododecanoate Hydrochloride

Welcome to the Application Support Center. This guide is engineered for synthetic chemists and drug development professionals encountering low yields when utilizing tert-butyl 12-aminododecanoate hydrochloride in amide coupling reactions.

This specific bifunctional building block presents three distinct chemical challenges that frequently derail standard protocols:

• A protonated primary amine (hydrochloride salt) that lacks nucleophilicity.

• A highly hydrophobic 11-carbon aliphatic chain prone to aggregation.

• An acid-labile tert-butyl ester protecting group.

Below is our field-validated troubleshooting guide, diagnostic workflow, and standardized protocol to ensure high-yield conversions.

Diagnostic Workflow

Diagnostic logic flow for troubleshooting low yields in long-chain amine hydrochloride couplings.

Troubleshooting Guide & FAQs

Q1: My coupling reaction shows less than 10% conversion. I am using 1.2 equivalents of HATU and 1.5 equivalents of DIPEA. What is going wrong? Causality & Solution: The primary reason for near-zero conversion when using an amine hydrochloride salt is incomplete neutralization. A protonated amine ( R−NH3+​ ) lacks the lone pair required to act as a nucleophile and attack the activated carboxylic ester[1]. Because your amine is supplied as a hydrochloride salt, the first equivalent of base is entirely consumed to neutralize the HCl and "free-base" the amine[2]. If you only use 1.5 eq of N,N-Diisopropylethylamine (DIPEA), only 0.5 eq remains to buffer the coupling reaction and neutralize the acidic byproducts of the coupling reagent. Actionable Fix: Increase your DIPEA to a minimum of 2.5 to 3.0 equivalents. It is highly recommended to use the sterically hindered DIPEA over Triethylamine (TEA) to minimize side reactions and preserve stereochemical integrity if your carboxylic acid is chiral[2].

Q2: Shortly after adding the amine to the activated acid in DMF, the reaction mixture becomes cloudy or forms a gel. How does this affect yield? Causality & Solution: The 11-carbon aliphatic chain of 12-aminododecanoate is highly hydrophobic. Long-chain amino acid derivatives act as low molecular weight organogelators; they self-assemble into hydrogen-bonded sheets and cause rapid gelation or precipitation in polar aprotic solvents like pure DMF or DMSO[3]. When the reaction gels, mass transfer is severely restricted, dropping the kinetic rate of coupling to near zero. Actionable Fix: Modify your solvent system. Instead of pure DMF, utilize a 1:1 mixture of Dichloromethane (DCM) and DMF. DCM effectively disrupts the hydrophobic interactions of the long alkyl chains, maintaining a homogeneous solution.

Q3: LC-MS analysis shows a major byproduct with a mass [M-56]. Is my protecting group degrading? Causality & Solution: Yes. The mass loss of 56 Da corresponds to the loss of an isobutylene molecule, indicating the cleavage of your tert-butyl (tBu) ester. The tBu ester is exceptionally stable to bases and nucleophiles (making it ideal for the coupling step itself), but it is highly labile under acidic conditions, relying on the formation of a stable tertiary carbocation for cleavage[4]. If you are using a strong acid (like 1M HCl) during your aqueous workup to remove unreacted amines, you are likely hydrolyzing the ester prematurely. Actionable Fix: Switch your acidic workup wash to a mild aqueous acid, such as 5% citric acid. This is acidic enough to protonate and partition unreacted aliphatic amines into the aqueous layer without triggering the acid-catalyzed cleavage of the tBu ester.

Quantitative Data Summary

Table 1: Comparative Optimization Parameters for Long-Chain Amine Hydrochloride Coupling

Parameter	Sub-optimal Condition	Optimal Condition	Mechanistic Rationale
Base Equivalents	1.0 – 1.5 eq	2.5 – 3.0 eq DIPEA	1.0 eq is consumed entirely by the HCl salt. Excess is required to drive nucleophilicity and buffer the coupling reagent.
Solvent System	100% DMF	1:1 DCM:DMF	Disrupts hydrophobic self-assembly of the C11 alkyl chain, preventing gelation and maintaining mass transfer.
Aqueous Workup	1M HCl Wash	5% Citric Acid Wash	Prevents acid-catalyzed cleavage of the highly sensitive tert-butyl ester while successfully partitioning unreacted amines.

Self-Validating Experimental Protocol

To ensure reproducibility and high yield, follow this self-validating methodology for coupling tert-butyl 12-aminododecanoate hydrochloride with a standard carboxylic acid.

Step 1: Carboxylic Acid Activation

• In an oven-dried round-bottom flask under inert atmosphere ( N2​ or Argon), dissolve the carboxylic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF to achieve a 0.2 M concentration.

• Add DIPEA (1.5 eq) dropwise while stirring at room temperature.

• Validation Check: Stir for 15–30 minutes. The solution should undergo a slight color change (typically pale yellow), indicating the successful formation of the active ester[2].

Step 2: Amine Free-Basing & Solubilization

• In a separate dry vial, suspend tert-butyl 12-aminododecanoate hydrochloride (1.1 eq) in anhydrous DCM (volume equal to the DMF used in Step 1).

• Add DIPEA (1.1 eq) to the suspension.

• Validation Check: The opaque suspension must transition to a clear, homogeneous solution within 5 minutes as the hydrochloride salt is neutralized and the hydrophobic free amine dissolves in the DCM[1].

Step 3: Coupling Reaction

• Transfer the amine solution dropwise into the activated carboxylic acid mixture. The final solvent ratio will be approximately 1:1 DCM:DMF.

• Validation Check: Monitor the reaction visually for the first 15 minutes. The solution must remain optically clear. If turbidity or gelation is observed, add additional DCM in 0.5 mL increments until homogeneity is restored[3].

• Stir at room temperature for 2 to 4 hours. Monitor completion via LC-MS or TLC.

Step 4: Mild Workup & Isolation

• Once complete, dilute the reaction mixture with Ethyl Acetate (EtOAc) (approx. 10x the reaction volume).

• Wash the organic layer sequentially with:

  • 2x 5% aqueous citric acid (Removes unreacted amine and excess DIPEA without cleaving the tBu ester)[4].

  • 2x saturated aqueous NaHCO3​ (Removes unreacted carboxylic acid and HOAt byproduct).

  • 1x brine.

• Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield the protected amide product.

Sources

• 1. reddit.com [reddit.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Improving the Solubility of Tert-Butyl 12-Aminododecanoate Hydrochloride Conjugates

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with tert-butyl 12-aminododecanoate hydrochloride and its conjugates. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to address solubility challenges encountered during your experiments.

Part 1: Understanding the Solubility Challenge

FAQ 1: Why are my tert-butyl 12-aminododecanoate hydrochloride conjugates poorly soluble?

The solubility of your conjugate is dictated by the complex interplay of its molecular structure and the chosen solvent system. The parent linker, tert-butyl 12-aminododecanoate hydrochloride, is an amphiphilic molecule, meaning it possesses both water-loving (hydrophilic) and water-hating (hydrophobic) regions.[1][2]

• Hydrophobic Character : The primary contributors to its poor aqueous solubility are the long 12-carbon alkyl chain (dodecanoate) and the bulky tert-butyl ester group. These nonpolar segments are not well-solvated by water, leading to a phenomenon known as the hydrophobic effect, where the molecules tend to aggregate to minimize their contact with water.[2]

• Hydrophilic Character : The sole hydrophilic portion is the terminal ammonium hydrochloride group (-NH₃⁺Cl⁻). This ionic headgroup seeks to interact with polar solvents like water.

• The Conjugate Moiety : The molecule your linker is attached to (e.g., a peptide, small molecule, or protein) will have its own solubility profile, which will significantly influence the overall solubility of the final conjugate. A highly hydrophobic conjugate will exacerbate the solubility issues.

This dual nature means the molecule may exhibit poor solubility in both highly polar (like water) and highly nonpolar (like hexanes) solvents, often requiring a carefully optimized solvent system to achieve dissolution.

Caption: Molecular structure and solvent interactions.

Part 2: Initial Troubleshooting Workflow

FAQ 2: My solution is cloudy, or the conjugate has precipitated. What are the first steps I should take?

Before attempting complex solubilization methods, it's crucial to rule out common issues. An impurity or a suboptimal pH can often be the root cause of poor solubility.

Caption: Key mechanisms for enhancing aqueous solubility.

Part 4: Strategies for Improving Organic Solvent Solubility

FAQ 4: My conjugate won't dissolve in the organic solvent I need for a subsequent reaction or analysis. What should I do?

The ionic nature of the hydrochloride salt is often the cause of poor solubility in nonpolar or moderately polar organic solvents. The key is to remove this ionic character.

By neutralizing the ammonium hydrochloride salt with a mild base, you generate the corresponding free amine (-NH₂). This neutral form is significantly more soluble in a wide range of organic solvents like dichloromethane (DCM), ethyl acetate, and ethers. [3] Experimental Protocol 3: Conversion to Free Amine for Organic Phase Work

• Dissolve Salt : Dissolve or suspend your hydrochloride conjugate in a suitable solvent, such as a mixture of DCM and a small amount of water or methanol to aid initial dissolution of the salt.

• Add Base : Add a mild aqueous base, such as a saturated solution of sodium bicarbonate (NaHCO₃) or a 1M solution of sodium carbonate (Na₂CO₃). Use a volume roughly equal to the organic phase.

• Extract : Stir the biphasic mixture vigorously for 15-30 minutes. The free amine form of your conjugate will be extracted into the organic layer.

• Separate Layers : Transfer the mixture to a separatory funnel and allow the layers to separate. Collect the organic layer.

• Wash : Wash the organic layer with brine (saturated NaCl solution) to remove residual water and base.

• Dry and Concentrate : Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure to obtain your conjugate as a free amine.

• Confirm : You can confirm the conversion by NMR (disappearance of the broad NH₃⁺ peak) or by observing the change in solubility.

Caption: Workflow for converting the salt to the free base.

References

• Diva-Portal.org. (n.d.). Amphiphilic Molecules in Aqueous Solution. Retrieved from [Link]

• Behera, A. L., et al. (2010). Enhancement of Solubility: A Pharmaceutical Overview. Der Pharmacia Lettre, 2(2): 310-318. Retrieved from [Link]

• IntechOpen. (2022). Amphiphiles. Retrieved from [Link]

• ResearchGate. (2026). Effect of dipole moment on amphiphile solubility and partition into liquid ordered and liquid disordered phases in lipid bilayers. Retrieved from [Link]

• Chandra, A., & Bagchi, B. (2019). The amphiphilic effect: the diverse but intimate world of aqueous binary mixtures. In Water in Biological and Chemical Processes: From Structure and Dynamics to Function. Cambridge University Press.

• AA Blocks. (n.d.). Tert-Butyl 12-Aminododecanoate. Retrieved from [Link]

• Al-Ghananeem, A. M., & Malkawi, A. H. (2017). Fundamentals of Solubility Enhancement Techniques: What Do We Need to Consider? Journal of Pharmaceutical Research, 1(1), 1-8.

Sources

• 1. diva-portal.org [diva-portal.org]
• 2. Amphiphiles | IntechOpen [intechopen.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Overcoming aggregation of proteins modified with hydrophobic linkers

Welcome to the Technical Support Center for Bioconjugation and Formulation. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and overcome the complex aggregation challenges associated with conjugating highly hydrophobic linkers and payloads to proteins (such as in Antibody-Drug Conjugates, or ADCs).

Aggregation in these systems is rarely a single-variable problem; it is a thermodynamic consequence of altering a protein's surface chemistry. This guide synthesizes mechanistic causality, formulation strategies, and self-validating experimental protocols to help you rescue your bioconjugates.

Diagnostic Workflow: Identifying the Root Cause of Aggregation

Before altering your chemistry, you must identify whether your aggregation is driven by conjugation conditions, structural instability, or formulation incompatibility.

Troubleshooting workflow for diagnosing and resolving bioconjugate aggregation.

Frequently Asked Questions (Mechanisms & Causality)

Q: Why does increasing the Drug-to-Antibody Ratio (DAR) exponentially increase aggregation? A: When utilizing conventional cysteine conjugation, higher DARs require the reduction of multiple interchain disulfide bonds. This dual-impact mechanism first destabilizes the conformational integrity of the antibody[1]. Secondly, it introduces a high density of hydrophobic payload-linkers. To minimize their thermodynamic exposure to the aqueous buffer, these hydrophobic patches drive intermolecular association, rapidly nucleating soluble aggregates that eventually precipitate as high-molecular-weight species[2].

Q: How do organic co-solvents (like DMSO or DMA) used during conjugation paradoxically induce aggregation? A: Highly hydrophobic linkers often require organic solvents for initial solubilization. However, when these solvents are introduced into the aqueous protein mixture, they disrupt the extensive network of intramolecular hydrogen bonds that maintain the protein's native fold[2]. This partial unfolding exposes buried hydrophobic core residues, which interact with the hydrophobic linkers of adjacent molecules, triggering non-native irreversible aggregation[3][4].

Q: Can solid-phase conjugation truly prevent aggregation during the labeling process? A: Yes. By immobilizing the antibody onto a chromatography resin (e.g., Protein A) prior to reduction and conjugation, the proteins are physically tethered and spatially separated[4]. This "lock-release" processing prevents the intermolecular crosslinking and hydrophobic interactions that normally initiate aggregation nuclei during the vulnerable conjugation phase[4][5].

Linker Engineering Strategies

If formulation alone cannot rescue a highly hydrophobic payload (e.g., pyrrolobenzodiazepine dimers or certain auristatins), structural modification of the linker is required.

Mechanisms of linker engineering to prevent hydrophobic patch-driven aggregation.

Adding hydrophilic elements, such as polyethylene glycol (PEG) spacers, effectively shields the hydrophobic payload from the aqueous environment, increasing overall conjugate solubility and preventing macrophage-mediated clearance[5][6].

Formulation Optimization for Hydrophobic Bioconjugates

When optimizing the final buffer, excipients must be chosen based on their thermodynamic mechanisms of action. The table below summarizes the quantitative parameters for formulating hydrophobic proteins.

Table 1: Quantitative Formulation Parameters for Hydrophobic Bioconjugates

Excipient Class	Example	Target Concentration	Mechanistic Role
Non-ionic Surfactants	Polysorbate 20 / 80	0.01% – 0.1% (w/v)	Competitively binds exposed hydrophobic patches and protects against air-water interface stress during agitation[3][7].
Sugars / Polyols	Trehalose, Sucrose	5% – 10% (w/v)	Preferentially excluded from the protein surface, thermodynamically favoring the compact, native state[3].
Amino Acids	Arginine HCl	50 mM – 150 mM	Provides electrostatic shielding and weak transient binding to suppress non-native intermolecular aggregation[3].
Co-solvents	DMSO, DMA	< 10% (v/v)	Solubilizes the hydrophobic linker during conjugation; strictly limited to prevent protein unfolding[2][4].
Buffer pH	Histidine / Citrate	pH 5.5 – 6.5	Maintains colloidal stability by keeping the net charge away from the protein's isoelectric point (pI)[3].

Standard Operating Procedures (SOPs)

Protocol A: Solid-Phase (Immobilized) Conjugation to Prevent Aggregation

This protocol utilizes spatial separation to prevent conjugation-induced aggregation[4][5].

Step 1: Resin Equilibration & Antibody Capture

• Pack a column with Protein A resin (or appropriate affinity resin) and equilibrate with 5 column volumes (CV) of PBS (pH 7.4).

• Load the monoclonal antibody (mAb) onto the column at a capacity of ≤ 20 mg mAb per mL of resin to ensure adequate spatial separation between molecules.

• Wash with 5 CV of PBS to remove unbound protein. Validation Checkpoint: Measure the UV absorbance (A280) of the flow-through to confirm >95% mAb capture.

Step 2: On-Column Reduction

• Prepare a solution of 2-3 molar equivalents of TCEP (Tris(2-carboxyethyl)phosphine) in PBS.

• Flow the TCEP solution over the column and incubate at 22°C for 90 minutes to reduce interchain disulfides.

• Wash the column with 10 CV of PBS containing 1 mM EDTA to remove residual TCEP.

Step 3: On-Column Conjugation

• Dissolve the hydrophobic linker-payload (e.g., maleimide-Val-Cit-PAB-MMAE) in 100% DMSO.

• Dilute the linker-payload into the conjugation buffer (PBS, pH 7.4) such that the final DMSO concentration is ≤ 8% (v/v) and the payload is at a 5-8 molar excess relative to the mAb.

• Flow the conjugation mixture over the resin and incubate in the dark at 22°C for 2 hours.

• Wash the column extensively (15 CV) with PBS containing 5% DMSO, followed by 10 CV of standard PBS to remove unreacted hydrophobic payload.

Step 4: Elution and Formulation

• Elute the conjugated ADC using 0.1 M Citrate buffer (pH 3.0).

• Immediately neutralize the eluate by collecting fractions into tubes containing 10% (v/v) 1 M Tris-HCl (pH 9.0).

• Dialyze into the final formulation buffer (e.g., 20 mM Histidine, 8% Trehalose, 0.02% Polysorbate 20, pH 6.0). Validation Checkpoint: Perform SEC-HPLC; a successful solid-phase conjugation should yield < 2% High Molecular Weight (HMW) aggregates.

Protocol B: Accelerated Stress Testing & SEC-HPLC Quantification

To validate formulation stability, you must force the system to aggregate and quantify the protective effects of your excipients.

Step 1: Sample Preparation

• Prepare the hydrophobic bioconjugate at a final concentration of 5 mg/mL in various test formulations (e.g., varying Polysorbate 20 from 0% to 0.1%).

• Filter all samples through a 0.22 µm PES membrane.

Step 2: Thermal and Agitation Stress

• Aliquot 0.5 mL of each formulation into sterile glass vials.

• Place vials in a thermomixer set to 40°C with continuous agitation at 300 RPM for 7 days. Validation Checkpoint: Visually inspect vials at day 3 and day 7. Turbidity or visible particulate matter indicates macroscopic precipitation.

Step 3: SEC-HPLC Analysis

• Inject 20 µg of stressed sample onto an analytical Size Exclusion Chromatography (SEC) column (e.g., Tosoh TSKgel G3000SWxl).

• Run an isocratic mobile phase of 50 mM Sodium Phosphate, 300 mM NaCl, pH 6.8 at 0.5 mL/min.

• Monitor UV absorbance at 280 nm.

• Integrate the peaks: The main peak represents the intact monomer. Peaks eluting earlier represent soluble High Molecular Weight (HMW) aggregates. Calculate the % Aggregation = (Area of HMW Peaks / Total Peak Area) × 100.

References

• Formulation Development for Hydrophobic Therapeutic Proteins. ResearchGate. [Link]

• A Review on the Stability Challenges of Advanced Biologic Therapeutics. PMC - NIH. [Link]

• Protein Aggregation and Its Impact on Product Quality. PMC - NIH.[Link]

• Aggregation in antibody-drug conjugates: causes and mitigation. Cytiva. [Link]

• Enzyme-Agnostic Lysosomal Screen Identifies New Legumain-Cleavable ADC Linkers. ACS Publications. [Link]

• Tackling Aggregation Challenges in ADC Production. Pharmaceutical Technology. [Link]

Sources

• 1. A Review on the Stability Challenges of Advanced Biologic Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cytivalifesciences.com [cytivalifesciences.com]
• 3. Protein Aggregation and Its Impact on Product Quality - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pharmtech.com [pharmtech.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Challenges in the characterization of long-chain amine-containing molecules

Welcome to the Advanced Troubleshooting Hub for the characterization of long-chain amine-containing molecules. Whether you are analyzing ionizable lipids (e.g., SM-102, MC3) for lipid nanoparticles (LNPs), aliphatic amines, or quaternary ammonium compounds, these molecules present unique analytical hurdles. Their amphiphilic nature, lack of strong chromophores, and tendency to adsorb to hardware require specialized, field-proven workflows.

Below, you will find our diagnostic workflows, targeted FAQs, and self-validating protocols designed to ensure high scientific integrity in your analytical pipeline.

Diagnostic Troubleshooting Workflow

Workflow for troubleshooting long-chain amine characterization challenges.

Frequently Asked Questions (FAQs)

Module A: Sample Handling & Adsorption

Q: Why does the recovery of my long-chain amine drop significantly at dilute concentrations (<10 µg/mL)? A: Long-chain amines possess a highly amphiphilic nature. In standard borosilicate glass vials, the surface silanol groups are deprotonated and negatively charged at a pH above 2.5. The positively charged amine headgroup interacts ionically with these silanols, while the hydrophobic alkyl chains interact with any hydrophobic micro-surfaces. At low concentrations, the limited number of analyte molecules quickly saturates these adsorption sites, leading to massive percentage losses. Solution: Switch immediately to plastic polypropylene vials. Experimental studies on quaternary long-chain amines (like benzalkonium chloride) demonstrate that polypropylene vials significantly outperform standard and silanized glass vials by eliminating these ionic interactions[1].

Module B: Chromatographic Separation & Detection

Q: My aliphatic amines and LNP ionizable lipids lack a strong chromophore, making UV detection at 210 nm unreliable. What is the gold standard for quantification? A: Charged Aerosol Detection (CAD) is the preferred technique. Unlike UV detection, which relies on the optical properties of the molecule, CAD is a mass-based, nearly universal detector for non-volatile and semi-volatile compounds. Causality: CAD nebulizes the column eluent, evaporates the mobile phase, and applies a positive charge to the residual analyte particles via a corona discharge. The charge measured by an electrometer is directly proportional to the mass of the analyte. This provides a uniform response independent of chemical structure, which is critical for multi-component LNP formulations containing ionizable lipids, cholesterol, and PEG-lipids[2].

Q: How can I resolve severe peak tailing and carryover on my C18 column? A: Peak tailing for amines is primarily caused by secondary interactions between the protonated amine and residual unendcapped silanols on the silica stationary phase. Solution: Utilize a highly endcapped column (e.g., C6-Phenyl or polymer-based PLRPs) and introduce an ion-pairing reagent like Trifluoroacetic acid (TFA) at 0.1% – 0.15% into the mobile phase. TFA masks the positive charge of the amine, forming a neutral hydrophobic complex that partitions cleanly into the stationary phase, thereby sharpening the peak and eliminating carryover[3].

Module C: Structural Elucidation

Q: How do I pinpoint the exact location of double bonds or N-oxidation sites in highly symmetrical ionizable lipids (e.g., DLin-MC3-DMA)? A: Standard Collision-Induced Dissociation (CID) MS/MS often fails to produce diagnostic fragments for long aliphatic chains, cleaving only the weakest bonds (like ester linkages). Solution: Employ Electron-Activated Dissociation (EAD) MS/MS. EAD provides tunable electron energies that fragment the aliphatic backbone without completely destroying the molecular ion. This generates abundant diagnostic fragments that allow for the precise localization of modifications—such as N-oxidation, which is known to covalently modify mRNA and reduce LNP potency[4].

Quantitative Data: Troubleshooting Matrix

To facilitate rapid decision-making during method development, the following table summarizes the quantitative impact of various analytical parameters on long-chain amine characterization.

Parameter	Standard Glass Vials	Polypropylene Vials	UV Detection (210 nm)	CAD Detection
Analyte Recovery (<10 µg/mL)	< 40% (Adsorption loss)	> 98%	N/A	N/A
Limit of Detection (LOD)	N/A	N/A	> 50 µg/mL	< 2.0 µg/mL
Signal Linearity (R²)	N/A	N/A	Poor (Matrix dependent)	> 0.999 (Quadratic fit)
Response Uniformity	N/A	N/A	Highly variable	Uniform across lipids
Carryover Risk	High (Silanol binding)	Low	N/A	N/A

Step-by-Step Methodology: Self-Validating RP-HPLC-CAD Protocol

This protocol details the quantitative analysis of LNP ionizable lipids using RP-HPLC-CAD. It is designed as a self-validating system , ensuring that every critical step contains a built-in verification check to guarantee data integrity.

Step 1: Sample Preparation & Demulsification

• Action: Dilute the LNP formulation 1:10 in anhydrous ethanol. Vortex vigorously for 60 seconds, then centrifuge at 10,000 x g for 10 minutes.

• Causality: Ethanol disrupts the lipid bilayer, solubilizing the long-chain amines and preventing micelle formation, while centrifugation pellets the encapsulated nucleic acids.

• Validation Check: Visually inspect the supernatant. The solution must transition from turbid to completely optically clear. If it remains cloudy, the lipids are not fully solubilized; increase the ethanol ratio. Transfer the clear supernatant exclusively to polypropylene autosampler vials[1].

Step 2: Chromatographic Separation

• Action: Equip the system with a C18 or C6-Phenyl column (150 x 4.6 mm, 3 µm). Set the column oven to 50°C.

• Mobile Phase: Eluent A: 0.15% TFA in Water; Eluent B: 0.1% TFA in Methanol. Run a linear gradient from 15% A / 85% B to 100% B over 7.5 minutes[2].

• Causality: Elevated temperature reduces mobile phase viscosity, improving mass transfer for bulky lipids. TFA acts as an ion-pairing agent, neutralizing the amine's positive charge to prevent secondary interactions with the stationary phase.

• Validation Check (System Suitability): Inject a blank (anhydrous ethanol) to confirm zero carryover. Next, inject a standard mix of cholesterol, DMG-PEG 2000, and the target ionizable lipid. Verify that the tailing factor (Tf) for the amine is < 1.5 and baseline resolution (Rs) between all lipid classes is > 1.5 before proceeding.

Step 3: Charged Aerosol Detection (CAD)

• Action: Set the CAD evaporation temperature to 35°C and data collection rate to 10 Hz.

• Causality: The optimized 35°C temperature ensures complete evaporation of the methanolic mobile phase while preventing the thermal degradation or premature volatilization of semi-volatile long-chain amines.

• Validation Check: Generate a calibration curve from 2.0 µg/mL to 1000 µg/mL. Because CAD response is inherently non-linear over wide dynamic ranges, apply a quadratic or power-function fit. The calibration must yield an R² > 0.995 to validate the detector's performance[2].

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. RP-HPLC-CAD method for the rapid analysis of lipids used in lipid nanoparticles derived from dual centrifugation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lipid Nanoparticle RP-HPLC CAD | Phenomenex [phenomenex.com]
• 4. sciex.com [sciex.com]

Technical Support Center: Navigating the Impact of Residual Trifluoroacetic Acid (TFA) on Subsequent Reaction Steps

Welcome to our dedicated resource for researchers, scientists, and drug development professionals. This guide provides in-depth technical support, troubleshooting advice, and frequently asked questions (FAQs) concerning the often-underestimated impact of residual trifluoroacetic acid (TFA) on subsequent experimental and synthetic workflows. As a strong acid (pKa ≈ 0.23–0.52) widely used for cleavage in solid-phase peptide synthesis (SPPS) and as a volatile counter-ion in reversed-phase HPLC, its presence, even in trace amounts, can lead to unexpected and often detrimental outcomes.[1][2][3] This center is designed to help you diagnose, troubleshoot, and resolve these issues to ensure the integrity and success of your research.

Frequently Asked Questions (FAQs)

Q1: Why is residual TFA a concern in my samples?

Trifluoroacetic acid is not merely an inert spectator from a previous step. Its chemical properties can actively interfere with subsequent procedures in several ways:

• Biological Assay Interference: In the realm of drug discovery and biological research, residual TFA is a significant confounding variable. It has been shown to be cytotoxic even at nanomolar concentrations, alter cell proliferation rates, and modulate receptor activity.[1][4][5] For instance, studies have demonstrated that the TFA salts of peptides can exhibit lower biological activity compared to their hydrochloride (HCl) or acetate salts, potentially leading to misinterpretation of a compound's efficacy.[6]

• Alteration of Physicochemical Properties: TFA forms strong ion pairs with positively charged functional groups, most notably the free N-terminus and the side chains of basic amino acids like lysine, arginine, and histidine in peptides.[2][4] This association can alter a molecule's secondary structure, solubility, and aggregation propensity.[4][7] The presence of the TFA counter-ion also adds to the molecular weight of the sample, leading to inaccuracies in quantification if not accounted for.[2][8]

• Chemical Reactivity: As a strong acid, residual TFA will neutralize any basic reagents added in a subsequent step, complicating stoichiometry and potentially halting base-catalyzed reactions.[9] It can also promote unwanted side reactions, such as acid-catalyzed hydrolysis or rearrangements, depending on the substrate's sensitivity.

Q2: I've performed a Boc deprotection with TFA. How can I be sure it won't affect my next coupling step?

This is a classic scenario in multi-step organic synthesis. After a TFA-mediated deprotection of a tert-butyloxycarbonyl (Boc) group, the resulting amine is typically present as its trifluoroacetate salt.[10] If this salt is carried into a subsequent amine acylation (amide coupling) step, two primary issues can arise:

• Stoichiometric Imbalance: The coupling reaction often requires a base (e.g., DIPEA, triethylamine) to neutralize the amine salt and to facilitate the reaction. Residual TFA will consume this base, meaning you will need to add at least one extra equivalent of base to account for the TFA salt, plus any excess free TFA remaining.[9] Failure to do so can result in a non-basic reaction medium, which can stall the coupling reaction.

• Side Reactions: While less common, under certain conditions with specific coupling reagents (like EDC), the trifluoroacetate anion could potentially be activated and compete with your desired carboxylic acid, leading to the formation of an undesired trifluoroacetylated side product.[11]

Best Practice: It is highly recommended to either rigorously remove the TFA after deprotection or to perform a neutralization and extraction work-up before proceeding to the coupling step.[12]

Q3: Is residual TFA a known poison for common hydrogenation or cross-coupling catalysts?

The concern over catalyst poisoning is valid, as many catalysts are sensitive to acidic or coordinating species.[13] However, the effect of TFA is nuanced:

• Palladium Catalysts: Contrary to what might be expected, the trifluoroacetate anion is often not a poison for palladium catalysts. In fact, palladium(II) trifluoroacetate [Pd(TFA)2] is itself an effective and sometimes superior catalyst for various cross-coupling reactions (e.g., Suzuki, Heck) and C-H activation chemistries.[5][14] The trifluoroacetate ligand can influence the electronic properties and stability of the catalytic species.[4][15] Therefore, residual TFA is generally not considered a poison for many palladium-catalyzed reactions.

• Other Catalysts (e.g., Platinum, Rhodium, Nickel): The situation can be different for other transition metal catalysts. While specific data on TFA poisoning for all catalyst types is not abundant, strong acids can, in some cases, lead to leaching of the metal from its support or alter the electronic environment of the active site. The impact is highly dependent on the specific catalyst, support, and reaction conditions. If catalyst deactivation is observed after a TFA-involved step, it should be considered a potential culprit.

Troubleshooting Guides

Issue 1: Poor or Inconsistent Results in Cell-Based Assays

• Symptoms: You observe lower-than-expected biological activity, high cytotoxicity, or significant batch-to-batch variability in your cell-based assays with a synthetic peptide or small molecule.

• Underlying Cause: Residual TFA is a common cause of these issues. It can directly impact cell health and interfere with the intended biological function of your compound.[1][8] The amount of TFA can vary between synthesis batches, leading to inconsistent results.

• Troubleshooting Workflow:

  Caption: Workflow for troubleshooting TFA effects in biological assays.

Issue 2: Amide Coupling Reaction Fails or Gives Low Yield After Boc Deprotection

• Symptoms: Your amide coupling reaction (e.g., using HATU, EDC) is sluggish, stalls, or provides a low yield of the desired product. The starting amine was generated from a TFA-mediated Boc deprotection.

• Underlying Cause: The primary amine is present as a TFA salt, and there is likely excess free TFA in the reaction mixture. This residual acid is neutralizing the base required for the coupling reaction.[9]

• Troubleshooting Workflow:

  Caption: Decision tree for managing TFA after Boc deprotection.

Experimental Protocols

Protocol 1: TFA Removal via HCl Salt Exchange (Lyophilization Method)

This is the most common and effective method for exchanging TFA counter-ions with more biocompatible chloride ions, particularly for peptides.[1][16]

Step-by-Step Methodology:

• Dissolution: Dissolve the peptide-TFA salt in distilled water to a concentration of approximately 1 mg/mL.[17]

• Acidification: Add a stock solution of 100 mM hydrochloric acid (HCl) to the peptide solution to achieve a final HCl concentration between 2-10 mM.[1]

  • Causality: The excess of chloride ions and protons drives the equilibrium towards the formation of the peptide-HCl salt, displacing the trifluoroacetate anion. Concentrations below 2 mM may lead to incomplete exchange, while concentrations above 10 mM could risk acid-labile side reactions for sensitive peptides.[1]

• Incubation: Allow the solution to stand at room temperature for at least one minute to ensure complete ion exchange.[17]

• Freezing: Rapidly freeze the solution. Flash-freezing in liquid nitrogen is preferred as it promotes the formation of a fine, fluffy solid that is easier to lyophilize.[17]

• Lyophilization: Lyophilize the sample overnight or until all the solvent is removed, yielding the peptide-HCl salt.

• Repetition (Crucial): To ensure complete removal of TFA, this entire process (Steps 1-5) should be repeated at least two to three times.[17]

Protocol 2: General TFA Removal for Small Molecules

For non-peptide small molecules, several methods can be employed depending on the compound's properties.

Step-by-Step Methodology:

• Azeotropic Removal (for non-basic compounds):

  • Dissolve the crude product containing TFA in a non-polar solvent like toluene.[18]

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Repeat the process 2-3 times.

  • Causality: TFA forms an azeotrope with toluene, which allows for its efficient removal at a lower temperature than the boiling point of pure TFA.[18] This method is not suitable for basic compounds that form a non-volatile salt with TFA.

• Neutralization and Extraction (for basic compounds):

  • Dissolve the crude product in a suitable organic solvent (e.g., ethyl acetate, DCM).[12]

  • Wash the organic solution with a saturated aqueous solution of a weak base, such as sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃).[12]

  • Caution: Perform this step carefully as CO₂ evolution (effervescence) will occur.

  • Separate the organic layer, wash with brine, dry over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

  • Causality: The basic wash deprotonates the amine-TFA salt, liberating the free amine into the organic phase and leaving the sodium trifluoroacetate salt in the aqueous phase.

Data Summary Table

Method of TFA Removal/Exchange	Typical Application	Advantages	Disadvantages & Considerations
Lyophilization with HCl	Peptides for biological assays	High efficiency; results in biocompatible HCl salt.[1]	Time-consuming (requires multiple cycles); potential for peptide loss with each step.[16]
Anion-Exchange Chromatography	Peptides, polar molecules	Can exchange for various counter-ions (e.g., acetate); high purity.[16][19]	More complex setup; potential for peptide loss on the column; requires method development.[16]
Precipitation & Washing	Peptides (post-cleavage)	Good for removing bulk TFA and scavengers.[20]	Often insufficient for complete removal of ion-paired TFA.
Azeotropic Removal (e.g., with Toluene)	Neutral or acidic small molecules	Simple; effective for removing free TFA.[18]	Ineffective for TFA salts of basic compounds.
Basic Aqueous Wash	Basic small molecules	Effective for removing TFA from basic compounds; straightforward.[12]	Requires a compound that is stable to basic conditions and soluble in a water-immiscible solvent.

References

• LifeTein. (2025). Should I Have TFA Removed from My Peptide?[Link]

• Váňa, J., et al. (2017). The Role of Trinuclear Species in a Palladium Acetate/Trifluoroacetic Acid Catalytic System. Chemistry - A European Journal. [Link]

• Milliken. (2025). Mastering Cross-Coupling Reactions with Palladium(II) Trifluoroacetate. [Link]

• MacMillan, D. W. C., et al. (2017). A practical and catalyst-free trifluoroethylation reaction of amines using trifluoroacetic acid. Nature Communications, 8, 148. [Link]

• LifeTein. (n.d.). TFA removal service: switch to acetate or HCl salt form of peptide. [Link]

• Reddit. (2013). Boc Removals with TFA in Peptide Synthesis. r/chemistry. [Link]

• ResearchGate. (2017). TFA Removal from Reaction. [Link]

• Wikipedia. (n.d.). Trifluoroacetic acid. [Link]

• MDPI. (2025). Trifluoroacetic Acid: A Narrative Review on Physico-Chemical Properties, Exposure Pathways, and Toxicological Concerns. [Link]

• AAPPTEC. (n.d.). Post Cleavage Purification and Analysis of Peptides; TFA removal. [Link]

• LifeTein. (n.d.). How to remove peptide TFA salt?[Link]

• ResearchGate. (2014). Polymethylhydrosiloxane (PMHS)/trifluoroacetic acid (TFA): a novel system for reductive amination reactions. [Link]

• Royal Society of Chemistry. (2025). Trifluoroacetic acid-mediated selective oxidation of arylamines to nitroarenes via in situ formed peroxytrifluoroacetic acid. [Link]

• LifeTein. (2025). Should I Have TFA Removed from My Peptide?[Link]

• Google Patents. (2009).

• ACS Publications. (2010). Direct, One-Pot Reductive Alkylation of Anilines with Functionalized Acetals Mediated by Triethylsilane and TFA. Straightforward Route for Unsymmetrically Substituted Ethylenediamine. The Journal of Organic Chemistry. [Link]

• ResearchGate. (2002). Unsuccessful coupling reaction. TFA, trifluoroacetic acid or trifluoroacetyl. [Link]

• GenScript. (n.d.). TFA Exchange Service. [Link]

• SB-PEPTIDE. (n.d.). TFA removal service. [Link]

• The Organic Chemistry Portal. (n.d.). Boc Deprotection - TFA. [Link]

• ACS Publications. (2024). The Global Threat from the Irreversible Accumulation of Trifluoroacetic Acid (TFA). Environmental Science & Technology. [Link]

• Reddit. (2022). Anyone ever ran an amide coupling reaction using the TFA salt of the amine? r/chemistry. [Link]

• ResearchGate. (2026). (PDF) ChemInform Abstract: Trifluoroacetic Acid: Uses and Recent Applications in Organic Synthesis. [Link]

• MDPI. (2025). The Effects of Trifluoroacetic Acid (TFA) in Humans: A Rapid Review. [Link]

• ResearchGate. (2016). How to remove TFA salt from my compound which has a cyclen derivative?[Link]

• ACS Publications. (2026). The Global Threat from the Irreversible Accumulation of Trifluoroacetic Acid (TFA). [Link]

• National Library of Medicine. (2022). Three-Phase Emulsions During Cross-Coupling Reactions in Water. [Link]

• PubMed. (2001). Analysis of Residual Trifluoroacetic Acid in a Phosphate-Buffered Saline Matrix by Ion Chromatography With Suppressed Conductivity Detection. [Link]

• GenScript. (2019). Impact of Counter-ion in Peptide on Studies in Different Research Fields. [Link]

• CHEM Trust. (2025). TFA, everywhere and forever? Trifluoroacetic acid contamination – a new CHEM Trust FAQ. [Link]

• National Library of Medicine. (2011). Formation of Iron Complexes from Trifluoroacetic Acid Based Liquid Chromatography Mobile Phases as Interference Ions in LC-ESI-MS Analysis. [Link]

• Ozone Secretariat. (2018). SOURCES, FATES, TOXICITY, AND RISKS OF TRIFLUOROACETIC ACID AND ITS SALTS: RELEVANCE TO SUBSTANCES REGULATED UNDER THE MONTREAL. [Link]

• MDPI. (2022). Intramolecular Friedel–Crafts Reaction with Trifluoroacetic Acid: Synthesizing Some New Functionalized 9-Aryl/Alkyl Thioxanthenes. [Link]

• Fisher Scientific. (n.d.). Popular Organic Reactions. [Link]

• PubMed. (2003). Studies of the relative stability of TFA adducts vs non-TFA analogues for combinatorial chemistry library members in DMSO in a repository compound collection. [Link]

• The Organic Chemistry Portal. (n.d.). Trifluoroacetic Acid (TFA). [Link]

• PubMed. (2025). The Effects of Trifluoroacetic Acid (TFA) in Humans: A Rapid Review. [Link]

• YouTube. (2025). TFA - The toxic threat to our water. [Link]

Sources

• 1. lifetein.com [lifetein.com]
• 2. TFA removal service - SB-PEPTIDE - Peptide synthesis [sb-peptide.com]
• 3. Trifluoroacetic Acid (TFA) [commonorganicchemistry.com]
• 4. Characterization of DMSO coordination to palladium(II) in solution and insights into the aerobic oxidation catalyst, Pd(DMSO)2(TFA)2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. nbinno.com [nbinno.com]
• 6. genscript.com [genscript.com]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. reddit.com [reddit.com]
• 10. Unlocking the Secrets of Trifluoroacetic Anhydride in Organic Chemistry [lonwinchem.com]
• 11. reddit.com [reddit.com]
• 12. Boc Deprotection - TFA [commonorganicchemistry.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. semanticscholar.org [semanticscholar.org]
• 15. researchgate.net [researchgate.net]
• 16. lifetein.com [lifetein.com]
• 17. lifetein.com [lifetein.com]
• 18. researchgate.net [researchgate.net]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. peptide.com [peptide.com]

Technical Support Center: Strategies to Minimize Alkylation of Sensitive Residues During Boc Deprotection

Welcome to our technical support center. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and minimize the alkylation of sensitive residues during the acid-catalyzed deprotection of tert-butyloxycarbonyl (Boc) protecting groups. As Senior Application Scientists, we provide not just protocols, but the underlying principles to empower you to make informed decisions in your chemical syntheses.

Understanding the Core Problem: The Reactive Tert-butyl Cation

During the acidic cleavage of a Boc group, typically with trifluoroacetic acid (TFA), a reactive tert-butyl cation is generated.[1][2][3] This carbocation is a potent electrophile that can attack electron-rich, nucleophilic side chains of certain amino acids, leading to undesired alkylation and compromising the purity and yield of your target molecule.[4][5]

The primary residues at risk are:

• Tryptophan (Trp): The indole ring is highly susceptible to alkylation.[4][6]

• Methionine (Met): The thioether side chain can be alkylated to form a sulfonium salt.[7][8]

• Cysteine (Cys): The free thiol group is a target for alkylation.[9]

• Tyrosine (Tyr): The phenolic ring can undergo alkylation.[9]

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Figure 1: Mechanism of Boc deprotection and subsequent side reaction.

Frequently Asked Questions (FAQs)

Q1: I'm observing unexpected peaks in my HPLC/LC-MS analysis after Boc deprotection. Could this be alkylation?

A1: Yes, the formation of unexpected side products is a classic sign of alkylation by the tert-butyl cation.[9] These byproducts will typically have a mass increase corresponding to the addition of one or more tert-butyl groups (+56 Da). To confirm, you can often predict the mass of the alkylated species and look for it in your mass spectrometry data.

Q2: What are "scavengers" and how do they prevent these side reactions?

A2: Scavengers are nucleophilic compounds added to the deprotection cocktail that are more reactive towards the tert-butyl cation than the sensitive residues in your molecule.[4][6] They effectively "scavenge" or trap the reactive carbocations before they can cause undesired alkylation.[4]

Q3: How do I choose the right scavenger for my peptide or molecule?

A3: The choice of scavenger is dictated by the specific sensitive residues present in your sequence. A universal scavenger is not always the best approach. Here is a guide to help you select the appropriate scavenger or scavenger cocktail:

Sensitive Residue	Recommended Scavenger(s)	Mechanism of Protection
Tryptophan (Trp)	Triisopropylsilane (TIS), 1,2-Ethanedithiol (EDT)	TIS reduces the tert-butyl cation to isobutane. EDT can also act as a carbocation trap.
Methionine (Met)	Thioanisole	Competitively reacts with the tert-butyl cation.
Cysteine (Cys)	1,2-Ethanedithiol (EDT), Dithiothreitol (DTT)	These thiols act as reducing agents and carbocation scavengers, preventing disulfide bond formation and S-alkylation.[10]
Tyrosine (Tyr)	Phenol, p-Cresol	These act as competitive substrates for the tert-butyl cation.

Q4: Can I use a pre-mixed "cocktail" of scavengers?

A4: Absolutely. Using a scavenger cocktail is a common and effective strategy, especially for complex peptides containing multiple sensitive residues. A widely used general-purpose cocktail is a mixture of TFA, TIS, and water.[11]

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}

Figure 2: Decision workflow for scavenger selection.

Troubleshooting Guide

Issue 1: Significant Alkylation Despite Using a Standard Scavenger

Possible Cause: The concentration or reactivity of the scavenger is insufficient for the amount of tert-butyl cation being generated. This can happen with substrates having multiple Boc groups or with particularly reactive sensitive residues.

Troubleshooting Steps:

• Increase Scavenger Concentration: A typical starting point is 2.5-5% (v/v) for each scavenger.[9] Consider increasing this concentration incrementally.

• Employ a More Potent Scavenger Cocktail: For sequences rich in Trp, Met, and Cys, a more complex cocktail like "Reagent K" (TFA/water/phenol/thioanisole/EDT) may be necessary.

• Lower the Reaction Temperature: Performing the deprotection at 0°C can help to slow down the rate of both the deprotection and the alkylation, potentially favoring the desired reaction.[3]

Issue 2: Incomplete Boc Deprotection

Possible Cause: The acidic conditions are not strong enough, the reaction time is too short, or there is steric hindrance around the Boc-protected amine.[4][9]

Troubleshooting Steps:

• Increase TFA Concentration: Move from a 25-50% TFA solution in dichloromethane (DCM) to neat TFA.[4][12]

• Extend Reaction Time: Monitor the reaction by TLC or LC-MS and continue until the starting material is consumed.[4]

• Switch to a Stronger Acid System: For very stubborn Boc groups, 4M HCl in dioxane can be an effective alternative.[4]

Issue 3: Degradation of Other Acid-Sensitive Groups in the Molecule

Possible Cause: The strong acidic conditions required for Boc deprotection are cleaving other acid-labile protecting groups (e.g., tert-butyl esters, silyl ethers) or functionalities.[13]

Troubleshooting Steps:

• Use Milder Acidic Conditions: Explore alternatives to TFA such as:

  • Aqueous Phosphoric Acid: Can provide a milder deprotection environment.[13]

  • Oxalyl Chloride/Methanol: A very mild system tolerant of acid-labile esters.[4][14]

• Consider an Orthogonal Protecting Group Strategy: If acid sensitivity is a major concern, redesigning the synthesis to use protecting groups that are cleaved under non-acidic conditions (e.g., Fmoc for amines, which is base-labile) is a robust solution.[11]

• Photolabile Protecting Groups: These can be removed with UV light under neutral conditions, offering excellent chemoselectivity for highly sensitive substrates.[11]

Experimental Protocols

Protocol 1: General Boc Deprotection with a Standard Scavenger Cocktail

This protocol is suitable for many peptides and molecules containing sensitive residues.

Materials:

• Boc-protected substrate

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Water

Procedure:

• Dissolve the Boc-protected substrate in anhydrous DCM (typically 0.1-0.5 M).[3]

• Prepare the deprotection cocktail: 95% TFA, 2.5% water, 2.5% TIS.[10]

• Cool the substrate solution to 0°C in an ice bath.

• Add the deprotection cocktail to the substrate solution and stir.

• Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring by TLC or LC-MS.[3]

• Upon completion, concentrate the reaction mixture under reduced pressure.

• To remove residual TFA, co-evaporate with toluene (x3).[13]

• The crude product can then be purified by standard methods (e.g., chromatography, crystallization).

Protocol 2: Milder Boc Deprotection Using Aqueous Phosphoric Acid

This protocol is recommended for substrates with other acid-sensitive functionalities.

Materials:

• Boc-protected substrate

• Tetrahydrofuran (THF)

• Phosphoric acid (85 wt% in water)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

Procedure:

• Dissolve the Boc-protected substrate in THF.[13]

• Add aqueous phosphoric acid (85 wt%).[13]

• Stir the mixture at room temperature for 4-8 hours, monitoring by TLC or LC-MS.[13]

• Upon completion, dilute the reaction with an appropriate organic solvent (e.g., ethyl acetate) and neutralize with saturated aqueous NaHCO₃.[13]

• Extract the aqueous layer with the organic solvent.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the deprotected amine.[13]

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Figure 3: General workflow for Boc deprotection.

References

• Understanding Boc protection and deprotection in peptide synthesis - Benchchem.
• Boc Deprotection Mechanism - HCl - Common Organic Chemistry.
• Application Notes and Protocols: Boc Deprotection Using Trifluoroacetic Acid (TFA) - Benchchem.
• optimizing Boc deprotection conditions to avoid side reactions - Benchchem.
• Application Notes and Protocols for the Use of Scavengers in Boc-Cys-Ser-OH Peptide Synthesis - Benchchem.
• Technical Support Center: Alternative Deprotection Methods for Acid-Sensitive Peptides - Benchchem.
• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride.
• BOC Protection and Deprotection - J&K Scientific LLC.
• BOC Deprotection - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Scavengers for Boc deprotection to prevent side reactions. - Benchchem.
• Application Note and Protocols: Deprotection of Boc Group from Tryptophan-Containing Peptides - Benchchem.
• Technical Support Center: Navigating Boc Deprotection Challenges with Acid-Sensitive Substr
• Fmoc Resin Cleavage and Deprotection.
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• Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection - PMC.
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Reference Data & Comparative Studies

HPLC and LC-MS analysis of bioconjugates with hydrophobic linkers

The Analytical Crucible: HPLC and LC-MS Strategies for Bioconjugates with Hydrophobic Linkers

As biotherapeutics evolve, the analytical complexity of characterizing them scales exponentially. Antibody-Drug Conjugates (ADCs) represent a pinnacle of this complexity. The conjugation of highly potent, hydrophobic payloads (such as MMAE or DM1) via hydrophobic linkers to a hydrophilic monoclonal antibody creates a chimeric molecule with paradoxical physicochemical properties[1].

As a Senior Application Scientist, I frequently observe that traditional protein characterization methods fail when applied to ADCs. The hydrophobic linkers drive aggregation, induce severe peak tailing via secondary column interactions, and trigger irreversible binding to standard stationary phases[2]. This guide objectively compares the leading chromatographic and mass spectrometry (LC-MS) modalities used to overcome these challenges, providing the mechanistic causality and validated protocols necessary for robust ADC characterization.

The Mechanistic Challenge of Hydrophobic Linkers

The analytical strategy for an ADC is dictated by its conjugation chemistry. Lysine-linked ADCs maintain their interchain disulfide bonds, making them structurally stable under denaturing conditions[3]. Conversely, cysteine-linked ADCs are generated by reducing these native interchain disulfides. Consequently, the intact molecule is held together solely by non-covalent forces (electrostatic and hydrophobic interactions)[4].

When a cysteine-linked ADC carrying a hydrophobic linker is subjected to Reversed-Phase Liquid Chromatography (RP-LC), the organic solvents disrupt these non-covalent forces. The ADC dissociates into its constituent heavy and light chains before reaching the detector, making intact mass analysis impossible[4]. Therefore, the choice of analytical workflow must be carefully mapped to the molecule's structural vulnerabilities.

Fig 1. Decision matrix for LC-MS characterization of hydrophobic ADCs.

Chromatographic Modalities for Intact Mass & DAR Profiling

Determining the Drug-to-Antibody Ratio (DAR) and Drug Load Distribution (DLD) is a critical quality attribute (CQA) for ADCs[5]. The presence of hydrophobic linkers requires a delicate balance between separation efficiency and structural preservation.

• Hydrophobic Interaction Chromatography (HIC): HIC is the gold standard for separating intact cysteine-linked ADCs. It separates species based on the increasing hydrophobicity imparted by each additional linker-payload[1]. The Limitation: HIC requires high concentrations of non-volatile salts (e.g., 1.5 M ammonium sulfate), rendering it fundamentally incompatible with online MS detection without complex 2D-LC setups[5].

• Native SEC-MS: Size Exclusion Chromatography (SEC) coupled with MS under native conditions utilizes volatile salts (like ammonium acetate). This preserves the non-covalent structure of cysteine-linked ADCs while allowing direct electrospray ionization (ESI) for intact mass measurement[3].

• RP-LC-MS: While destructive to intact cysteine-linked ADCs, RP-LC is highly effective for intact lysine-linked ADCs or reduced subunit analysis, offering superior resolution of positional isomers[6].

Table 1: Comparison of LC Modalities for Intact ADC Analysis

Modality	Separation Mechanism	MS Compatibility	Strengths	Limitations
HIC	Surface Hydrophobicity	Low	Highest resolution for DAR distribution.	Salt suppresses MS ionization[5].
Native SEC-MS	Hydrodynamic Volume	High	Preserves non-covalent interactions[3].	Lower resolution for positional isomers.
RP-LC	Hydrophobicity	High	Excellent for lysine-linked ADCs.	Denatures cysteine-linked ADCs[4].

Stationary Phase Optimization for RP-LC Subunit Analysis

When analyzing reduced ADC subunits (Light Chain and Heavy Chain), RP-LC is the method of choice. However, highly hydrophobic linkers readily cause "phase collapse" or irreversible binding on standard C18 silica columns[3].

To achieve optimal recovery, the stationary phase must accommodate large, sticky molecules. Wide-pore (300Å) C4 columns or macroporous polymeric columns (e.g., PLRP-S, 1000Å) are highly recommended. Polymeric columns lack surface silanol groups and can withstand the extreme temperatures (up to 80°C) required to maintain the solubility of hydrophobic ADCs during elution[6].

Fig 2. Impact of stationary phase selection on hydrophobic ADC recovery.

Table 2: RP-LC Column Chemistry Performance for Hydrophobic Linkers

Column Chemistry	Pore Size	Max Temp	Recovery of Hydrophobic ADCs	Peak Tailing
Standard C18	120 Å	60°C	Poor (<50%)	Severe
Wide-Pore C4	300 Å	80°C	Good (80-90%)	Moderate
Polymeric (PLRP-S)	1000 Å	>80°C	Excellent (>95%)	Minimal[6]

Self-Validating Experimental Protocols

The following protocols are engineered to mitigate the specific artifacts introduced by hydrophobic linkers. Each includes a mechanistic rationale and a self-validation checkpoint to ensure data integrity.

Protocol 1: Native SEC-MS for Intact Cysteine-Linked ADC DAR Determination

Objective: Quantify DAR without denaturing the non-covalent structure of the ADC.

• Column: Agilent AdvanceBio SEC 200Å, 1.9 µm, 2.1 x 150 mm (or equivalent).

• Mobile Phase: 50 mM Ammonium Acetate, pH 7.0, supplemented with 10% Isopropanol (IPA).

  • Causality: Ammonium acetate provides MS-compatible ionic strength to maintain the protein's native fold. The addition of 10% IPA is critical; it acts as an organic modifier to disrupt secondary hydrophobic interactions between the hydrophobic linker and the SEC silica backbone, preventing delayed elution and peak tailing[2].

• Flow Rate: 0.3 mL/min (Isocratic).

• Column Temperature: 25°C.

• MS Settings: Q-TOF in positive ion mode, extended mass range (m/z 1,000 - 10,000).

• Validation Check: The system is validated if the unconjugated mAb standard elutes as a sharp, symmetrical peak at the expected exclusion volume. If the highly conjugated DAR species (e.g., DAR 6, DAR 8) exhibit severe tailing, increase the IPA concentration to 15% to further shield the hydrophobic interactions.

Protocol 2: RP-LC-MS for Reduced ADC Subunit Analysis

Objective: Analyze the payload distribution across the Light Chain (LC) and Heavy Chain (HC).

• Sample Preparation: Dilute the ADC to 1 mg/mL in formulation buffer. Add 10 mM TCEP (Tris(2-carboxyethyl)phosphine) and incubate at 37°C for 30 minutes.

  • Causality: TCEP is utilized because it rapidly and selectively reduces interchain disulfide bonds without degrading the payload or inducing unwanted side reactions[7].

• Column: PLRP-S Polymeric, 1000Å, 8 µm, 2.1 x 50 mm.

• Mobile Phase A: Water + 0.1% Difluoroacetic Acid (DFA).

• Mobile Phase B: Acetonitrile + 0.1% DFA.

  • Causality: DFA is chosen over Trifluoroacetic Acid (TFA) and Formic Acid (FA). TFA causes severe MS ion suppression, while FA fails to adequately suppress silanol interactions, leading to tailing. DFA provides the perfect thermodynamic compromise: sharp peaks with acceptable MS sensitivity.

• Gradient: 25% to 50% B over 15 minutes.

• Column Temperature: 80°C.

  • Causality: Elevated temperature drastically improves the mass transfer kinetics of large, hydrophobic molecules and prevents the phase collapse of the highly conjugated HC subunits onto the stationary phase[3].

• Validation Check: The protocol is validated by observing baseline resolution between the LC, HC, and their respective conjugated forms (e.g., LC+1, HC+1, HC+2, HC+3). Poor recovery or missing high-DAR heavy chain peaks indicates insufficient column temperature or an incompatible stationary phase.

References

• Agilent Technologies. "Size Exclusion Chromatography/ Mass Spectrometry Analysis of Antibody Drug Conjugates Using the Agilent 1260 Infinity II Bio-Inert LC." Agilent Application Notes. Available at:[Link]

• LCGC International. "Rapid Native HIC–MS Using Ammonium Tartrate for Robust Drug-to-Antibody Ratio Characterization of Antibody–Drug Conjugates." Chromatography Online. Available at:[Link]

• Biocompare. "LC-MS Analysis of Antibody-Drug Conjugates." Biocompare Editorial. Available at:[Link]

• BioProcess International. "Antibody–Drug Conjugates: Fast-Track Development from Gene to Product." BioProcess International. Available at:[Link]

• LCGC North America. "Size-Exclusion Chromatography for Analyzing Complex and Novel Biotherapeutic Products." Chromatography Online. Available at:[Link]

• PubMed Central (PMC). "Switching positions: Assessing the dynamics of conjugational heterogeneity in antibody–drug conjugates using CE‐SDS." National Institutes of Health. Available at:[Link]

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In Vitro and In Vivo Performance of ADCs with Different Linker Lengths: A Comprehensive Comparison Guide

As the landscape of targeted oncology evolves, the design of Antibody-Drug Conjugates (ADCs) has shifted from merely selecting the right antibody and payload to meticulously engineering the chemical bridge that connects them. As a Senior Application Scientist, I frequently encounter a critical design bottleneck: determining the optimal linker length.

Among various linker technologies, polyethylene glycol (PEG) chains have become the industry standard for modulating the physicochemical properties of ADCs. However, the length of the PEG chain introduces a complex biophysical trade-off. This guide provides an objective, data-driven comparison of how different linker lengths (e.g., PEG2 vs. PEG8 vs. PEG12) dictate the in vitro potency, in vivo pharmacokinetics (PK), and ultimate therapeutic efficacy of ADCs.

Mechanistic Foundations: The Steric vs. Solubility Trade-Off

The primary function of incorporating a PEG linker is to manage the extreme hydrophobicity of highly potent cytotoxic payloads (such as MMAE, MMAF, or exatecan). Hydrophobic payloads naturally drive the ADC toward aggregation, which triggers rapid clearance by the reticuloendothelial system (RES) and hepatotoxicity.

By increasing the PEG linker length, we introduce a hydrophilic hydration shell that counteracts payload hydrophobicity. However, this introduces a mechanistic paradox: while longer linkers improve systemic circulation, their steric bulk can hinder receptor engagement and cellular permeability.

Caption: Causality map illustrating the biophysical trade-offs of increasing PEG linker length.

According to the 1 [1], short PEG chains (PEG1-PEG4) are suitable for payloads with minimal steric hindrance, whereas longer chains (PEG8-PEG45) are required to manage the solubility of bulky, highly hydrophobic payloads, allowing for higher Drug-to-Antibody Ratios (DAR) without compromising structural integrity.

Comparative Data: In Vitro vs. In Vivo Performance

To objectively compare performance, we must look at the divergence between in vitro cytotoxicity assays and in vivo xenograft models.

The In Vitro Cost of Steric Bulk

In vitro, ADCs with shorter linkers (or no PEG) often exhibit superior potency (lower IC50). This is because shorter linkers present less steric interference at the antibody's paratope, facilitating rapid receptor binding. Furthermore, if the linker is non-cleavable, a shorter residual tag on the released payload allows for better membrane permeability and a stronger "bystander effect" on adjacent tumor cells [2].

The In Vivo Half-Life Advantage

In vivo, the paradigm flips. ADCs with longer PEG linkers (e.g., PEG8 or PEG12) consistently outperform their shorter counterparts. The extended hydrophilic chain increases the hydrodynamic radius of the ADC, shielding the hydrophobic payload from plasma proteins. This drastically reduces the clearance rate, extends the plasma half-life, and allows a higher fraction of the administered dose to reach the tumor microenvironment via the Enhanced Permeability and Retention (EPR) effect and active targeting [3].

Quantitative Performance Summaries

Table 1: Impact of Linker Length on Biophysical & In Vitro Properties (MMAE Payload, DAR 4)

Linker Architecture	Aggregation (SEC)	Hydrophobicity (HIC Retention)	In Vitro IC50 (nM)	Bystander Killing
No PEG (Alkyl)	> 15%	High	0.05	High
PEG4	< 5%	Moderate	0.08	Moderate
PEG8	< 2%	Low	0.15	Low
PEG12	< 1%	Very Low	0.22	Very Low

Table 2: Impact of Linker Length on Pharmacokinetics & In Vivo Efficacy (Mouse Xenograft)

Linker Architecture	Plasma Half-Life (t½)	Clearance Rate (mL/day/kg)	Tumor Growth Inhibition (TGI)	Max Tolerated Dose (MTD)
No PEG (Alkyl)	2.5 days	45	60%	Low
PEG4	4.2 days	28	75%	Moderate
PEG8	6.8 days	15	92%	High
PEG12	7.5 days	12	95%	Highest

(Data synthesized from standard preclinical MMAE-conjugate benchmarks [1][2][3])

Caption: ADC internalization pathway showing where linker length influences binding and release.

Self-Validating Experimental Methodologies

To ensure scientific integrity, the evaluation of different linker lengths must rely on self-validating protocols. Below are the step-by-step methodologies designed to objectively measure the causality between linker length and ADC performance.

Caption: Step-by-step experimental workflow for evaluating ADC linker lengths.

Protocol A: Bioconjugation and Biophysical Validation

Objective: Conjugate maleimide-PEG(n)-payloads to interchain cysteines while strictly controlling for DAR and aggregation.

• Reduction: Partially reduce the monoclonal antibody (mAb) using 2.5 molar equivalents of TCEP at 37°C for 2 hours to expose hinge-region cysteines.

• Conjugation: Add 8 molar equivalents of the respective Maleimide-PEG-Payload (e.g., PEG4 vs. PEG8) and incubate at 4°C for 1 hour.

• Quenching & Purification: Quench unreacted maleimide with excess N-acetylcysteine. Purify via tangential flow filtration (TFF) or desalting columns into PBS (pH 7.4).

• Self-Validation (HIC & SEC):

  • Causality: We use Hydrophobic Interaction Chromatography (HIC) to confirm the DAR. Because longer PEGs shield hydrophobicity, a PEG12-ADC will elute earlier than a PEG4-ADC of the same DAR.

  • Validation Check: Run an unconjugated mAb control. If SEC shows >5% high-molecular-weight aggregates, the batch fails, as aggregates will artificially skew in vivo clearance data.

Protocol B: In Vitro Cytotoxicity (CellTiter-Glo Assay)

Objective: Determine the IC50 to assess the steric impact of linker length on potency.

• Plating: Seed target-positive (e.g., HER2+) and target-negative cells in 96-well plates at 5,000 cells/well. Incubate overnight.

• Treatment: Apply a 10-point serial dilution (ranging from 100 nM to 0.1 pM) of the PEG-variant ADCs.

• Incubation & Readout: Incubate for 72 hours. Add CellTiter-Glo reagent to lyse cells and measure ATP-dependent luminescence.

• Self-Validation:

  • Positive Control: Free payload (e.g., free MMAE) must yield the lowest IC50, proving the cell line's inherent sensitivity.

  • Negative Control: An isotype-matched, non-binding ADC must show >100-fold higher IC50, proving that cytotoxicity is strictly receptor-mediated and not due to linker instability.

Protocol C: In Vivo Pharmacokinetics and Efficacy

Objective: Quantify how linker length extends half-life and improves Tumor Growth Inhibition (TGI).

• Inoculation: Implant 5x10^6 target-positive tumor cells subcutaneously into the right flank of SCID mice. Wait until tumors reach ~150 mm³.

• Dosing: Administer a single intravenous (IV) dose of 3 mg/kg for each ADC variant (PEG4, PEG8, PEG12).

• PK Sampling: Draw blood retro-orbitally at 1h, 24h, 72h, 7 days, and 14 days. Quantify total antibody and intact ADC via ELISA.

• Efficacy Readout: Measure tumor volume via calipers bi-weekly. Calculate TGI relative to vehicle control.

• Self-Validation:

  • Causality: The divergence between total antibody and intact ADC curves reveals linker stability in circulation.

  • Validation Check: Monitor mouse body weight. A weight loss of >20% indicates payload toxicity (often seen with shorter, unshielded linkers), validating the safety advantage of longer PEG chains [3].

Conclusion & Strategic Framework

The selection of ADC linker length is not a one-size-fits-all parameter; it is a strategic lever used to balance the therapeutic index.

• Opt for Short Linkers (PEG2-PEG4) when utilizing moderately hydrophobic payloads where in vitro potency and bystander killing are prioritized over systemic half-life.

• Opt for Long Linkers (PEG8-PEG24) when conjugating highly hydrophobic, highly potent payloads (like MMAE or PBD dimers) at high DARs (DAR 8). The slight reduction in in vitro binding is overwhelmingly compensated by superior in vivo PK, reduced aggregation, and enhanced tumor accumulation.

By systematically evaluating linker lengths using self-validating biophysical and in vivo models, drug development professionals can engineer ADCs that achieve the optimal balance of safety and targeted efficacy.

References

• PurePEG. "ADC Linker Selection Guide: A Strategic Framework for Optimizing Bioconjugation." PurePEG Resources.
• Benchchem. "The Impact of PEG Linker Length on Antibody-Drug Conjugate (ADC) Efficacy: A Comparative Guide." Benchchem Guides.
• Wang Y., Liu L., Fan S., et al. "Antibody-Drug Conjugate Using Ionized Cys-Linker-MMAE as the Potent Payload Shows Optimal Therapeutic Safety." Cancers (Basel), PMC, 2020.

Sources

• 1. purepeg.com [purepeg.com]

A Senior Application Scientist's Guide to Characterizing Drug-to-Antibody Ratio (DAR) for ADCs with Hydrophobic C12 Linkers

Introduction: The Hydrophobicity Challenge in Modern ADC Analytics

Antibody-Drug Conjugates (ADCs) represent a pinnacle of targeted therapy, merging the specificity of a monoclonal antibody (mAb) with the cell-killing power of a cytotoxic payload.[1] The efficacy and safety of these complex biotherapeutics are critically dependent on the number of drug molecules attached to each antibody, a parameter known as the Drug-to-Antibody Ratio (DAR).[2][3] An optimal DAR is crucial; too low, and the ADC may lack potency, while too high a ratio can negatively impact pharmacokinetics, stability, and toxicity.[3][4][]

The linker, the chemical bridge between the antibody and the payload, plays a pivotal role in the overall properties of the ADC.[6][7] The increasing use of long-chain, hydrophobic linkers, such as C12 alkyl chains, presents a significant analytical challenge. These linkers, while offering potential benefits in terms of stability or payload release mechanisms, dramatically increase the overall hydrophobicity of the ADC.[8][9] This heightened hydrophobicity can lead to aggregation, poor chromatographic performance, and complicates the accurate determination of DAR, a critical quality attribute (CQA) for any ADC program.[3][10]

This guide provides an in-depth comparison of the primary analytical techniques used for DAR characterization, with a specific focus on navigating the challenges posed by ADCs featuring hydrophobic C12 linkers. We will explore the causality behind experimental choices and present field-proven protocols to ensure robust and reliable characterization.

The Analytical Landscape: A Comparative Overview

The characterization of a heterogeneous mixture of ADC species, each differing by the number of conjugated payloads, requires high-resolution analytical techniques. The primary methods employed are Hydrophobic Interaction Chromatography (HIC), Reversed-Phase Liquid Chromatography (RP-LC), and Mass Spectrometry (MS), each with inherent strengths and weaknesses, particularly when analyzing highly hydrophobic ADCs.

Core Concept: ADC Structure with a C12 Linker

The diagram below illustrates the fundamental structure of an ADC, highlighting the components that contribute to its analytical complexity. The hydrophobic C12 linker significantly influences the molecule's surface properties.

Caption: General structure of an ADC with a hydrophobic C12 linker.

Method 1: Hydrophobic Interaction Chromatography (HIC)

HIC is the gold-standard technique for DAR analysis of cysteine-conjugated ADCs.[11][12] It separates molecules based on their surface hydrophobicity under non-denaturing conditions, making it ideal for maintaining the ADC's structural integrity.[13] Species with a higher number of hydrophobic drug-linker moieties interact more strongly with the stationary phase and thus elute later.[14]

Causality in HIC Method Development for C12-Linked ADCs

The extreme hydrophobicity of high-DAR species in C12-linked ADCs can cause them to bind almost irreversibly to standard HIC columns or elute with poor peak shape.[1] This necessitates careful method optimization:

• Salt Selection: High concentrations of a salting-out agent (e.g., ammonium sulfate) are used in the mobile phase to promote hydrophobic interactions. However, for highly hydrophobic ADCs, a less retentive salt like ammonium tartrate can be advantageous, facilitating the elution of high-DAR species while offering better MS compatibility should online coupling be desired.[15]

• Organic Modifier: A gradient with a decreasing salt concentration is used for elution. For C12-linked ADCs, incorporating a mild organic modifier like isopropanol (IPA) in the low-salt mobile phase is often essential to ensure the complete elution of the most hydrophobic species (e.g., DAR8).[15]

• Temperature and Flow Rate: Operating at a slightly elevated temperature can sometimes improve peak shape by reducing viscosity and sharpening peaks. Slower flow rates can enhance resolution between different DAR species.

Comparative Performance of Analytical Methods

Feature	Hydrophobic Interaction Chromatography (HIC)	Reversed-Phase LC-MS (RP-LC-MS)	Native Size-Exclusion LC-MS (SEC-MS)
Principle	Separation based on surface hydrophobicity.[13]	Separation based on bulk hydrophobicity.	Separation based on hydrodynamic radius.[16]
Sample State	Native, non-denaturing.[12]	Denaturing (acidic pH, organic solvent).[17]	Native, non-denaturing.[18]
Primary Use	Gold standard for Cys-conjugated ADC DAR distribution and average DAR calculation.[11]	Average DAR via subunit analysis (reduced ADC); not ideal for intact Cys-ADCs.[19][20]	Intact mass analysis of all ADC types, DAR distribution, and aggregation.[16]
MS Compatibility	Challenging due to high non-volatile salt concentrations; specialized methods exist.[11][15]	Excellent; standard volatile mobile phases are used.[19]	Excellent; uses volatile buffers like ammonium acetate.[16]
Resolution of High DAR Species	Can be challenging for very hydrophobic linkers (e.g., C12); requires method optimization (e.g., organic modifiers).[1][15]	Good resolution of light/heavy chains with different drug loads.	Lower chromatographic resolution of DAR species, but resolved by mass.
Key Advantages	Preserves ADC integrity, provides robust quantitation via UV.[13][21]	High resolution for subunits, direct mass identification of drug-loaded chains.[19]	Provides intact mass confirmation, preserves non-covalent structures, less harsh on the molecule.[16][17]
Limitations for C12 Linkers	High hydrophobicity can lead to poor peak shape, low recovery, and difficulty eluting high-DAR species.[1]	Denaturing conditions can dissociate interchain Cys-linked ADCs.[20] Potential for ionization bias against high-DAR species.[1]	Does not chromatographically separate DAR species; relies entirely on MS resolution and deconvolution accuracy.

Workflow & Protocol: DAR Analysis by HIC-UV

The following workflow outlines the process for determining the average DAR of an ADC with a C12 linker using HIC.

Caption: Workflow for HIC-based DAR characterization.

Experimental Protocol: HIC-UV

• Mobile Phase Preparation:

  • Mobile Phase A (High Salt): Prepare a solution of 1.5 M Ammonium Tartrate in 25 mM Sodium Phosphate, pH 7.0. Filter and degas. Rationale: The high salt concentration promotes the hydrophobic interaction between the ADC and the stationary phase.

  • Mobile Phase B (Low Salt): Prepare a solution of 25 mM Sodium Phosphate, pH 7.0, with 25% (v/v) Isopropanol. Filter and degas. Rationale: Isopropanol acts as an organic modifier to disrupt strong hydrophobic interactions and ensure the elution of high-DAR species associated with the C12 linker.[15]

• Chromatographic Conditions:

  • Column: TSKgel Butyl-NPR, 4.6 x 35 mm, 2.5 µm (or equivalent).

  • Flow Rate: 0.5 mL/min.

  • Column Temperature: 25-30 °C.

  • Detection: UV at 280 nm.

  • Injection Volume: 5-10 µL (approx. 5 µg of ADC).

  • Gradient:

    • 0-2 min: 100% A

    • 2-20 min: 0-100% B (linear gradient)

    • 20-25 min: 100% B (hold/wash)

    • 25-30 min: 100% A (re-equilibration)

• Data Analysis and DAR Calculation:

  • Identify and integrate the peaks corresponding to each DAR species (e.g., DAR0, DAR2, DAR4, DAR6, DAR8 for a typical cysteine conjugate).

  • Calculate the percentage area for each peak relative to the total area of all ADC-related peaks.

  • Calculate the weighted average DAR using the formula:[] Average DAR = Σ (%Area of each species * DAR of that species) / 100 Example:((%Area_DAR0 * 0) + (%Area_DAR2 * 2) + (%Area_DAR4 * 4) + ... ) / 100

This protocol provides a self-validating system. The clear separation of species allows for robust quantitation, and any unexpected peak shapes or poor recovery would immediately indicate issues with aggregation or irreversible binding, prompting further method refinement.

Method 2: Reversed-Phase Liquid Chromatography-Mass Spectrometry (RP-LC-MS)

For an orthogonal confirmation of the average DAR, RP-LC-MS is an invaluable tool.[19] This technique typically involves denaturing the ADC and reducing the interchain disulfide bonds to separate the light chains (LC) and heavy chains (HC). Because the drug-linker is often conjugated to both chains, this "subunit" analysis allows for precise mass measurement of each component and subsequent DAR calculation.

Causality in RP-LC-MS Method Development

• Reduction: The ADC is treated with a reducing agent like dithiothreitol (DTT) to break the disulfide bonds holding the chains together.[4] This is essential for chromatographic separation of the individual subunits.

• Chromatography: A reversed-phase column (e.g., C4 or diphenyl) is used. The denaturing mobile phase (low pH with acetonitrile or methanol) ensures the protein chains are unfolded, maximizing interaction with the stationary phase.[19]

• Mass Spectrometry: High-resolution mass spectrometry (e.g., Q-TOF) is used to determine the exact mass of each eluting peak.[23] The mass data is then deconvoluted to obtain the zero-charge mass of each light and heavy chain species (e.g., LC, LC+1 drug, HC, HC+1 drug, etc.).

Experimental Protocol: RP-LC-MS Subunit Analysis

• Sample Preparation (Reduction):

  • To 20 µg of ADC (at ~1 mg/mL), add DTT to a final concentration of 25 mM.

  • Incubate at 37 °C for 30 minutes. Rationale: This step quantitatively reduces the interchain disulfide bonds, separating the antibody into its light and heavy chain subunits for analysis.[4]

• LC-MS Conditions:

  • Column: A wide-pore (300 Å) C4 or diphenyl column suitable for protein separations.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: A shallow gradient from ~20% B to 60% B over 20-30 minutes.

  • MS System: A high-resolution Q-TOF or Orbitrap mass spectrometer.

  • Data Acquisition: Acquire data in the m/z range of 500-4000.

• Data Analysis and DAR Calculation:

  • Extract the mass spectra for each chromatographic peak (e.g., all light chain species and all heavy chain species).

  • Deconvolute the spectra to determine the zero-charge mass for each species.

  • Using the deconvoluted mass data and the relative abundance from the chromatogram's UV trace (or total ion chromatogram), calculate the weighted average DAR using the formula:[19] Average DAR = Σ(LC species abundances) + Σ(HC species abundances) Where abundances are the fractional amounts of each drug-loaded species.

This method provides a powerful, mass-based confirmation of the average DAR determined by HIC. The high resolution of both the chromatography and mass spectrometry provides a high degree of confidence in the results.

Conclusion: An Integrated Strategy for C12-Linked ADCs

Characterizing the DAR of ADCs with hydrophobic C12 linkers requires a nuanced and multi-faceted analytical approach. While HIC remains the primary method for determining the distribution of different DAR species under native conditions, its limitations with highly hydrophobic molecules necessitate careful method development, often including the use of organic modifiers. RP-LC-MS of the reduced subunits offers a robust, orthogonal method for confirming the average DAR, providing precise mass information that complements the quantitative UV data from HIC. For a comprehensive understanding, especially for cysteine-conjugated ADCs where structural integrity is paramount, native SEC-MS can provide invaluable data on the intact, non-denatured conjugate.[16][18]

By understanding the underlying principles and the specific challenges posed by hydrophobic linkers, researchers can design a comprehensive analytical strategy. This integrated approach, leveraging the strengths of multiple techniques, is the most effective way to generate accurate, reliable, and trustworthy data, ensuring the development of safe and efficacious ADC therapeutics.

References

• Agilent Technologies. (n.d.). Measuring Drug-to-Antibody Ratio (DAR) for Antibody-Drug Conjugates (ADCs) with UHPLC/Q-TOF. Available at: [Link]

• Waters Corporation. (n.d.). Automating the Determination of Drug-to-Antibody Ratio (DAR) of Antibody Drug Conjugates (ADCs) Based on Separation by Hydrophobic Interaction Chromatography (HIC). Available at: [Link]

• SCIEX. (n.d.). A streamlined workflow for the determination of the drug-to-antibody ratio (DAR) of antibody-drug conjugates (ADCs). Available at: [Link]

• Al-Amin, M., et al. (2016). Field Guide to Challenges and Opportunities in Antibody-Drug Conjugates for Chemists. Molecules. Available at: [Link]

• An, Z., et al. (2021). Current LC-MS-based strategies for characterization and quantification of antibody-drug conjugates. Journal of Pharmaceutical Analysis. Available at: [Link]

• Zhang, T., et al. (2022). Online native hydrophobic interaction chromatography-mass spectrometry of antibody-drug conjugates. Taylor & Francis Online. Available at: [Link]

• Xu, K., et al. (2015). Characterization of the drug-to-antibody ratio distribution for antibody-drug conjugates in vivo. Bioanalysis. Available at: [Link]

• Medicilon. (2024). Analysis Method for Drug-to-Antibody Ratio (DAR) of Antibody-drug Conjugates. Available at: [Link]

• Rivera, B. (2017). Addressing the Challenges of Drug-to-Antibody Measurement. LCGC International. Available at: [Link]

• Technology Networks. (2022). ADC Linker - Development and Challenges. Available at: [Link]

• Zhang, D., et al. (2021). Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency. Frontiers in Pharmacology. Available at: [Link]

• D'Atri, V., et al. (2020). Analytical Methods for the Detection and Quantification of ADCs in Biological Matrices. Pharmaceuticals. Available at: [Link]

• Bruker. (n.d.). LCMS 163 - drug analysis to antibody ratio and drug distribution. Available at: [Link]

• Waters Corporation. (n.d.). Advancing ADC Characterization: SEC-Based Native DAR and Drug Distribution Analysis Using Multi-Reflecting TOF-MS and INTACT Mass Application. Available at: [Link]

• Zhang, C., et al. (2022). Simultaneous Analysis of the Drug-to-Antibody Ratio, Free-Drug-Related Impurities, and Purity of Antibody–Drug Conjugates Based on Size Exclusion Chromatography. Analytical Chemistry. Available at: [Link]

• Shion, H., et al. (n.d.). Analysis of Antibody Drug Conjugates (ADCs) by Native Mass Spectrometry on the BioAccord System. Waters Corporation. Available at: [Link]

• Zhang, T., et al. (2023). Real-Time Bioconjugation Reaction Monitoring of Antibody–Drug Conjugates with Multiattribute High-Throughput Hydrophobic Interaction Chromatography. Analytical Chemistry. Available at: [Link]

• Medicilon. (2021). Analytical methods of average drug to antibody ratio (DAR) of antibody-drug conjugates. Available at: [Link]

• Bhansali, P., & Tarcsa, E. (2021). Challenges and new frontiers in analytical characterization of antibody-drug conjugates. Drug Discovery Today: Technologies. Available at: [Link]

• Li, Y., & Gu, C. (2015). Hydrophobic Interaction Chromatography for Antibody Drug Conjugate Drug Distribution Analysis. American Pharmaceutical Review. Available at: [Link]

• Raut, N., et al. (2016). Impact of linker and conjugation chemistry on antigen binding, Fc receptor binding and thermal stability of model antibody-drug conjugates. Journal of Immunological Methods. Available at: [Link]

• ResearchGate. (n.d.). Chapter 3. Linker Design and Impact on ADC Properties. Available at: [Link]

• Separation Science. (2023). How to analyse cysteine-linked ADC using HIC. Available at: [Link]

• BioPharm International. (2015). Tackling Analytical Method Development for ADCs. Available at: [Link]

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Navigating Steric Hindrance: A Comparative Guide to Coupling Reagents for Long-Chain Amino Acids

As peptide therapeutics grow in complexity, the incorporation of long-chain amino acids (such as 11-aminoundecanoic acid), lipidic tails, and sterically hindered α,α -dialkylated residues (like Aib) has become a routine necessity. However, these bulky modifications introduce severe kinetic bottlenecks during Solid-Phase Peptide Synthesis (SPPS). Long aliphatic chains create hydrophobic microenvironments that promote on-resin aggregation, while bulky side chains physically block the nucleophilic attack of the N-terminal amine onto the activated ester[1].

As a Senior Application Scientist, I approach peptide coupling not as a standardized recipe, but as a kinetic competition. The goal is to accelerate the desired aminolysis pathway so that it outcompetes side reactions like oxazolone formation (which leads to epimerization) or premature chain termination. This guide provides an objective, data-driven comparison of modern coupling reagents, detailing the mechanistic causality behind their performance and offering a self-validating protocol for your most challenging syntheses.

Mechanistic Insights: Why Standard Reagents Fail

Traditional reagents like HBTU or DCC/HOBt often fail when coupling long-chain or hindered amino acids. The lack of sufficient electrophilic activation and the absence of transition-state stabilization lead to sluggish reaction rates. To overcome this, we must rely on specialized reagent classes:

Aminium/Uronium Salts (HATU, COMU)

HATU remains the gold standard for extreme steric hindrance. It incorporates the HOAt (7-aza-1-hydroxybenzotriazole) leaving group. The nitrogen atom at position 7 of the pyridine ring provides anchimeric assistance—it hydrogen-bonds with the incoming N-terminal amine, pre-organizing the transition state and drastically lowering the activation energy[2]. COMU , a morpholine-based uronium salt of OxymaPure, offers similar or superior reactivity to HATU but with a safer, non-explosive profile[3]. The morpholine ring enhances solubility, making it an excellent choice for lipidic amino acids. However, its hydrolytic stability in DMF is poor (< 5 hours), requiring immediate use upon dissolution[4].

Carbodiimides with Additives (DIC / OxymaPure)

The combination of N,N′-Diisopropylcarbodiimide (DIC) and OxymaPure (ethyl 2-cyano-2-(hydroxyimino)acetate) has become the industry workhorse for automated SPPS. OxymaPure is highly acidic due to its cyano electron-withdrawing group, forming an intensely reactive ester[5]. While its absolute coupling speed for extreme steric bulk is slightly lower than HATU, DIC/Oxyma is remarkably stable in DMF and exhibits unparalleled racemization suppression[6].

Phosphonium Salts (PyBOP, PyAOP)

A critical flaw of uronium salts (HATU/COMU) is that if the coupling reaction is slow—which is inherent to hindered amino acids—the excess uronium reagent can react with the free N-terminal amine, forming a dead-end tetramethylguanidinium byproduct[2]. Phosphonium salts like PyBOP and PyAOP activate the carboxylic acid without the risk of guanidinylation. This makes them the definitive choice for slow fragment condensations or cyclizations of long-chain peptides[3].

Logical Decision Matrix for Reagent Selection

Caption: Logical decision tree for selecting peptide coupling reagents based on reaction constraints.

Comparative Performance Data

The following table synthesizes experimental performance metrics for coupling long-chain and hindered amino acids, allowing for an objective selection based on your specific synthesis constraints[6],[3],[4],[2].

Reagent Class	Coupling Reagent	Relative Reactivity	Racemization Risk	Guanidinylation Risk	DMF Stability (25°C)	Optimal Use Case
Aminium / Uronium	HATU	Very High	Low	High (in slow rxns)	Moderate (~24 h)	Extreme steric hindrance (e.g., Aib, N-Me)
Aminium / Uronium	COMU	Very High	Very Low	High	Low (< 5 h)	Green chemistry, rapid manual SPPS
Carbodiimide	DIC / OxymaPure	High	Very Low	None	Very High (> weeks)	Automated SPPS, long sequences
Phosphonium	PyBOP	Moderate	Moderate	None	High	Fragment condensation, slow couplings
Phosphonium	PyAOP	High	Low	None	High	Hindered slow couplings / Cyclization

Self-Validating Experimental Protocol: Coupling Fmoc-11-Aminoundecanoic Acid

To ensure scientific integrity, a protocol must not rely on blind faith; it must validate itself. The following methodology incorporates a micro-cleavage feedback loop to quantify coupling efficiency before proceeding to the next synthesis step.

Reagents Required:

• Resin: Rink Amide AM resin (loading 0.5 mmol/g)

• Amino Acid: Fmoc-11-Aminoundecanoic acid (4.0 eq)

• Coupling Reagent: HATU (3.9 eq)

• Base: N,N-Diisopropylethylamine (DIPEA) (8.0 eq)

• Solvent: Anhydrous DMF

Step-by-Step Methodology:

• Resin Swelling: Swell 0.1 mmol of peptide-resin in 3 mL of DMF for 30 minutes.

  • Causality: Solvating the polymer matrix expands the pores, maximizing the physical accessibility of the growing peptide chain to the bulky incoming amino acid.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 × 5 min). Wash thoroughly with DMF (5 × 1 min).

• Pre-activation (Critical Step): Dissolve 0.4 mmol (4.0 eq) of Fmoc-11-Aminoundecanoic acid and 0.39 mmol (3.9 eq) of HATU in 2 mL of DMF. Add 0.8 mmol (8.0 eq) of DIPEA. Pre-activate for exactly 2 minutes.

  • Causality: Using a slight stoichiometric defect of HATU (3.9 eq vs 4.0 eq of amino acid) is a deliberate safeguard. It ensures that no unreacted uronium salt remains in solution to guanidinylate the resin-bound free amine[6].

• Coupling Reaction: Add the activated mixture to the resin. Agitate for 2 hours at room temperature.

• Self-Validation (Micro-Cleavage): Withdraw a ~2 mg aliquot of the resin. Wash with DCM and dry. Treat with 100 µL of Cleavage Cocktail (TFA/TIPS/H2O, 95:2.5:2.5) for 1 hour. Evaporate the TFA under nitrogen, reconstitute in 50% MeCN/H2O, and inject into an LC-MS.

• Data Interpretation & Feedback: Calculate the Area Under the Curve (AUC) at 214 nm.

  • If the deletion sequence (un-coupled peptide) is < 5%: Proceed to the next synthesis step.

  • If the deletion sequence is > 5%: Perform a second coupling. Crucial Adjustment: Switch the reagent class to PyAOP or PyBOP for the second coupling. Because the remaining unreacted amines are highly hindered, the second coupling will be exceptionally slow. Using a phosphonium salt prevents guanidinylation during this prolonged phase[2].

Caption: Self-validating experimental workflow for hindered amino acid coupling with LC-MS feedback loop.

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• 5. Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist's Guide to Validating Bioconjugation Efficiency with Tert-Butyl 12-Aminododecanoate Hydrochloride

For researchers, scientists, and drug development professionals, the creation of well-defined bioconjugates is a cornerstone of innovation. From antibody-drug conjugates (ADCs) for targeted cancer therapy to immobilized enzymes in industrial processes, the covalent linkage of molecules to proteins underpins significant scientific advancement. The success of these applications, however, is not merely dependent on the act of conjugation but on its efficiency, homogeneity, and reproducibility. An improperly characterized conjugate can lead to inconsistent results, reduced efficacy, and potential safety concerns.

This guide provides an in-depth comparison of analytical techniques for validating bioconjugation efficiency, with a specific focus on reactions involving tert-butyl 12-aminododecanoate hydrochloride . We will explore the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative references.

The Linker in Focus: Tert-Butyl 12-Aminododecanoate Hydrochloride

Tert-butyl 12-aminododecanoate hydrochloride is a bifunctional linker characterized by three key components:

• A Primary Amine (-NH₂) : Provided as a hydrochloride salt for enhanced stability and solubility, this group serves as the primary reactive handle for conjugation, typically targeting activated carboxylic acids on a biomolecule.

• A 12-Carbon Alkyl Chain (-(CH₂)₁₂-) : This long, hydrophobic chain acts as a spacer, separating the conjugated molecule from the biomolecule. This hydrophobicity is a critical feature that significantly influences the physicochemical properties of the final conjugate and is a key parameter for analytical separation.

• A Tert-Butyl Ester (-COOC(CH₃)₃) : This group protects a terminal carboxylic acid. The tert-butyl protecting group is stable under many reaction conditions but can be removed using mild acidic conditions to reveal a free carboxylic acid for subsequent, orthogonal conjugation steps if desired.

The primary utility of this linker lies in its ability to introduce a defined, hydrophobic spacer. This is often leveraged in applications requiring interaction with cell membranes or in the development of PROTACs (PROteolysis TArgeting Chimeras).

The Competitive Landscape: A Comparison of Linker Chemistries

The choice of linker is a foundational decision in bioconjugate design.[1] Tert-butyl 12-aminododecanoate represents a classic hydrophobic, aliphatic linker. Its performance characteristics are best understood in comparison to other common linker classes.

Feature	Tert-Butyl 12-Aminododecanoate	PEG Linkers (e.g., NH₂-PEG₄-COOH)	Click Chemistry Linkers (e.g., DBCO-Amine)
Primary Chemistry	Amine-reactive (e.g., with EDC/NHS activated carboxyls)	Amine-reactive, Carboxyl-reactive	Strain-promoted azide-alkyne cycloaddition (SPAAC)
Solubility Impact	Increases hydrophobicity, decreases aqueous solubility	Increases hydrophilicity, enhances aqueous solubility	Generally neutral, depends on the specific structure
Flexibility	Moderately flexible	Highly flexible polyethylene glycol chain	Rigid cyclooctyne and triazole linkage
Bioorthogonality	Low; primary amines are abundant on proteins	Low; requires activation of common functional groups	High; azide and alkyne groups are absent in biological systems[2]
Key Advantage	Introduces a defined hydrophobic spacer	Improves pharmacokinetic properties and reduces aggregation[3]	Unparalleled specificity and reaction efficiency[1][2]
Considerations	Potential for non-specific binding due to hydrophobicity	PEG can be immunogenic in some cases	Requires pre-installation of azide/alkyne handles[2]

Experimental Workflow: From Conjugation to Validation

A robust validation process begins with a well-controlled conjugation reaction. The following workflow illustrates the logical sequence from preparing the biomolecule to analyzing the final product.

Caption: General experimental workflow for bioconjugation and validation.

Protocol 1: Carboxyl-to-Amine Conjugation

Objective: To conjugate tert-butyl 12-aminododecanoate to the aspartic or glutamic acid residues of a model protein (e.g., Bovine Serum Albumin, BSA).

Materials:

• Target Protein (BSA)

• Tert-butyl 12-aminododecanoate hydrochloride

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• N-hydroxysuccinimide (NHS)

• Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

• Coupling Buffer: 1X PBS, pH 7.4

• Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M Hydroxylamine, pH 8.5

• Purification: Size-Exclusion Chromatography (SEC) column or dialysis cassette (10 kDa MWCO)

Procedure:

• Protein Preparation: Dissolve BSA in Activation Buffer to a final concentration of 10 mg/mL.

  • Scientist's Note: An amine-free buffer like MES is critical. Buffers like Tris contain primary amines and would compete with the linker, drastically reducing conjugation efficiency.[]

• Activation of Carboxyl Groups: Prepare fresh solutions of EDC (100 mM) and NHS (100 mM) in cold Activation Buffer. Add a 50-fold molar excess of both EDC and NHS to the protein solution. Incubate for 15-30 minutes at room temperature.

  • Rationale: EDC activates carboxyl groups to form a highly reactive O-acylisourea intermediate. NHS reacts with this intermediate to form a more stable NHS-ester, which is less susceptible to hydrolysis and reacts efficiently with primary amines.[1][]

• Buffer Exchange (Optional but Recommended): Immediately exchange the buffer of the activated protein to Coupling Buffer (pH 7.4) using a desalting column. This raises the pH to favor the deprotonated state of the linker's primary amine, enhancing its nucleophilicity.

• Conjugation: Dissolve tert-butyl 12-aminododecanoate hydrochloride in Coupling Buffer. Add a 20- to 50-fold molar excess of the linker solution to the activated protein solution. Allow the reaction to proceed for 2 hours at room temperature with gentle stirring.

• Quenching: Add Quenching Buffer to a final concentration of 50 mM to quench any unreacted NHS-esters and stop the reaction. Incubate for 15 minutes.

• Purification: Remove excess linker and reaction byproducts by SEC or overnight dialysis against PBS.

• Concentration Determination: Measure the protein concentration of the final conjugate using a standard protein assay (e.g., BCA) or UV-Vis spectroscopy at 280 nm.[5][6] An accurate concentration is essential for downstream analysis.[5]

Validation Techniques: An Objective Comparison

No single analytical technique provides a complete picture of a bioconjugate. A multi-faceted, orthogonal approach is required to fully characterize the conjugate and validate the reaction's efficiency. The addition of the hydrophobic 12-carbon chain from our target linker is the primary physical change we aim to detect.

Hydrophobic Interaction Chromatography (HIC)

HIC is the gold-standard technique for analyzing conjugates where hydrophobicity changes, such as antibody-drug conjugates (ADCs).[7][8] It separates molecules based on interactions between their surface hydrophobic patches and a weakly hydrophobic stationary phase, using a reverse salt gradient under non-denaturing conditions.[9]

• Principle: The unconjugated protein will have a baseline level of hydrophobicity. Each covalently attached C12 linker adds significant hydrophobicity, causing the molecule to bind more tightly to the HIC column. As the salt concentration in the mobile phase is decreased, molecules elute in order of increasing hydrophobicity. This allows for the separation of not only conjugated from unconjugated protein but also species with different numbers of linkers attached (e.g., 1 linker, 2 linkers, etc.).[10] The weighted average of these species gives the average linker-to-protein ratio, a direct measure of efficiency.[7]

Caption: HIC separates conjugates based on increasing hydrophobicity.

Protocol 2: HIC Analysis

• Column: A HIC column (e.g., Butyl-NPR, TSKgel).

• Mobile Phase A: High salt buffer (e.g., 2 M ammonium sulfate in 50 mM sodium phosphate, pH 7.0).

• Mobile Phase B: Low salt buffer (e.g., 50 mM sodium phosphate, pH 7.0).

• Procedure:

  • Equilibrate the column with 100% Mobile Phase A.

  • Inject 20-50 µg of the purified conjugate.

  • Elute with a linear gradient from 100% A to 100% B over 20-30 minutes.

  • Monitor absorbance at 280 nm.

  • Data Analysis: Integrate the peak areas for the unconjugated protein and each subsequent conjugated species. Calculate the weighted average drug-to-antibody ratio (DAR), which in this case is the linker-to-protein ratio, to determine the average conjugation efficiency.[7]

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC separates molecules based on hydrophobicity but under denaturing conditions (using organic solvents like acetonitrile).[11][12] For proteins, this often involves analyzing the protein's constituent light and heavy chains after reduction.[7]

• Principle: Similar to HIC, the retention time on an RP column (e.g., C4, C8) will increase with the number of hydrophobic linkers attached.[13] It is highly effective for quantifying the percentage of modified protein versus unmodified protein.[14] While it can resolve different conjugated species, the resolution may be less clear than HIC for large, intact proteins.

Mass Spectrometry (MS)

Mass spectrometry provides the most definitive confirmation of conjugation by measuring the precise molecular weight of the resulting products.[15]

• Principle: Electrospray ionization (ESI) is typically coupled with a time-of-flight (TOF) analyzer for intact protein analysis. The mass spectrum will show a peak for the unconjugated protein. Successful conjugation will result in new peaks at higher masses, corresponding to the mass of the protein plus integer multiples of the linker's mass.[16] This method directly confirms covalent attachment and can reveal the distribution of species (e.g., 1, 2, or 3 linkers per protein), providing an unambiguous measure of the reaction outcome.[17][18]

Caption: MS confirms conjugation by detecting specific mass shifts.

SDS-PAGE (Sodium Dodecyl Sulfate Polyacrylamide Gel Electrophoresis)

SDS-PAGE is a widely accessible technique that separates proteins based on molecular weight.

• Principle: While the mass addition of a single linker (MW of tert-butyl 12-aminododecanoate is ~271.44 Da) is typically too small to be resolved as a distinct band shift for a large protein like BSA (~66.5 kDa), extensive conjugation (many linkers attached) may cause a noticeable "smear" or slight shift to a higher apparent molecular weight. Its primary utility in this context is as a qualitative check for gross changes, such as aggregation or fragmentation, rather than a precise quantitative tool for efficiency.[19]

Comparative Summary of Validation Techniques

Technique	Information Provided	Sensitivity	Throughput	Denaturing?	Key Advantage	Key Limitation
HIC	Linker-to-protein ratio, distribution of species, purity[7][20]	High	Medium	No	Gold standard for resolving species with different levels of hydrophobicity under native conditions.[8]	Requires specific columns and salt-based mobile phases; can be complex to develop.[9]
RP-HPLC	Purity, quantification of modified vs. unmodified protein	High	High	Yes	High resolution and compatibility with MS; excellent for purity checks.	Denaturing conditions may not be suitable for all conjugates; may not resolve intact species as well as HIC.
Mass Spec (MS)	Absolute mass confirmation, linker distribution, site identification (with MS/MS)[15][21]	Very High	Low-Medium	Yes (typically)	Unambiguous confirmation of covalent modification and stoichiometry.[16][17]	Requires specialized instrumentation; high salt buffers from HIC/SEC need to be removed.[22]
SDS-PAGE	Purity, aggregation, fragmentation	Medium	High	Yes	Simple, widely available method to assess overall sample integrity.[19]	Low resolution; unlikely to resolve species differing by only a few small linkers.

Conclusion

Validating the efficiency of bioconjugation with a hydrophobic linker like tert-butyl 12-aminododecanoate hydrochloride is a multi-step process that demands a rigorous, orthogonal analytical strategy. While a well-controlled conjugation reaction is the necessary foundation, it is the subsequent characterization that provides true confidence in the final product.

For a comprehensive assessment, Hydrophobic Interaction Chromatography (HIC) is the most powerful technique, offering quantitative data on the distribution of conjugated species under native conditions. This should be complemented by Mass Spectrometry (MS) for absolute confirmation of the covalent modification and its stoichiometry. RP-HPLC serves as a robust method for purity assessment, while SDS-PAGE provides a valuable, high-level check of product integrity. By synthesizing the data from these complementary techniques, researchers can move forward with a bioconjugate that is not only created but truly understood.

References

• Quantitation and Stability of Protein Conjugation on Liposomes for Controlled Density of Surface Epitopes.
• Analyzing Glycan Structures with Mass Spectrometric Analysis: A transformative development in Bioconjugation Techniques and Drug Discovery.UK Centre for Tissue Engineering.
• A Step-by-Step Guide to Bioconjugation with PEG Reagents: Applic
• Drug-to-antibody ratio (DAR)
• A Researcher's Guide to Quantifying Bioconjug
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• A Comparative Guide to HPLC Methods for Analyzing Bioconjug
• AdvanceBio HIC Column for Drug to Antibody Ratio (DAR)
• Analyzing Nanomaterial Bioconjugates: A Review of Current and Emerging Purification and Characterization Techniques.
• Analyzing Glycosylation Profiles with Mass Spectrometry: A transformative development in Bioconjugate Research and Drug Discovery.
• Rapid Native HIC–MS Using Ammonium Tartrate for Robust Drug-to-Antibody Ratio Characterization of Antibody–Drug Conjugates.
• Quantitative Analysis and Optimization of Site-Specific Protein Bioconjug
• General Frequently Asked Questions for Bioconjug
• Analytical methods for physicochemical characterization of antibody drug conjug
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• Analyzing Glycosylation Profiles with Mass Spectrometry: A transformative development in Bioconjugate Research and Drug Discovery.Chronicles of Young Scientists.
• Bioconjugation Protocols: Strategies and Methods.
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• Protein DNA Bioconjug
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• Conjugation Position Analysis.
• Determination of protein concentration for protein-protein conjugates using ultraviolet absorption.PubMed.
• In-situ Reverse Phased HPLC Analysis of Intact Antibody-Drug Conjugates.
• tert-Butyl 12-amino-4,7,10-trioxadodecano
• A reversed-phase high-performance liquid chromatography method for analysis of monoclonal antibody-maytansinoid immunoconjugates.
• Reversed-Phase-High Performance Liquid Chromatography (RP-HPLC).
• Detector Labels and Bioconjugation in L
• The art of Bioconjug
• tert-Butyl (12-aminododecyl)
• CAS 693-57-2: 12-Aminododecanoic acid.CymitQuimica.
• A Comparative Guide to Bioconjugation Reagents: Alternatives to 5-Isocyan

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Benchmarking tert-Butyl 12-Aminododecanoate Hydrochloride in PROTAC and ADC Linker Design

Executive Summary

The rational design of Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs) relies heavily on the physicochemical properties of the linker connecting the two active moieties[1]. Alkyl chains and polyethylene glycol (PEG) are the most prevalent motifs, representing approximately 30% and 55% of PROTAC linkers, respectively[2]. This guide provides a data-driven benchmark of tert-butyl 12-aminododecanoate hydrochloride against unprotected C12 variants and PEG equivalents, offering researchers a comprehensive framework for linker selection, chemoselective synthesis, and biological optimization.

Chemical Benchmarking: The Necessity of Orthogonal Protection

When synthesizing heterobifunctional molecules, utilizing unprotected amino acids like 12-aminododecanoic acid (CAS 693-57-2) presents significant chemoselectivity challenges[3]. Activation of the carboxylic acid in the presence of a free primary amine inevitably leads to inter- and intramolecular polymerization, severely reducing yields.

To bypass this, tert-butyl 12-aminododecanoate hydrochloride (CAS 1979117-14-0) provides a highly controlled, self-validating synthetic route[4]:

• Amine Hydrochloride Salt: The amine is stabilized as an HCl salt, preventing premature reactivity and oxidation. Upon the addition of a non-nucleophilic base (e.g., DIPEA), the amine is liberated in situ for nucleophilic attack.

• tert-Butyl Ester Protection: The carboxylic acid is masked as a tert-butyl ester, rendering it completely inert during the initial amine coupling. Once the first warhead is attached, the ester is cleanly cleaved using Trifluoroacetic acid (TFA) to reveal the free acid for the second coupling step.

Table 1: Physicochemical & Synthetic Comparison of C12 Linker Derivatives

Feature	tert-Butyl 12-aminododecanoate HCl	12-Aminododecanoic Acid	Fmoc-12-aminododecanoic Acid
Protection Strategy	C-terminus protected (t-Butyl), N-terminus HCl salt	Unprotected	N-terminus protected (Fmoc), C-terminus free
Primary Application	Sequential PROTAC synthesis, coupling to E3 ligase acids	Direct formulation, non-specific conjugations	Solid-phase peptide synthesis (SPPS)
Polymerization Risk	None (Orthogonally protected)	High (Self-condensation during activation)	None (Amine masked)
Deprotection Condition	Acidic (TFA)	N/A	Basic (Piperidine)

Biological Performance: C12 Alkyl vs. PEG4 Linkers

While C12 alkyl linkers offer excellent metabolic stability and synthetic tractability, they are highly hydrophobic[1]. In contrast, PEG-based linkers (e.g., PEG4, which has a similar chain length of ~14 atoms) enhance aqueous solubility but can introduce entropic penalties during ternary complex formation and are susceptible to oxidative metabolism[1][5]. The choice between a C12 alkyl chain and a PEG4 linker fundamentally alters the passive permeability and degradation profile (DC50) of the resulting PROTAC[6].

Table 2: Comparative Performance Metrics (C12 Alkyl vs. PEG4 in PROTACs)

Property	C12 Alkyl Linker	PEG4 Linker
Composition	Saturated hydrocarbon chain (-CH2-)	Repeating ethylene glycol units (-CH2-CH2-O-)
Aqueous Solubility	Low (Hydrophobic)	High (Hydrophilic)
Cell Permeability	High (Facilitates passive diffusion across lipid bilayers)	Moderate (Can hinder uptake if excessively flexible)
Metabolic Stability	High (Resistant to in vivo degradation)	Moderate (Ether linkages susceptible to oxidation)
Synthetic Cost	Low to Moderate	High

Synthetic Workflow & Mechanistic Pathway

The integration of tert-butyl 12-aminododecanoate hydrochloride into a PROTAC synthesis pipeline requires a distinct sequence of coupling and deprotection events. The workflow below illustrates the logical progression from the protected linker to the final heterobifunctional degrader.

Workflow for PROTAC synthesis utilizing orthogonal tert-butyl protection.

Validated Experimental Protocols

The following protocols establish a self-validating system for utilizing tert-butyl 12-aminododecanoate hydrochloride, ensuring high yields and accurate biological benchmarking.

Protocol 1: Amide Coupling to an E3 Ligase Ligand

Objective: Form a stable amide bond between the E3 ligase ligand and the C12 linker. Mechanistic Causality: The linker is supplied as an HCl salt. N,N-Diisopropylethylamine (DIPEA) is added to scavenge the HCl, liberating the nucleophilic primary amine. HATU is utilized as the coupling reagent because it rapidly forms an active HOAt ester with the E3 ligand's carboxylic acid, facilitating efficient amidation while minimizing epimerization.

• Dissolve 1.0 eq of the E3 ligase ligand and 1.2 eq of HATU in anhydrous DMF (0.1 M concentration).

• Add 3.0 eq of DIPEA to the solution and stir for 10 minutes at room temperature to pre-activate the carboxylic acid.

• Add 1.1 eq of tert-butyl 12-aminododecanoate hydrochloride to the reaction mixture.

• Stir continuously for 2–4 hours. Monitor reaction completion via LC-MS.

• Quench with saturated aqueous NaHCO₃ and extract with Ethyl Acetate. The organic layer contains the tert-butyl protected intermediate.

Protocol 2: Acidolytic Deprotection of the tert-Butyl Ester

Objective: Unmask the carboxylic acid for the subsequent coupling to the target protein ligand. Mechanistic Causality: The tert-butyl ester is highly stable to basic conditions but highly labile to strong acids. Trifluoroacetic acid (TFA) protonates the ester oxygen, leading to the cleavage of the tert-butyl group via acidolysis. This generates a stable tert-butyl carbocation, which subsequently eliminates to form volatile isobutylene gas. The escape of this gas drives the reaction to absolute completion according to Le Chatelier's principle.

• Dissolve the purified intermediate from Protocol 1 in anhydrous Dichloromethane (DCM) to a concentration of 0.05 M.

• Add TFA to achieve a 1:1 (v/v) ratio of DCM:TFA.

• Stir at room temperature for 1–2 hours.

• Evaporate the solvent and excess TFA under reduced pressure. Co-evaporate with toluene (3x) to remove residual trace acid, yielding the free carboxylic acid intermediate.

Protocol 3: Parallel Artificial Membrane Permeability Assay (PAMPA)

Objective: Quantify the passive diffusion capabilities of the synthesized C12-linked PROTAC. Mechanistic Causality: Because C12 alkyl linkers significantly increase the lipophilicity of the PROTAC, evaluating passive membrane permeability is critical to predict cellular uptake[6]. The PAMPA assay uses an artificial lipid-infused membrane to mimic the cellular lipid bilayer, isolating passive diffusion from active transport mechanisms.

• Prepare a 10 mM stock solution of the PROTAC in DMSO. Dilute to 10 µM in PBS (pH 7.4) for the donor solution.

• Add 300 µL of the donor solution to the donor compartment of a PAMPA plate.

• Coat the artificial membrane filter with 5 µL of a 1% (w/v) lecithin in dodecane solution.

• Add 300 µL of PBS to the acceptor compartment.

• Incubate the assembled plate at room temperature for 16 hours.

• Quantify the PROTAC concentration in both compartments using LC-MS/MS to calculate the effective permeability coefficient ( Pe​ ).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medkoo.com [medkoo.com]
• 4. 660413-26-3|tert-Butyl 5-aminopentanoate oxalate(1:x)|BLD Pharm [bldpharm.com]
• 5. precisepeg.com [precisepeg.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]